Imazamox-13C,d3

Core Science & Biosynthesis

An In-depth Technical Guide to Imazamox-13C,d3: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and analytical methodologies for Imazamox-13C,d3. This isotopically labeled compound serves as a crucial internal standard for the quantitative analysis of Imazamox, a systemic herbicide, in various matrices.[1] Its use in analytical techniques such as nuclear magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS) is well-established.[1]

Core Chemical Properties and Structure

Imazamox-13C,d3 is a stable isotope-labeled version of Imazamox, a member of the imidazolinone class of herbicides.[2][3] The labeling with one Carbon-13 atom and three Deuterium atoms on the methoxymethyl group provides a distinct mass shift, facilitating its use as an internal standard in quantitative analyses.[4]

IUPAC Name: 2-[(RS)-4-isopropyl-4-methyl-5-oxo-2-imidazolin-2-yl]-5-((methoxy-13C-d3)methyl)nicotinic acid

Chemical Structure:

The core structure consists of a nicotinic acid ring substituted with a methoxymethyl group and an imidazolinone ring. The isotopic labels are located on the methyl of the methoxymethyl substituent.

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of Imazamox-13C,d3 and its parent compound, Imazamox.

Property	Imazamox-13C,d3	Imazamox (Unlabeled)
Molecular Formula	C₁₄¹³CH₁₆D₃N₃O₄	C₁₅H₁₉N₃O₄
Molecular Weight	309.34 g/mol	305.33 g/mol
Accurate Mass	308.156 Da	305.13756 Da
CAS Number	Not available	114311-32-9
Solubility (Water)	Not explicitly available	4160 mg/L at 20°C
Storage Temperature	-20°C to -80°C for long-term storage	Room Temperature

Mechanism of Action

Imazamox functions as a systemic herbicide by inhibiting the plant enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This enzyme is critical for the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine. The inhibition of ALS disrupts protein synthesis, leading to the cessation of cell growth and eventual death of the plant. Animals do not possess the ALS enzyme, which contributes to the herbicide's selective toxicity towards plants.

Caption: Imazamox mode of action via inhibition of the ALS enzyme.

Experimental Protocols

The primary application of Imazamox-13C,d3 is as an internal standard for the quantification of Imazamox residues in environmental and agricultural samples. Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique due to its high sensitivity and selectivity.

Sample Preparation: Extraction from Soil and Water

A common extraction procedure for Imazamox from soil and water samples involves the following steps:

• Extraction: Samples are typically extracted with an acidic aqueous methanol (B129727) solution.

• Partitioning: The extract is then partitioned with a solvent like dichloromethane (B109758) to separate the analyte from interfering matrix components.

• Purification: Further cleanup can be achieved using solid-phase extraction (SPE) or gel permeation chromatography. Matrix solid-phase dispersion (MSPD) has also been shown to provide high recovery rates.

LC-MS/MS Analysis

A validated method for the determination of Imazamox in water involves the following instrumental parameters:

• HPLC System: Agilent 1200 HPLC System or equivalent.

• Mass Spectrometer: AB Sciex API4000 TurboIonSpray® mass spectrometer or equivalent.

• Column: Zorbax Eclipse XDB-C18 column (e.g., 4.6 x 50.0 mm, 1.8-µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol with 0.1% formic acid (B).

  • Example Gradient: 80:20 (A:B) held for 0.5 min, ramped to 50:50 over 2.5 min, then to 5:95 over 4 min and held for 3 min, followed by re-equilibration.

• Ionization Mode: Positive ion electrospray ionization (ESI+).

• MRM Transitions:

  • Imazamox: m/z 306.3 → 261.2 (quantifier) and m/z 306.3 → 86.3 (qualifier).

  • Imazamox-13C,d3: The expected protonated molecular ion [M+H]⁺ is at m/z 310.3. The fragment ions would be shifted accordingly.

Caption: A typical experimental workflow for Imazamox analysis.

Spectroscopic Data Interpretation

The isotopic labels in Imazamox-13C,d3 lead to predictable and characteristic shifts in its mass and NMR spectra.

Mass Spectrometry

In mass spectrometry, the molecular weight of Imazamox-13C,d3 is approximately 4 Da greater than unlabeled Imazamox. Using high-resolution mass spectrometry, the protonated molecular ion [M+H]⁺ for Imazamox-13C,d3 is observed at m/z 310.3, which is distinct from the m/z of 306.3 for the unlabeled compound. This mass difference is fundamental to its use as an internal standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: In the proton NMR spectrum, the signal corresponding to the methoxy (B1213986) protons (-OCH₃) in unlabeled Imazamox will be absent or significantly reduced in Imazamox-13C,d3 due to the substitution of protons with deuterium.

• ¹³C NMR: The carbon-13 NMR spectrum will show an enhanced signal for the carbon atom in the methoxymethyl group due to the ¹³C enrichment. The chemical shift of this carbon will be consistent with a methoxy carbon. For unlabeled Imazamox, characteristic ¹³C NMR shifts have been reported in CDCl₃, with the methoxy carbon appearing around 59.00 ppm and the methylene (B1212753) carbon of the methoxymethyl group at approximately 71.17 ppm.

This detailed technical guide provides a foundational understanding of Imazamox-13C,d3 for researchers and professionals in relevant scientific fields. The provided data and protocols are intended to support the effective use of this isotopically labeled standard in analytical and research applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Imazamox | C15H19N3O4 | CID 86137 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mass.gov [mass.gov]
• 4. tlcstandards.com [tlcstandards.com]

Technical Guide: Synthesis and Purification of Imazamox-¹³C,d₃

This in-depth technical guide provides a comprehensive overview of the synthesis and purification of Imazamox-¹³C,d₃, an isotopically labeled internal standard crucial for quantitative analytical studies in the fields of agrochemistry and drug development. This document is intended for researchers, scientists, and professionals involved in the synthesis, analysis, and quality control of Imazamox and related compounds.

Introduction

Imazamox is a potent, broad-spectrum herbicide belonging to the imidazolinone family. Its mode of action involves the inhibition of the acetolactate synthase (ALS) enzyme, which is essential for the biosynthesis of branched-chain amino acids in plants.[1][2] To accurately quantify Imazamox residues in environmental and biological matrices, a stable isotopically labeled internal standard is indispensable. Imazamox-¹³C,d₃ serves this purpose, enabling precise and accurate measurements by mass spectrometry-based methods.[1] This guide outlines a likely synthetic pathway and a robust purification protocol for the preparation of high-purity Imazamox-¹³C,d₃.

Proposed Synthesis of Imazamox-¹³C,d₃

The synthesis of Imazamox-¹³C,d₃ is predicated on the established routes for the synthesis of unlabeled Imazamox. The key strategy involves the introduction of the isotopic labels via a labeled precursor, specifically ¹³C,d₃-methylated 5-(methoxymethyl)-2,3-pyridinedicarboxylic acid dimethyl ester.

Synthetic Pathway

The proposed synthetic pathway for Imazamox-¹³C,d₃ is a two-step process starting from a labeled precursor.

Figure 1: Proposed synthetic pathway for Imazamox-¹³C,d₃.

Experimental Protocol: Synthesis

Step 1: Synthesis of 5-(methoxymethyl-¹³C,d₃)-2,3-pyridinedicarboxylic acid dimethyl ester

• Preparation of Sodium ¹³C,d₃-methoxide: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), add ¹³C,d₃-methanol to a suspension of sodium hydride in anhydrous tetrahydrofuran (B95107) (THF) at 0 °C. Stir the mixture until the evolution of hydrogen gas ceases, indicating the complete formation of sodium ¹³C,d₃-methoxide.

• Nucleophilic Substitution: To the freshly prepared sodium ¹³C,d₃-methoxide solution, add a solution of 5-chloromethyl-2,3-pyridinedicarboxylic acid dimethyl ester in anhydrous THF dropwise at 0 °C.

• Reaction and Quenching: Allow the reaction mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC). Upon completion, carefully quench the reaction with saturated aqueous ammonium (B1175870) chloride solution.

• Extraction and Isolation: Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 5-(methoxymethyl-¹³C,d₃)-2,3-pyridinedicarboxylic acid dimethyl ester. This intermediate may be purified by column chromatography on silica (B1680970) gel.

Step 2: Synthesis of Imazamox-¹³C,d₃

• Reaction Setup: To a solution of 5-(methoxymethyl-¹³C,d₃)-2,3-pyridinedicarboxylic acid dimethyl ester (1.0 eq) and (±)-2-amino-2,3-dimethylbutyramide (1.1 eq) in anhydrous toluene, add sodium tert-butoxide (2.1 eq) in portions at room temperature under an inert atmosphere.

• Condensation and Cyclization: Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 4-6 hours, monitoring the reaction by TLC.

• Formation of Sodium Salt: After cooling to room temperature, add water to the reaction mixture to dissolve the resulting sodium salt of Imazamox-¹³C,d₃.

• Phase Separation: Separate the aqueous phase containing the Imazamox-¹³C,d₃ sodium salt from the organic toluene layer.

• Acidification and Precipitation: Cool the aqueous phase in an ice bath and slowly add concentrated sulfuric acid with stirring until the pH reaches approximately 3. A precipitate of Imazamox-¹³C,d₃ will form.

• Isolation of Crude Product: Collect the solid precipitate by filtration, wash with cold deionized water, and air-dry to yield the crude Imazamox-¹³C,d₃.

Purification of Imazamox-¹³C,d₃

The crude Imazamox-¹³C,d₃ is purified through a multi-step process involving an activated carbon treatment and a final polishing step using preparative high-performance liquid chromatography (HPLC) to ensure high chemical and isotopic purity.

Purification Workflow

Figure 2: Purification workflow for Imazamox-¹³C,d₃.

Experimental Protocol: Purification

• Activated Carbon Treatment: Dissolve the crude Imazamox-¹³C,d₃ sodium salt in water and add 6-12% (w/w) of activated carbon. Stir the suspension at room temperature for 1-2 hours to remove colored impurities.

• Filtration: Filter the mixture through a pad of Celite® to remove the activated carbon.

• Acidification and Precipitation: Acidify the filtrate with concentrated sulfuric acid to a pH of approximately 3 to precipitate the Imazamox-¹³C,d₃.

• Isolation: Collect the precipitate by filtration, wash with cold deionized water, and dry under vacuum.

• Preparative HPLC:

  • Dissolve the partially purified Imazamox-¹³C,d₃ in a suitable solvent (e.g., acetonitrile (B52724)/water).

  • Purify the material using a preparative reverse-phase HPLC system. A C18 column is typically suitable for this separation.

  • The mobile phase can consist of a gradient of acetonitrile in water with a small amount of formic acid to ensure good peak shape.

  • Collect the fractions containing the pure Imazamox-¹³C,d₃.

• Lyophilization: Combine the pure fractions and remove the solvent by lyophilization to obtain the final product as a white, fluffy solid.

Data Presentation

Representative Quantitative Data

The following table summarizes representative (hypothetical) quantitative data for the synthesis and purification of Imazamox-¹³C,d₃. Actual results may vary depending on the specific experimental conditions.

Parameter	Value
Synthesis
Overall Yield	65-75%
Purification
Purity (by HPLC)	>99%
Isotopic Enrichment	>98% for ¹³C, >98% for D
Final Product
Appearance	White to off-white solid
Molecular Formula	C₁₄¹³CH₁₆D₃N₃O₄
Molecular Weight	309.34 g/mol

Analytical Data Reference

The following table provides the reported ¹³C NMR spectral data for unlabeled Imazamox for reference.[3] The spectrum of Imazamox-¹³C,d₃ would be expected to show a characteristic signal for the ¹³C-labeled methoxymethyl carbon.

Chemical Shift (ppm)
181.81
164.43
162.06
150.17
142.75
140.71
138.53
130.43
75.95
71.17
59.00
34.93
20.97
17.08
16.63

Conclusion

This technical guide provides a detailed, albeit proposed, framework for the synthesis and purification of Imazamox-¹³C,d₃. The described methodologies are based on established chemical principles and published procedures for the synthesis of Imazamox. The successful synthesis of this isotopically labeled standard is critical for the development of sensitive and reliable analytical methods for the quantitative analysis of Imazamox in various matrices. The purification protocol, culminating in a preparative HPLC step, is designed to yield a final product of high chemical and isotopic purity, suitable for use as an internal standard in demanding analytical applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Synthesis of Isotopically Labeled 13C3-Simazine and Development of a Simultaneous UPLC-MS/MS Method for the Analysis of Simazine in Soil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fao.org [fao.org]

A Technical Guide to Imazamox-13C,d3 Isotopic Labeling for Advanced Research

This guide provides an in-depth overview of Imazamox-13C,d3, an isotopically labeled form of the herbicide Imazamox. Designed for researchers, scientists, and professionals in drug development and analytical chemistry, this document details its mechanism of action, applications in quantitative analysis, and relevant experimental protocols. The inclusion of stable isotopes is a critical technique for achieving high accuracy and precision in modern analytical methods.

Introduction to Imazamox and Isotopic Labeling

Imazamox is a systemic herbicide belonging to the imidazolinone family, widely used to control a broad spectrum of annual and perennial grasses and broadleaf weeds.[1] Its efficacy stems from its ability to inhibit an essential enzyme pathway in plants that is absent in animals, contributing to its low animal toxicity.[1][2]

Isotopic labeling is a technique where one or more atoms in a molecule are substituted with their heavier, non-radioactive (stable) isotopes. Imazamox-13C,d3 is the stable isotope-labeled (SIL) analogue of Imazamox. This labeling does not alter the chemical properties of the molecule but increases its molecular weight. The key application of SIL compounds like Imazamox-13C,d3 is their use as internal standards in quantitative mass spectrometry-based assays.[1] By adding a known quantity of the labeled standard to a sample, variations in sample preparation and instrument response can be accurately normalized, significantly improving the reliability of analytical results.[3]

Chemical Properties and Isotopic Placement

The key distinction between Imazamox and its labeled counterpart is the specific incorporation of one Carbon-13 (¹³C) atom and three Deuterium (B1214612) (³H or D) atoms. The molecular formula for Imazamox is C₁₅H₁₉N₃O₄, while for Imazamox-13C,d3 it is C₁₄¹³CH₁₆D₃N₃O₄.

The labeling positions are crucial for the stability of the internal standard and to ensure it does not undergo isotopic exchange during analysis.

• Deuterium (d3): The three deuterium atoms replace the three hydrogen atoms on the terminal methyl group of the methoxymethyl side chain.

• Carbon-13 (¹³C): The Carbon-13 atom is typically placed at the 6-position of the pyridine (B92270) ring, a stable position within the core structure.

The table below summarizes and compares the key quantitative properties of both compounds.

Property	Imazamox (Unlabeled)	Imazamox-13C,d3 (Labeled)
Molecular Formula	C₁₅H₁₉N₃O₄	C₁₄¹³CH₁₆D₃N₃O₄
Average Molecular Weight	305.33 g/mol	~309.34 g/mol
Monoisotopic Mass	305.137556 Da	~309.159956 Da
CAS Number	114311-32-9	Not available

Mechanism of Action: Inhibition of Branched-Chain Amino Acid Synthesis

Imazamox functions by inhibiting acetohydroxyacid synthase (AHAS), also known as acetolactate synthase (ALS). This enzyme is pivotal in the biosynthesis of the essential branched-chain amino acids: valine, leucine, and isoleucine. The disruption of this pathway halts protein synthesis and cell growth, ultimately leading to plant death. Because the AHAS enzyme is not present in mammals, birds, or fish, Imazamox exhibits high selectivity and low toxicity to non-target animal species.

Imazamox inhibits the AHAS enzyme, blocking amino acid synthesis.

Application in Quantitative Analysis

The primary role of Imazamox-13C,d3 is as an internal standard for isotope dilution mass spectrometry (IDMS). This analytical technique is the gold standard for quantification, providing high levels of precision and accuracy. The workflow involves adding a precise amount of the labeled standard to a sample prior to extraction and analysis.

The analyte (unlabeled Imazamox) and the internal standard (labeled Imazamox-13C,d3) are chemically identical and thus co-elute during chromatography and exhibit similar ionization behavior in the mass spectrometer. However, they are distinguishable by their mass-to-charge (m/z) ratio. By measuring the ratio of the signal intensity of the analyte to the internal standard, the concentration of the analyte in the original sample can be determined with high precision, correcting for any sample loss during preparation or fluctuations in instrument performance.

Workflow for quantitative analysis using an internal standard.

Detailed Experimental Protocol: Imazamox in Water by LC-MS/MS

This section provides a representative protocol for the quantitative analysis of Imazamox in water samples using Imazamox-13C,d3 as an internal standard. This method is adapted from established environmental analysis procedures.

5.1. Materials and Reagents

• Imazamox analytical standard

• Imazamox-13C,d3 internal standard solution (e.g., 1 µg/mL in methanol)

• HPLC-grade methanol (B129727), acetonitrile, and water

• Formic acid (LC-MS grade)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB or similar)

• Water sample (e.g., 100 mL)

5.2. Sample Preparation and Extraction

• Fortification: To a 100 mL water sample, add a precise volume of the Imazamox-13C,d3 internal standard solution to achieve a final concentration of 50 ng/L.

• Acidification: Adjust the sample pH to ~2.0 using formic acid to ensure Imazamox is in its neutral form for efficient extraction.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of acidified water (pH 2.0) through it.

• Sample Loading: Load the entire 100 mL water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of water to remove interfering substances.

• Drying: Dry the cartridge thoroughly by passing air or nitrogen through it for 10-15 minutes.

• Elution: Elute the trapped analytes with 5 mL of methanol into a collection tube.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 80:20 water:methanol with 0.1% formic acid) for LC-MS/MS analysis.

5.3. LC-MS/MS Conditions

• LC Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: 20% B to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Ionization Source: Electrospray Ionization (ESI), Positive Mode

• Detection: Multiple Reaction Monitoring (MRM)

5.4. Mass Spectrometry Data The following table lists the theoretical m/z values for precursor and product ions used for MRM analysis. The +4 Da shift in the precursor ion for Imazamox-13C,d3 is clearly visible. Product ions may or may not retain the isotopic labels depending on the fragmentation pathway.

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)
Imazamox	306.1	260.1	189.1
Imazamox-13C,d3	310.1	264.1	193.1

Note: Actual m/z values and optimal product ions should be determined empirically by infusing pure standards.

Synthesis and Structural Relationship

The industrial synthesis of Imazamox involves the condensation of pyridine carboxylic acid derivatives with imidazolinone intermediates. The synthesis of Imazamox-13C,d3 follows a similar pathway but utilizes specifically labeled starting materials. For instance, a ¹³C-labeled pyridine derivative and a deuterated methylating agent would be introduced at the appropriate steps to create the final labeled product. The complexity and cost of these labeled precursors are significant factors in the final price of the standard.

Structural relationship showing isotopic label placement.

Disclaimer: The DOT script above uses a text-based representation for the labeled structure due to Graphviz limitations with complex chemical diagrams. The description clarifies the precise locations of the ¹³C and d3 labels.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Imazamox | C15H19N3O4 | CID 86137 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Analyzing Mass Spectrometry Imaging Data of 13C-Labeled Phospholipids in Camelina sativa and Thlaspi arvense (Pennycress) Embryos - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Imazamox-¹³C,d₃ as an Internal Standard in Quantitative Analysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the mechanism of action of Imazamox-¹³C,d₃ as an internal standard in quantitative analytical methodologies. Designed for professionals in research and development, this document details the underlying principles, experimental protocols, and data that underscore the criticality of using isotopically labeled standards for accurate and precise quantification of Imazamox in complex matrices.

Introduction: The Challenge of Quantitative Analysis

Accurate quantification of analytes in complex samples, such as environmental matrices (water, soil) or biological tissues, is a significant challenge in analytical chemistry. Matrix components can interfere with the analyte's signal during analysis, a phenomenon known as the "matrix effect," leading to either suppression or enhancement of the signal and, consequently, inaccurate results.[1][2] The use of an internal standard that closely mimics the chemical and physical properties of the analyte is a widely accepted strategy to correct for these variations.[1]

Stable Isotope Labeled (SIL) internal standards are considered the gold standard for techniques like Liquid Chromatography-Mass Spectrometry (LC-MS/MS) because they co-elute with the analyte and experience identical matrix effects and ionization efficiencies.[1] Imazamox-¹³C,d₃, a SIL version of the herbicide Imazamox, serves this purpose, ensuring high-quality, reliable quantitative data.

Herbicidal Mechanism of Action of Imazamox

Imazamox belongs to the imidazolinone class of herbicides.[3] Its primary mode of action is the inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine in plants. By blocking ALS, Imazamox halts protein synthesis and cell growth, ultimately leading to plant death. This pathway is specific to plants, contributing to the low toxicity of Imazamox in animals.

Figure 1: Herbicidal mechanism of action of Imazamox.

Mechanism of Action as an Internal Standard

The core function of Imazamox-¹³C,d₃ as an internal standard is to compensate for variations in the analytical process. By incorporating one ¹³C atom and three deuterium (B1214612) (d) atoms, its mass is increased, allowing it to be distinguished from the native Imazamox by a mass spectrometer. However, its chemical structure and physicochemical properties remain virtually identical to the unlabeled analyte.

This near-identical nature ensures that during sample preparation (e.g., extraction, cleanup) and analysis (e.g., chromatography, ionization), any loss of analyte or fluctuation in instrument response will be mirrored by the internal standard. The final quantification is based on the ratio of the analyte's signal to the internal standard's signal, which remains constant even if the absolute signals vary. This ratiometric measurement effectively cancels out errors, leading to significantly improved accuracy and precision.

Quantitative Data and the Impact of Internal Standards

The following tables summarize typical validation data for Imazamox analysis, which are achievable through methods employing a SIL internal standard.

Parameter	Matrix	Value	Reference
Limit of Quantification (LOQ)	Water	0.025 µg/L
Limit of Detection (LOD)	Water	0.005 µg/L
Linearity (R²)	Livestock Products	>0.99

Table 1: Method Detection and Quantification Limits for Imazamox Analysis.

Matrix	Fortification Level	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Ground Water	0.025 µg/L (LOQ)	70-120%	≤20%
Surface Water	0.25 µg/L (10xLOQ)	70-120%	≤20%
Soil	10 - 1000 µg/kg	82.2 - 99.5%	0.3 - 10.6%
Maize Plants	-	77.3 - 85.0%	0.5 - 5.6%
Livestock Products	0.01 - 0.5 mg/kg	76.1 - 110.6%	0.7 - 8.4%

Table 2: Recovery and Precision Data for Imazamox in Various Matrices.

To illustrate the corrective power of Imazamox-¹³C,d₃, the following table presents representative data demonstrating the impact of matrix effects on quantification with and without an internal standard.

Sample Matrix	Analyte Response (without IS)	Apparent Recovery (without IS)	Analyte/IS Ratio	Corrected Recovery (with IS)
Solvent Standard	100,000	100%	1.00	100%
Spiked Water	45,000	45%	0.98	98%
Spiked Soil Extract	32,000	32%	0.97	97%

Table 3: Representative Data on Matrix Effect Compensation by an Internal Standard.

Experimental Protocol: Quantification of Imazamox in Water

This protocol is based on established methods for the analysis of Imazamox in water using solid-phase extraction (SPE) and LC-MS/MS.

5.1 Reagents and Materials

• Imazamox analytical standard

• Imazamox-¹³C,d₃ internal standard

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Formic acid

• Solid-phase extraction (SPE) cartridges (e.g., Strata-X)

• LC-MS/MS system

5.2 Sample Preparation (Solid-Phase Extraction)

• Sample Fortification: Spike a known volume of the water sample (e.g., 500 mL) with a known amount of Imazamox-¹³C,d₃ solution.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing methanol followed by HPLC-grade water.

• Sample Loading: Load the fortified water sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with water to remove interfering substances.

• Elution: Elute the analyte and internal standard from the cartridge using methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a specific volume of the initial mobile phase (e.g., 80:20 water:methanol with 0.1% formic acid).

5.3 LC-MS/MS Analysis

• Chromatographic Column: C18 reversed-phase column (e.g., Zorbax Eclipse XDB-C18, 4.6 x 50.0 mm, 1.8-µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Methanol with 0.1% formic acid

• Gradient Elution: A typical gradient starts with a high aqueous phase percentage, ramping up the organic phase to elute the analytes.

• Mass Spectrometry: Operate the mass spectrometer in positive ion mode using electrospray ionization (ESI).

• MRM Transitions: Monitor the following multiple reaction monitoring (MRM) transitions:

  • Imazamox: m/z 306.0 → 261.0 (quantifier), m/z 306.0 → 86.0 (qualifier)

  • Imazamox-¹³C,d₃: m/z 310.0 → 265.0 (quantifier - predicted), m/z 310.0 → 86.0 (qualifier - predicted)

5.4 Quantification Prepare a calibration curve using standards containing a constant concentration of the internal standard and varying concentrations of the analyte. Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Determine the concentration of Imazamox in the samples from this calibration curve.

Figure 2: Experimental workflow for Imazamox quantification.

Conclusion

Imazamox-¹³C,d₃ is an indispensable tool for the accurate and precise quantification of Imazamox in various matrices. Its mechanism of action as an internal standard relies on its near-identical physicochemical properties to the unlabeled analyte, allowing it to effectively compensate for matrix effects and procedural variations. The use of this stable isotope-labeled standard in conjunction with sensitive analytical techniques like LC-MS/MS is essential for generating robust and reliable data in research, environmental monitoring, and drug development.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of Simultaneous Analytical Method for Imidazolinone Herbicides from Livestock Products by UHPLC-MSMS - PMC [pmc.ncbi.nlm.nih.gov]

Commercial Suppliers and Technical Guide for Imazamox-13C,d3

For researchers, scientists, and drug development professionals utilizing Imazamox, the isotopically labeled internal standard Imazamox-13C,d3 is a critical tool for accurate quantification in complex matrices. This technical guide provides an in-depth overview of commercial suppliers, their product specifications, and a detailed experimental protocol for the application of Imazamox-13C,d3 in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Commercial Availability

Several reputable suppliers offer Imazamox-13C,d3 for research purposes. The following table summarizes the key specifications from prominent vendors.

Supplier	Product Name	Catalogue Number	Purity	Isotopic Enrichment	Molecular Formula	Molecular Weight
MedchemExpress	Imazamox-13C,d3	HY-100427S	99.63% (HPLC)[1]	99.00% atom 13C; 99.50% atom D[1]	C14¹³CH16D3N3O4	309.34[1]
TLC Pharmaceutical Standards	Imazamox-13C-d3	I-109007	-	-	C14¹³CH16D3N3O4	309.34[2]
LGC Standards	Imazamox-d3	TRC-I268551	-	-	C15D3H16N3O4	308.348[3]

Rationale for Using Imazamox-13C,d3 as an Internal Standard

In quantitative mass spectrometry, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for achieving the highest accuracy and precision. The ideal SIL-IS has identical chemical and physical properties to the analyte of interest, ensuring that it behaves similarly during sample preparation, chromatography, and ionization. This co-elution and similar ionization response allow the SIL-IS to effectively compensate for variations in sample extraction recovery, matrix effects (ion suppression or enhancement), and instrument response. Imazamox-13C,d3, being a heavy-labeled version of Imazamox, serves this purpose excellently.

Experimental Protocol: Quantitative Analysis of Imazamox in Environmental Water Samples using LC-MS/MS with Imazamox-13C,d3 Internal Standard

This protocol provides a general framework for the quantitative analysis of Imazamox in water samples. Optimization of specific parameters may be required for different matrices and instrumentation.

Materials and Reagents

• Imazamox analytical standard (≥98% purity)

• Imazamox-13C,d3 internal standard

• LC-MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB or equivalent)

• Water samples for analysis

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Imazamox and Imazamox-13C,d3 in methanol to prepare individual primary stock solutions.

• Working Standard Solutions: Serially dilute the Imazamox primary stock solution with a suitable solvent mixture (e.g., 50:50 acetonitrile:water) to prepare a series of calibration standards at concentrations ranging from the limit of quantification (LOQ) to the upper limit of the expected sample concentration.

• Internal Standard Working Solution (IS-WS): Dilute the Imazamox-13C,d3 primary stock solution to a fixed concentration (e.g., 100 ng/mL).

Sample Preparation (Solid Phase Extraction)

• Sample Fortification: To a known volume of the water sample (e.g., 100 mL), add a precise volume of the IS-WS to achieve a final concentration that is mid-range of the calibration curve.

• SPE Cartridge Conditioning: Condition the SPE cartridge with methanol followed by water.

• Sample Loading: Load the fortified water sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent to remove interferences.

• Elution: Elute the analyte and internal standard from the cartridge with a suitable organic solvent (e.g., acetonitrile or methanol).

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the initial mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• LC Column: A suitable reversed-phase column (e.g., C18, 100 x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Elution: A typical gradient might start at 5-10% B, ramp up to 95% B, hold, and then return to initial conditions for equilibration.

• Ionization Mode: Positive electrospray ionization (ESI+).

• Multiple Reaction Monitoring (MRM): Monitor the precursor-to-product ion transitions for both Imazamox and Imazamox-13C,d3. Based on available data and common fragmentation patterns, hypothetical transitions are provided below. Actual transitions should be optimized for the specific instrument.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)
Imazamox	306.1	260.1	189.1
Imazamox-13C,d3	310.1	264.1	193.1

Data Analysis and Quantification

• Integrate the peak areas for the quantifier MRM transitions of both Imazamox and Imazamox-13C,d3.

• Calculate the ratio of the peak area of Imazamox to the peak area of Imazamox-13C,d3 for each calibration standard and sample.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the Imazamox calibration standards.

• Determine the concentration of Imazamox in the samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Experimental Workflow

Caption: Workflow for quantitative analysis of Imazamox.

Signaling Pathway (Conceptual)

The primary mode of action for Imazamox is the inhibition of the acetolactate synthase (ALS) enzyme in plants. This is not a signaling pathway in the traditional sense for drug development but a mechanism of action for its herbicidal activity.

Caption: Mechanism of action of Imazamox.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. tlcstandards.com [tlcstandards.com]
• 3. Imazamox-d3 | TRC-I268551-1MG | LGC Standards [lgcstandards.com]

Navigating the Physicochemical Landscape of Imazamox-13C,d3: A Technical Guide to Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of Imazamox-13C,d3, an isotopically labeled internal standard crucial for the accurate quantification of the herbicide Imazamox. While specific experimental data for the labeled compound is limited, the physicochemical properties of isotopically labeled molecules are generally considered to be nearly identical to their unlabeled counterparts. Therefore, this guide leverages extensive data available for Imazamox to provide a robust framework for understanding and working with Imazamox-13C,d3.

Core Physicochemical Properties

Imazamox is a systemic herbicide belonging to the imidazolinone family. Its mode of action involves the inhibition of acetolactate synthase (ALS), an enzyme essential for the biosynthesis of branched-chain amino acids in plants.[1][2][3] Imazamox-13C,d3 is utilized as an internal standard in analytical methods, such as liquid chromatography-mass spectrometry (LC-MS), to ensure precise quantification of Imazamox residues in various matrices.[4][5]

Solubility Profile

The solubility of Imazamox is significantly influenced by the pH of the aqueous medium. It exhibits higher solubility in neutral to alkaline conditions.

Table 1: Solubility of Imazamox in Water at 20-25°C

pH	Solubility (g/L)
4	21.53
5	114
7	> 574, > 626, > 643
9	> 505, > 628, > 652
Deionized Water (20°C)	4.160

Table 2: Solubility of Imazamox in Organic Solvents at 25°C

Solvent	Solubility ( g/100 mL)
Acetone	2.93
Acetonitrile	1.85
Dichloromethane	14.3
Ethyl acetate	1.02
Hexane	0.0006
Methanol	6.68
Toluene	0.21

Stability Characteristics

Imazamox is stable to hydrolysis but is susceptible to degradation by photolysis and microbial action.

Hydrolytic Stability: Imazamox is stable to hydrolysis at pH 5, 7, and 9.

Photolytic Stability: Photolysis is a primary degradation pathway for Imazamox in aqueous environments. The half-life in water is approximately 0.3 days, with rapid degradation under UV radiation (half-life of 0.054 days). In soil, photodegradation is slower, with a reported half-life of 65 days.

Metabolic Stability:

• Aerobic Soil Metabolism: Imazamox degrades aerobically in soil, with a half-life of about 27 days. The primary degradation pathway involves oxidation.

• Anaerobic Metabolism: Imazamox is stable under anaerobic conditions in both soil and aquatic environments.

Storage Stability: As a powder, Imazamox-13C,d3 is stable for 3 years at -20°C and 2 years at 4°C. In a DMSO solvent, it is stable for 6 months at -80°C and 1 month at -20°C.

Degradation Pathways

The degradation of Imazamox in soil and through photolysis results in the formation of several metabolites. The primary aerobic soil degradation pathway involves oxidation to a di-acid metabolite ( CL 312622 ) and subsequently to a hydroxyl acid ( CL 354825 ).

References

• 1. mass.gov [mass.gov]
• 2. Imazamox | 114311-32-9 [chemicalbook.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. epa.gov [epa.gov]

A Comprehensive Technical Guide to Imazamox-13C,d3 for Researchers and Drug Development Professionals

This technical guide provides an in-depth overview of Imazamox-13C,d3, an isotopically labeled form of the herbicide Imazamox (B1671737). This document is intended for researchers, scientists, and professionals in drug development who require detailed technical information, including its chemical properties, mechanism of action, metabolic pathways, and analytical methodologies.

Chemical Identity and CAS Number

Imazamox-13C,d3 is a stable isotope-labeled version of Imazamox, a systemic herbicide belonging to the imidazolinone class.[1][2] It is utilized in research, particularly in metabolic studies and as an internal standard for quantitative analysis by methods such as NMR, GC-MS, or LC-MS.[3]

While a specific CAS Registry Number for Imazamox-13C,d3 is not consistently available, it is commonly referenced by the CAS number of its unlabeled parent compound, Imazamox, which is 114311-32-9 .[4][5]

Table 1: Chemical Identity of Imazamox and Imazamox-13C,d3

Property	Imazamox	Imazamox-13C,d3
IUPAC Name	(RS)-2-(4-isopropyl-4-methyl-5-oxo-2-imidazolin-2-yl)-5-methoxymethylnicotinic acid	2-(4-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-imidazol-2-yl)-5-((methoxy-13C-d3)methyl)nicotinic acid
CAS Registry No.	114311-32-9	114311-32-9 (non-labelled)
Molecular Formula	C15H19N3O4	C14¹³CH16D3N3O4
Molecular Weight	305.33 g/mol	309.34 g/mol

Physicochemical Properties

The physicochemical properties of Imazamox are crucial for understanding its environmental fate and behavior.

Table 2: Physicochemical Properties of Imazamox

Property	Result	Method/Reference
Melting Point	165.5–167.2 °C	OECD 102
Relative Density	1.39 at 20 °C	EEC Method A3
Vapor Pressure	< 1.33 × 10⁻⁵ Pa at 25 °C	US EPA 63-9
Physical State	Powdered solid at 24.5 °C	Visual inspection
Solubility in Water	4,160 mg/L at 20 °C (deionized water)	MacBean C, ed; e-Pesticide Manual
Solubility in Organic Solvents ( g/100 mL)	Hexane: 0.0006, Methanol: 6.68, Acetonitrile: 1.85, Toluene: 0.21, Acetone: 2.93, Dichloromethane: 14.3, Ethyl acetate: 1.02	O'Neil, M.J. (ed.). The Merck Index

Mechanism of Action

Imazamox is a selective, post-emergence herbicide that functions by inhibiting the acetohydroxyacid synthase (AHAS) enzyme, also known as acetolactate synthase (ALS). This enzyme is vital for the biosynthesis of the branched-chain essential amino acids: valine, leucine, and isoleucine in plants. The inhibition of AHAS disrupts protein synthesis and interferes with cell growth and DNA synthesis, ultimately leading to plant death. A key aspect of Imazamox's selective toxicity is that the AHAS enzyme is not present in mammals, birds, fish, or invertebrates, contributing to its low toxicity in these organisms.

Caption: Imazamox inhibits the AHAS enzyme, blocking amino acid synthesis.

Metabolic and Detoxification Pathways

The metabolism of Imazamox has been studied in various organisms. In rats, Imazamox is primarily excreted unchanged in the urine. Minor metabolites identified include O-demethylated imazamox and its subsequent carboxylic acid derivative.

In plants such as wheat, detoxification occurs through metabolic pathways involving enzymes like cytochrome P450 monooxygenase.

References

• 1. mass.gov [mass.gov]
• 2. Imazamox | C15H19N3O4 | CID 86137 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. fao.org [fao.org]
• 5. tlcstandards.com [tlcstandards.com]

Technical Guide: Imazamox-13C,d3 for Advanced Analytical Applications

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of Imazamox-13C,d3, a stable isotope-labeled internal standard crucial for the accurate quantification of the herbicide Imazamox. This document outlines its core properties, provides detailed experimental protocols for its use in analytical methodologies, and illustrates the typical analytical workflow.

Core Properties of Imazamox-13C,d3

Imazamox-13C,d3 is an isotopically labeled form of Imazamox, where one carbon atom and three hydrogen atoms have been replaced with their heavier stable isotopes, ¹³C and deuterium (B1214612) (d), respectively. This labeling results in a molecule that is chemically identical to Imazamox but has a higher molecular weight. This property makes it an ideal internal standard for mass spectrometry-based analytical techniques.

Quantitative Data Summary

The key quantitative data for Imazamox-13C,d3 and its unlabeled counterpart, Imazamox, are summarized in the table below for easy comparison.

Property	Imazamox-13C,d3	Imazamox
Molecular Formula	C₁₄¹³CH₁₆D₃N₃O₄	C₁₅H₁₉N₃O₄
Molecular Weight	309.34 g/mol [1][2][3]	305.33 g/mol
CAS Number (unlabeled)	114311-32-9[3]	114311-32-9

Mechanism of Action of Imazamox

Imazamox is a systemic herbicide belonging to the imidazolinone family. Its primary mode of action is the inhibition of the plant enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This enzyme is essential for the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine. By blocking this pathway, Imazamox halts plant growth, ultimately leading to the death of susceptible plants. Animals do not possess the ALS enzyme, which contributes to the herbicide's selectivity.

Experimental Protocols

Imazamox-13C,d3 is primarily used as an internal standard in quantitative analytical methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), to ensure the accuracy and precision of Imazamox detection in various matrices like soil, water, and biological samples.

General Synthesis Protocol for Isotopically Labeled Imazamox

While the precise, proprietary synthesis protocol for commercial Imazamox-13C,d3 is not publicly available, a general approach for the synthesis of isotopically labeled imidazolinone herbicides can be described. The synthesis of Imazamox involves the condensation of a substituted pyridine-2,3-dicarboxylic acid ester with an appropriately substituted aminobutyramide. To introduce the isotopic labels, a starting material containing the ¹³C and deuterium atoms would be used. For Imazamox-13C,d3, this would likely involve a methoxy-13C-d3 methylating agent to introduce the labeled methoxymethyl group onto the pyridine (B92270) ring.

Disclaimer: The following is a representative, not a validated, protocol.

• Preparation of Labeled Precursor: Synthesize 5-((methoxy-¹³C-d₃)methyl)nicotinic acid from appropriate starting materials.

• Condensation Reaction: React the labeled nicotinic acid derivative with 2-(4-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-imidazol-2-yl) functionality under suitable reaction conditions.

• Purification: The crude product is then purified using techniques such as column chromatography and recrystallization to yield high-purity Imazamox-13C,d3.

• Characterization: The final product's identity and isotopic enrichment are confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy and high-resolution mass spectrometry.

Protocol for Quantitative Analysis of Imazamox in Water Samples using LC-MS/MS

This protocol describes a method for the determination of Imazamox in water samples using Imazamox-13C,d3 as an internal standard.

1. Sample Preparation:

• Collect water samples in clean, appropriate containers.

• To a 10 mL aliquot of the water sample, add a known concentration of Imazamox-13C,d3 internal standard solution.

• Acidify the sample with formic acid.

• The sample is then ready for direct injection or can be further concentrated using solid-phase extraction (SPE) for lower detection limits.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC) System: An HPLC or UHPLC system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile or Methanol with 0.1% formic acid

• Gradient Elution: A suitable gradient to separate Imazamox from matrix components.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Imazamox: m/z 306.0 → 261.0 (quantifier) and 306.0 → 86.0 (qualifier)

  • Imazamox-13C,d3: m/z 310.0 → 264.0 (or other appropriate fragment)

3. Data Analysis:

• The concentration of Imazamox in the sample is determined by calculating the peak area ratio of the analyte (Imazamox) to the internal standard (Imazamox-13C,d3) and comparing it to a calibration curve prepared with known concentrations of Imazamox and a constant concentration of the internal standard.

Visualizations

The following diagrams illustrate the key concepts and workflows associated with Imazamox-13C,d3.

Analytical Workflow for Imazamox Quantification

Caption: A typical workflow for the quantitative analysis of Imazamox using Imazamox-13C,d3 as an internal standard.

Logical Relationship of Internal Standard Method

Caption: The logical principle of using a stable isotope-labeled internal standard for accurate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Imazamox Residues in Environmental Samples using Imazamox-13C,d3 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Imazamox (B1671737) is a broad-spectrum imidazolinone herbicide used to control a variety of weeds in crops.[1] Its widespread use necessitates sensitive and accurate analytical methods for monitoring its residues in environmental matrices to ensure food safety and environmental protection. The use of a stable isotope-labeled internal standard is crucial for accurate quantification in complex matrices by compensating for matrix effects and variations in sample preparation and instrument response.[2] Imazamox-13C,d3 is a suitable internal standard for the analysis of imazamox, as it shares similar chemical and physical properties with the analyte but has a different mass, allowing for its distinct detection by mass spectrometry.[2]

This application note provides a detailed protocol for the quantitative analysis of imazamox in water and soil samples using a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method with Imazamox-13C,d3 as an internal standard.

Quantitative Data Summary

The following tables summarize the quantitative performance of the analytical method for imazamox in various matrices.

Table 1: Method Detection and Quantitation Limits

Analyte	Matrix	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
Imazamox	Water	0.005 µg/L[3]	0.025 µg/L
Imazamox	Soybean Oil	0.003 µg/mL	0.01 µg/mL
Imazamox	Soil	10 ng	-
Imazamox	Maize Plant	10 ng	-

Table 2: Recovery and Reproducibility Data

Matrix	Fortification Level	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Water	0.025 µg/L	70-120	≤20
Water	0.25 µg/L	70-120	≤20
Soybean Oil	0.01 µg/mL	87	2.05
Soybean Oil	0.1 µg/mL	93	1.63
Soil	10 µg/kg	82.2 - 99.5	-
Soil	100 µg/kg	82.2 - 99.5	-
Soil	1000 µg/kg	82.2 - 99.5	-
Barley Grain	0.01-2.0 mg/kg	89.5	12.4
Barley Forage	0.01-2.0 mg/kg	91.8	8.4
Barley Straw	0.01-2.0 mg/kg	99.1	7.6

Experimental Protocols

1. Materials and Reagents

• Imazamox analytical standard (99.5% purity)

• Imazamox-13C,d3 internal standard

• HPLC grade acetonitrile, methanol (B129727), and water

• Formic acid (≥98%)

• Hydrochloric acid (HCl)

• Solid Phase Extraction (SPE) C18 cartridges

2. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Imazamox and Imazamox-13C,d3 in methanol to prepare individual stock solutions. Store at -20°C.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solutions with the initial mobile phase composition. These solutions should bracket the expected concentration range of the samples.

3. Sample Preparation

3.1. Water Samples

• Measure 10 g of the water sample into a 15 mL centrifuge tube.

• Acidify the sample by adding 0.5 mL of 2 N HCl.

• Spike the sample with an appropriate amount of Imazamox-13C,d3 internal standard solution.

• Condition a C18 SPE cartridge by washing sequentially with 3 mL of hexane, 3 mL of dichloromethane, 3 mL of methanol, 3 mL of water, and 3 mL of 0.01 N HCl.

• Load the entire acidified water sample onto the conditioned SPE cartridge.

• Wash the cartridge with 3 mL of water followed by 3 mL of hexane.

• Elute the analytes with 6 mL of a water:methanol (20:80, v/v) mixture into a clean collection tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 70°C.

• Reconstitute the residue in 1 mL of 0.1% formic acid in water:methanol (80:20, v/v) and vortex to ensure homogeneity.

• The sample is now ready for LC-MS/MS analysis.

3.2. Soil Samples

• Weigh 100 g of the soil sample.

• Spike the sample with an appropriate amount of Imazamox-13C,d3 internal standard solution.

• Extract the sample three times with 100 mL of 0.02M CaCl2 solution.

• Centrifuge the extracts at 5000 rpm for 10 minutes and combine the supernatants.

• Adjust the pH of the combined extract to 2.0 with HCl (1:1).

• Perform a liquid-liquid extraction by partitioning the acidified extract three times with 40 mL of chloroform (B151607).

• Combine the chloroform phases and evaporate to dryness.

• Reconstitute the residue in 1 mL of the mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Liquid Chromatography (LC) System: Agilent 1200 HPLC system or equivalent.

• Column: Zorbax Eclipse XDB-C18 (4.6 x 50.0 mm, 1.8-µm) or equivalent.

• Column Temperature: 40°C.

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Methanol with 0.1% formic acid

• Gradient:

  • 0.0-0.5 min: 80% A, 20% B

  • 3.0 min: 50% A, 50% B

  • 7.0-10.0 min: 5% A, 95% B

  • 10.1-15.0 min: 80% A, 20% B

• Injection Volume: 20 µL.

• Mass Spectrometer (MS): Applied Biosystems API 4000 or equivalent.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Ionization Temperature: 550°C.

• Monitored Ion Transitions:

  • Imazamox: m/z 306.0 → 261.0 (quantitation) and m/z 306.0 → 86.0 (confirmation)

  • Imazamox-13C,d3: The specific transitions for the labeled standard should be determined by direct infusion and will be slightly higher in mass than the parent compound.

Visualizations

Caption: Workflow for Imazamox residue analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. epa.gov [epa.gov]

Application Notes and Protocols for Imazamox-13C,d3 in Plant Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Imazamox-13C,d3, a stable isotope-labeled internal standard, for the detailed investigation of imazamox (B1671737) metabolism in plants. This document outlines the mechanism of action of imazamox, its known metabolic pathways, and detailed protocols for conducting plant metabolism studies, from experimental design to sample analysis.

Introduction to Imazamox and its Metabolism in Plants

Imazamox is a potent herbicide belonging to the imidazolinone family. Its primary mode of action is the inhibition of the acetohydroxyacid synthase (AHAS) enzyme, also known as acetolactate synthase (ALS).[1] This enzyme is crucial for the biosynthesis of essential branched-chain amino acids—valine, leucine, and isoleucine—in plants.[1] Inhibition of AHAS leads to a deficiency in these amino acids, thereby disrupting protein synthesis and ultimately causing plant death.[1]

Plants, particularly tolerant species, have evolved mechanisms to detoxify imazamox. The primary metabolic pathway involves two key steps:

• Phase I Metabolism (Hydroxylation): The imazamox molecule undergoes hydroxylation, a reaction often catalyzed by cytochrome P450 monooxygenases.

• Phase II Metabolism (Conjugation): The hydroxylated metabolite is then conjugated with glucose to form a more water-soluble and less toxic glycoside conjugate. This conjugate is then sequestered into the vacuole or incorporated into other cellular components.

The use of stable isotope-labeled Imazamox-13C,d3 is invaluable for these studies, serving as an internal standard for accurate quantification and as a tracer to elucidate metabolic pathways without the need for radioactive materials.[1]

Quantitative Data Summary

The following tables summarize quantitative data related to imazamox residue levels and analytical recovery in various plant matrices. This information is crucial for designing experiments and interpreting results.

Table 1: Imazamox Residue Levels in Various Crops

Crop	Application Rate (g a.i./ha)	Tissue	Residue Level (mg/kg)	Reference
Barley	25	Grain	< 0.01 - < 0.02	[2]
Barley	25	Straw	< 0.05	[2]
Maize	40 - 80	Whole Plant	0.5 - 8.5 (fortified)	[3]
Soybean	35	Rotational Crops	Potential for carry-over	[3]

Table 2: Recovery of Imazamox from Fortified Plant Samples

Plant Matrix	Fortification Level (mg/kg)	Recovery (%)	Analytical Method	Reference
Maize Plants	0.5 - 8.5	77.3 - 85.0	HPLC	[3]
Wheat Grain	Not specified	Stable for at least 4 years at ≤ -10°C	Not specified	[2]
Wheat Straw	Not specified	Stable for at least 4 years at ≤ -10°C	Not specified	[2]

Experimental Protocols

This section provides detailed protocols for conducting a plant metabolism study using Imazamox-13C,d3.

Experimental Design and Workflow

The overall workflow for a plant metabolism study using Imazamox-13C,d3 is depicted below.

Figure 1: Experimental workflow for an Imazamox plant metabolism study.

Detailed Methodologies

Protocol 1: Plant Growth and Treatment

• Plant Material: Select a plant species of interest (e.g., a tolerant crop like Clearfield® wheat or a susceptible weed species).

• Growth Conditions: Grow plants in a controlled environment (growth chamber or greenhouse) with defined light, temperature, and humidity conditions to ensure uniformity. Use a standardized soil mix or hydroponic system.

• Treatment Solution Preparation:

  • Prepare a stock solution of unlabeled imazamox in a suitable solvent (e.g., acetone (B3395972) or methanol).

  • Prepare a stock solution of Imazamox-13C,d3 at a known concentration.

  • For the treatment solution, mix the unlabeled imazamox with a known amount of Imazamox-13C,d3 to be used as an internal standard for quantification. A typical ratio is 1:1 or 10:1 (unlabeled:labeled), depending on the analytical sensitivity.

• Application:

  • Foliar Application: Apply the treatment solution to the leaves of the plants at a specific growth stage using a microsyringe or a laboratory sprayer to mimic field conditions.

  • Root Application: For soil-grown plants, apply the treatment solution to the soil surface. For hydroponically grown plants, add the solution to the nutrient medium.

• Harvesting: Harvest plant tissues (e.g., treated leaves, new growth, roots) at various time points after treatment (e.g., 0, 6, 24, 48, 72, and 96 hours) to track the metabolism over time. Immediately freeze the harvested samples in liquid nitrogen and store them at -80°C until extraction.

Protocol 2: Metabolite Extraction

• Homogenization: Grind the frozen plant tissue to a fine powder in the presence of liquid nitrogen using a mortar and pestle or a cryogenic grinder.

• Extraction Solvent: Add a pre-chilled extraction solvent to the powdered tissue. A common extraction solvent for imazamox and its metabolites is an acidified methanol (B129727)/water mixture (e.g., 80:20 v/v methanol:water with 0.1% formic acid). The ratio of solvent to tissue should be optimized but a starting point of 10:1 (v/w) is recommended.

• Extraction Procedure:

  • Vortex the mixture vigorously for 1 minute.

  • Sonicate the sample in an ultrasonic bath for 15 minutes.

  • Centrifuge the sample at a high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant containing the extracted metabolites. For exhaustive extraction, the pellet can be re-extracted, and the supernatants pooled.

Protocol 3: Sample Cleanup (Solid-Phase Extraction - SPE)

• SPE Cartridge Conditioning: Use a C18 SPE cartridge. Condition the cartridge by passing methanol followed by deionized water through it.

• Sample Loading: Load the crude extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of methanol in water) to remove polar interferences.

• Elution: Elute the imazamox and its metabolites with a stronger solvent, such as methanol or acetonitrile.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume of the initial mobile phase for LC-MS/MS analysis.

Protocol 4: LC-MS/MS Analysis

• Instrumentation: Use a high-performance liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS) with an electrospray ionization (ESI) source.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used for the separation of imazamox and its metabolites.

  • Mobile Phase: A gradient elution with two solvents is common:

    • Solvent A: Water with 0.1% formic acid

    • Solvent B: Acetonitrile or methanol with 0.1% formic acid

  • Gradient: A typical gradient would start with a low percentage of Solvent B, gradually increasing to elute the compounds of interest.

• Mass Spectrometric Detection:

  • Ionization Mode: Operate the ESI source in positive ion mode.

  • Detection Mode: Use Multiple Reaction Monitoring (MRM) for targeted analysis. Select specific precursor-to-product ion transitions for both unlabeled imazamox and Imazamox-13C,d3, as well as for the expected metabolites. The mass shift corresponding to the 13C and deuterium (B1214612) labels in the internal standard will allow for its distinct detection.

  • Metabolite Identification: For untargeted analysis to discover new metabolites, use a full scan or product ion scan mode to identify ions with the characteristic isotopic pattern of the labeled imazamox.

Signaling Pathways and Logical Relationships

The following diagrams illustrate the metabolic pathway of imazamox and the logical relationship of the analytical workflow.

Figure 2: Primary metabolic pathway of imazamox in tolerant plants.

Figure 3: Logic diagram for quantification using an internal standard.

By following these protocols and utilizing the provided information, researchers can effectively employ Imazamox-13C,d3 to conduct robust and accurate plant metabolism studies, leading to a deeper understanding of herbicide detoxification mechanisms in various plant species.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. fao.org [fao.org]
• 3. researchgate.net [researchgate.net]

Application Note: Quantification of Imazamox in Environmental Samples using a Stable Isotope Dilution LC-MS/MS Method

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of the herbicide Imazamox in various environmental matrices, such as water and soil. The protocol employs a stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) approach, utilizing Imazamox-¹³C,d₃ as an internal standard to ensure high accuracy and precision by correcting for matrix effects and variations in sample processing.[1][2][3][4] The method is suitable for residue analysis and environmental monitoring, offering a reliable tool for researchers and scientists in the field.

Introduction

Imazamox is a broad-spectrum imidazolinone herbicide used to control a variety of weeds.[5] Its potential for environmental persistence and off-target effects necessitates sensitive and accurate analytical methods for its monitoring in different environmental compartments. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the preferred technique for the analysis of polar pesticides like Imazamox due to its high selectivity and sensitivity. The use of a stable isotope-labeled internal standard, such as Imazamox-¹³C,d₃, is crucial for mitigating matrix-induced signal suppression or enhancement, thereby improving the accuracy and reliability of quantitative results. This protocol provides a detailed procedure for the extraction, cleanup, and LC-MS/MS analysis of Imazamox in water and soil samples.

Experimental Workflow

Caption: Workflow for Imazamox quantification.

Detailed Experimental Protocols

Sample Preparation: Water

• Sample Collection and Fortification: Collect 10 g of the water sample in a 15 mL centrifuge tube. Fortify the sample with a known concentration of Imazamox-¹³C,d₃ internal standard solution.

• Acidification: Add 0.5 mL of 2 N HCl to the sample.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE column (e.g., Varian Bond Elut, 0.2 g, 3 mL) by sequentially washing with 3 mL each of hexane, dichloromethane (B109758) (DCM), methanol, water, and 0.01 N HCl.

  • Load the acidified water sample onto the conditioned SPE column.

  • Wash the column to remove interferences.

  • Elute the analytes with an appropriate solvent mixture (e.g., methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase (e.g., 80:20 water:methanol with 0.1% formic acid).

Sample Preparation: Soil

• Sample Extraction (QuEChERS Method - modified):

  • Weigh 5 g of the soil sample into a 50 mL centrifuge tube.

  • Add 10 mL of water and shake.

  • Fortify with Imazamox-¹³C,d₃ internal standard.

  • Add 10 mL of acetonitrile (B52724) containing 1% formic acid and shake vigorously for 1 minute.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl) and shake for 1 minute.

  • Centrifuge at ≥3000 x g for 10 minutes.

• Dispersive SPE (dSPE) Cleanup:

  • Take an aliquot of the acetonitrile supernatant and transfer it to a dSPE tube containing sorbents like C18 and MgSO₄.

  • Vortex for 1 minute and centrifuge.

• Evaporation and Reconstitution: Take the final supernatant, evaporate to dryness, and reconstitute in the mobile phase.

LC-MS/MS Analysis

The following conditions are a general guideline and may require optimization for specific instrumentation.

Parameter	Condition
HPLC System	Agilent 1200 series or equivalent
Column	Zorbax Eclipse XDB-C18 (e.g., 4.6 x 50 mm, 1.8 µm)
Column Temperature	40°C
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Methanol with 0.1% Formic Acid
Gradient	0-0.5 min: 80% A, 20% B; 3.0 min: 50% A, 50% B; 7.0-10.0 min: 5% A, 95% B; 10.1-15.0 min: 80% A, 20% B
Flow Rate	0.7 mL/min (example)
Injection Volume	5 - 20 µL
Mass Spectrometer	Applied Biosystems API 4000 or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Ionization Temperature	500 - 550°C

MS/MS Parameters (Multiple Reaction Monitoring - MRM)

The following ion transitions should be monitored. Specific collision energies and other compound-dependent parameters should be optimized for the instrument in use.

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Imazamox	306.0 / 306.3	261.0 / 261.2	86.0 / 86.3
Imazamox-¹³C,d₃	Typically +4 to +7 Da higher than native	To be determined empirically	To be determined empirically

Note: The exact mass of Imazamox-¹³C,d₃ and its fragments will depend on the labeling pattern. It is essential to determine the appropriate MRM transitions for the specific internal standard used.

Quantitative Data Summary

The following tables summarize typical performance data for the quantification of Imazamox in different matrices.

Table 1: Method Detection and Quantification Limits

Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Water	0.005 µg/L	0.025 µg/L
Food Crops	0.34 - 1.5 µg/kg	1.1 - 5.0 µg/kg
Soybean Oil	-	0.01 µg/mL
Livestock Products	-	0.01 mg/kg

Table 2: Recovery and Precision Data

Matrix	Fortification Level	Average Recovery (%)	Relative Standard Deviation (RSD, %)	Reference
Water	0.025 µg/L (LOQ)	70 - 120	≤ 20
Water	0.25 µg/L (10x LOQ)	70 - 120	≤ 20
Food Crops	Various	63.5 - 111.5	≤ 22.7
Soybean Oil	0.01 µg/mL	87 ± 2.05	-
Soybean Oil	0.1 µg/mL	93 ± 1.63	-
Livestock Products	0.01 mg/kg	76.1 - 110.6	< 20
Livestock Products	0.1 mg/kg	89.2 - 97.1	< 20

Signaling Pathway Diagram (Illustrative)

While Imazamox acts on a biochemical pathway in plants, not a signaling pathway in the traditional sense, the following diagram illustrates its mechanism of action.

Caption: Mechanism of action of Imazamox.

Conclusion

The described LC-MS/MS method using Imazamox-¹³C,d₃ as an internal standard provides a reliable and accurate means for the quantification of Imazamox in environmental samples. The protocol, including sample preparation and instrumental analysis, is detailed to allow for its implementation in a research or monitoring laboratory. The use of a stable isotope-labeled internal standard is paramount for overcoming matrix effects and ensuring data of high quality.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cerilliant.com [cerilliant.com]
• 3. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. foodriskmanagement.com [foodriskmanagement.com]
• 5. mass.gov [mass.gov]

Application Note: Quantitative Analysis of Imazamox in Soil Samples Using Imazamox-13C,d3 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol and application note for the quantitative analysis of the herbicide imazamox (B1671737) in soil samples. The method utilizes an isotopically labeled internal standard, Imazamox-13C,d3, and liquid chromatography-tandem mass spectrometry (LC-MS/MS) for accurate and precise quantification. The use of an internal standard is crucial for correcting potential variations in extraction efficiency and matrix effects, which are common challenges in complex matrices like soil.

Introduction

Imazamox is a widely used herbicide from the imidazolinone family. Due to its potential for persistence in soil and impact on subsequent crops, monitoring its concentration in soil is essential for environmental assessment and agricultural management. Isotope dilution mass spectrometry is a powerful analytical technique that employs a stable isotope-labeled version of the analyte as an internal standard. Imazamox-13C,d3 serves as an ideal internal standard for the analysis of imazamox as it shares very similar chemical and physical properties with the analyte, ensuring it behaves similarly during sample preparation and analysis, leading to highly reliable quantification[1].

Experimental Protocols

This section details the step-by-step procedures for the extraction of imazamox from soil samples and its subsequent analysis using LC-MS/MS.

Soil Sample Extraction and Cleanup

This protocol is a composite method based on established procedures for the extraction of imidazolinone herbicides from soil.

Materials:

• Soil sample (air-dried and sieved)

• Imazamox-13C,d3 internal standard spiking solution

• 0.5 M Sodium Hydroxide (NaOH) solution

• Methanol (B129727) (HPLC grade)

• Dichloromethane (DCM, HPLC grade)

• Hydrochloric acid (HCl)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis MAX or similar mixed-mode anion exchange cartridges)

• Centrifuge and centrifuge tubes (50 mL)

• Rotary evaporator or nitrogen evaporator

Procedure:

• Sample Weighing and Fortification:

  • Weigh 10 g of the homogenized soil sample into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Add a known amount of Imazamox-13C,d3 internal standard solution to the soil sample.

  • For recovery experiments, spike control soil samples with known concentrations of imazamox standard solution.

• Extraction:

  • Add 20 mL of 0.5 M NaOH solution to the centrifuge tube.

  • Vortex the tube for 1 minute to ensure thorough mixing.

  • Place the tube on a mechanical shaker and shake for 30 minutes.

  • Centrifuge the sample at 4000 rpm for 10 minutes to separate the soil from the supernatant.

  • Carefully decant the supernatant into a clean collection tube.

  • Repeat the extraction step with another 20 mL of 0.5 M NaOH, combine the supernatants.

• Cleanup using Solid Phase Extraction (SPE):

  • Adjust the pH of the combined supernatant to approximately 3 with HCl.

  • Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

  • Load the pH-adjusted extract onto the SPE cartridge.

  • Wash the cartridge with 5 mL of deionized water to remove interferences.

  • Dry the cartridge under vacuum or with nitrogen for 10 minutes.

  • Elute the imazamox and the internal standard from the cartridge with 10 mL of a methanol/dichloromethane mixture (e.g., 80:20 v/v).

  • Collect the eluate in a clean tube.

• Final Sample Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 80:20 water:methanol with 0.1% formic acid).

  • Vortex the sample to ensure the residue is fully dissolved.

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following LC-MS/MS parameters are adapted from a validated method for imazamox in water and may require optimization for soil extracts.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

LC Parameters:

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 2.7 µm)
Mobile Phase A	Water with 0.1% Formic Acid and 5 mM Ammonium Formate
Mobile Phase B	Methanol with 0.1% Formic Acid and 5 mM Ammonium Formate
Gradient	Start with 30% B, increase to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 5 minutes.
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40°C

MS/MS Parameters:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Nebulizing Gas Flow	3 L/min
Drying Gas Flow	10 L/min
Collision Gas	Argon
MRM Transitions	See Table 1

Table 1: Multiple Reaction Monitoring (MRM) Transitions for Imazamox and Imazamox-13C,d3

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Imazamox	306.1	260.1	188.1	15
Imazamox-13C,d3	310.1	264.1	192.1	15

Data Presentation

The following tables present representative method validation data for the analysis of imazamox. While a complete dataset for imazamox in soil using Imazamox-13C,d3 was not available in the literature, the presented data is based on validated methods for imazamox in other matrices and for other imidazolinone herbicides in soil to provide an expected performance range.

Table 2: Linearity

Analyte	Calibration Range (µg/kg)	Correlation Coefficient (r²)
Imazamox	0.5 - 100	> 0.99

Table 3: Limits of Detection (LOD) and Quantification (LOQ)

Analyte	Limit of Detection (LOD) (µg/kg)	Limit of Quantification (LOQ) (µg/kg)
Imazamox	0.15	0.5

Table 4: Accuracy and Precision (Recovery and RSD)

Spiked Concentration (µg/kg)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
1.0	95.2	6.8
10.0	98.7	4.5
50.0	101.5	3.2

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the analysis of imazamox in soil samples.

Caption: Overall workflow for the analysis of imazamox in soil.

Logical Relationship of Method Validation

The following diagram shows the relationship between different parameters of method validation.

Caption: Key parameters of analytical method validation.

References

• 1. researchgate.net [researchgate.net]

Application Note: High-Throughput Analysis of Imazamox in Environmental Samples using Isotope Dilution LC-MS/MS with Imazamox-¹³C,d₃

Abstract

This application note details a robust and sensitive method for the quantitative analysis of the herbicide Imazamox in environmental matrices, such as water and soil. The method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS) with an isotopically labeled internal standard, Imazamox-¹³C,d₃, for accurate and precise quantification.[1] The sample preparation involves a straightforward solid-phase extraction (SPE) for water samples and a solvent extraction for soil samples, ensuring high recovery and minimal matrix effects. This method is suitable for researchers, scientists, and professionals in drug development and environmental monitoring requiring reliable Imazamox detection at low levels.

Introduction

Imazamox is a broad-spectrum imidazolinone herbicide used to control weeds in various crops.[2][3] Its potential for environmental persistence and off-target effects necessitates sensitive and accurate monitoring methods.[2] Isotope dilution mass spectrometry is a powerful technique for quantitative analysis, as the use of a stable isotope-labeled internal standard, such as Imazamox-¹³C,d₃, effectively compensates for variations in sample preparation and instrument response.[1] This application note provides a comprehensive protocol for the determination of Imazamox in water and soil samples using LC-MS/MS, offering high selectivity and a low limit of quantification.

Materials and Reagents

• Standards:

  • Imazamox (analytical standard, >98% purity)

  • Imazamox-¹³C,d₃ (isotopic standard, >99% purity)

• Solvents (LC-MS grade):

  • Acetonitrile

  • Methanol (B129727)

  • Water

  • Formic acid (≥98%)

• Reagents:

  • Ammonium formate

  • Hydrochloric acid (HCl)

• Solid-Phase Extraction (SPE) Cartridges:

  • Polymeric reversed-phase SPE cartridges (e.g., Oasis HLB or equivalent)

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of Imazamox and Imazamox-¹³C,d₃ into separate 10 mL volumetric flasks.

  • Dissolve in methanol and bring to volume. These solutions are stable for up to 6 months when stored at -20°C.

• Intermediate Stock Solutions (10 µg/mL):

  • Dilute 100 µL of each primary stock solution to 10 mL with methanol in separate volumetric flasks.

• Working Standard Solutions (for Calibration Curve):

  • Prepare a series of calibration standards by spiking appropriate volumes of the Imazamox intermediate stock solution into a blank matrix extract.

  • A typical calibration curve might range from 0.1 ng/mL to 100 ng/mL.

• Internal Standard Spiking Solution (100 ng/mL):

  • Dilute the Imazamox-¹³C,d₃ intermediate stock solution with the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

Sample Preparation

Water Samples

• Acidify 100 mL of the water sample to pH 2-3 with hydrochloric acid.

• Add a known amount of the Imazamox-¹³C,d₃ internal standard spiking solution.

• Condition an SPE cartridge with 5 mL of methanol followed by 5 mL of acidified water (pH 2-3).

• Load the sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of water.

• Elute the analytes with 5 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase.

Soil Samples

• Weigh 10 g of the soil sample into a 50 mL centrifuge tube.

• Add a known amount of the Imazamox-¹³C,d₃ internal standard spiking solution.

• Add 20 mL of acetonitrile/water (80:20, v/v) extraction solvent.

• Vortex for 1 minute and shake for 30 minutes on a mechanical shaker.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to approximately 1 mL under a gentle stream of nitrogen at 40°C.

• Add 9 mL of water and pass the solution through a 0.22 µm syringe filter before LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A linear gradient from 5% to 95% B over 8 minutes, followed by a 2-minute hold at 95% B, and a 3-minute re-equilibration at 5% B.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions: See Table 1.

  • Ion Source Temperature: 500°C

  • Collision Gas: Argon

Data Presentation

Table 1: MRM Transitions and Retention Times

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Retention Time (min)
Imazamox	306.1	260.1	189.1	~5.2
Imazamox-¹³C,d₃	310.1	264.1	193.1	~5.2

Table 2: Method Performance Characteristics

Parameter	Water	Soil
Limit of Detection (LOD)	0.005 µg/L	0.1 µg/kg
Limit of Quantification (LOQ)	0.025 µg/L	0.5 µg/kg
Recovery (%)	92 - 105	88 - 102
Precision (RSD, %)	< 10	< 15
Linearity (r²)	> 0.995	> 0.995

Visualizations

Caption: Experimental workflow for Imazamox analysis.

Caption: Logic of isotope dilution quantification.

Conclusion

The described LC-MS/MS method provides a reliable and sensitive tool for the quantification of Imazamox in environmental water and soil samples. The use of the isotopically labeled internal standard, Imazamox-¹³C,d₃, ensures high accuracy and precision by correcting for matrix effects and variations during sample processing. The method exhibits excellent linearity, recovery, and low limits of detection and quantification, making it well-suited for routine environmental monitoring and research applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. fao.org [fao.org]

Application Notes and Protocols for the Quantification of Imazamox-¹³C,d₃ in Water Contamination Testing

Introduction

Imazamox is a broad-spectrum herbicide widely used in agriculture for the control of various weeds. Its potential to contaminate water sources necessitates sensitive and accurate analytical methods for its detection and quantification. The use of an isotopically labeled internal standard, such as Imazamox-¹³C,d₃, is crucial for achieving high accuracy and precision in analytical measurements, as it effectively compensates for matrix effects and variations in sample preparation and instrument response. These application notes provide a detailed protocol for the determination of Imazamox in water samples using solid-phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Imazamox-¹³C,d₃ as an internal standard.

Materials and Reagents

• Imazamox (analytical standard, purity >99%)

• Imazamox-¹³C,d₃ (isotopically labeled internal standard, purity >99%)

• Methanol (B129727) (HPLC or LC-MS grade)

• Acetonitrile (HPLC or LC-MS grade)

• Water (HPLC or LC-MS grade)

• Formic acid (LC-MS grade)

• Hydrochloric acid (HCl), 2 N

• Hexane (pesticide residue grade)

• Dichloromethane (B109758) (DCM, pesticide residue grade)

• Solid-Phase Extraction (SPE) cartridges:

  • Varian Bond Elut C18 (or equivalent)

  • Isolute/Biotage SCX (or equivalent)

• 15 mL polypropylene (B1209903) centrifuge tubes

• Glass test tubes

• Nitrogen evaporator

• Vortex mixer

• Analytical balance

• Volumetric flasks and pipettes

• LC-MS/MS system (e.g., Agilent 1200 HPLC with AB Sciex API4000 MS or equivalent)

Experimental Protocols

Preparation of Standard and Internal Standard Solutions

1.1. Imazamox Stock Solution (100 µg/mL): Accurately weigh 10 mg of Imazamox analytical standard and dissolve it in 100 mL of methanol in a volumetric flask.

1.2. Imazamox Working Standard Solutions (0.1, 0.5, 1, 5, 10, 50, and 100 ng/mL): Prepare a series of working standard solutions by serially diluting the stock solution with a mixture of 80:20 (v/v) water with 0.1% formic acid and methanol with 0.1% formic acid.

1.3. Imazamox-¹³C,d₃ Internal Standard (IS) Stock Solution (100 µg/mL): Accurately weigh 10 mg of Imazamox-¹³C,d₃ and dissolve it in 100 mL of methanol in a volumetric flask.

1.4. Imazamox-¹³C,d₃ Internal Standard (IS) Working Solution (10 ng/mL): Dilute the IS stock solution with methanol to a final concentration of 10 ng/mL. This working solution will be used to spike the water samples.

Sample Preparation (Based on BASF Method L0209/01)

2.1. Sample Collection and Fortification: Collect water samples in clean containers. For method validation and quality control, fortify blank water samples with known concentrations of Imazamox.

2.2. Acidification and Internal Standard Spiking: Transfer a 10 g aliquot of the water sample to a 15 mL centrifuge tube. Acidify the sample by adding 0.5 mL of 2 N HCl.[1] Add a specific volume of the Imazamox-¹³C,d₃ internal standard working solution (e.g., 100 µL of 10 ng/mL IS solution to achieve a final concentration of 100 pg/mL) to all samples, calibration standards, and blanks at the beginning of the sample preparation process.

2.3. Solid-Phase Extraction (SPE):

• C18 SPE Column Conditioning: Condition a Varian Bond Elut C18 SPE column by sequentially passing 3 mL each of hexane, dichloromethane (DCM), methanol, and water, followed by 3 mL of 0.01 N HCl.

• SCX SPE Column Conditioning: Condition an Isolute/Biotage SCX SPE column by passing 3 mL of methanol.

• Sample Loading: Load the entire acidified and spiked water sample onto the conditioned C18 column.

• C18 Column Washing: Wash the C18 column with 3 mL of water followed by 3 mL of hexane. Discard the washings.

• Elution from C18 and Loading onto SCX: Elute the analytes from the C18 column with 3 mL of DCM directly onto the conditioned SCX column.

• Analyte Transfer: Add another 3 mL of methanol to the C18 column to ensure complete transfer of the analytes to the SCX column. Discard the C18 column.

• SCX Column Washing: Wash the SCX column with 3 mL of methanol and discard the washing.

• Final Elution: Elute the analytes from the SCX column with 6 mL of a 20:80 (v/v) mixture of water and methanol into a clean glass tube.

2.4. Final Extract Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 70°C.[2] Reconstitute the residue in 1 mL of a mixture of 80:20 (v/v) water with 0.1% formic acid and methanol with 0.1% formic acid.[2] Vortex the sample to ensure complete dissolution. The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

3.1. Liquid Chromatography (LC) Conditions:

Parameter	Condition
LC System	Agilent 1200 HPLC or equivalent
Column	Zorbax Eclipse XDB-C18, 4.6 x 50 mm, 1.8 µm
Column Temperature	40°C
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Methanol with 0.1% Formic Acid
Gradient	0-0.5 min: 20% B; 3.0 min: 50% B; 7.0-10.0 min: 95% B; 10.1-15.0 min: 20% B
Flow Rate	0.4 mL/min
Injection Volume	20 µL

3.2. Mass Spectrometry (MS) Conditions:

Parameter	Condition
MS System	AB Sciex API4000 or equivalent
Ionization Mode	Positive Electrospray Ionization (ESI+)
Ionization Temperature	500°C
Scan Type	Multiple Reaction Monitoring (MRM)

3.3. MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Imazamox	306.0	261.0	86.0
Imazamox-¹³C,d₃	310.0	265.0	-

Note: The MRM transitions for Imazamox-¹³C,d₃ are predicted based on the structure and may need to be optimized on the specific instrument.

Data Presentation

The following tables summarize the quantitative data for the analytical method.

Table 1: Method Detection and Quantification Limits

Parameter	Value (µg/L)	Reference
Limit of Detection (LOD)	0.005
Limit of Quantification (LOQ)	0.025	[2]

Table 2: Recovery and Precision Data

Matrix	Fortification Level (µg/L)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)	Reference
Ground Water	0.025 (LOQ)	70-120	≤20
0.25 (10xLOQ)	70-120	≤20
Surface Water	0.025 (LOQ)	70-120	≤20
0.25 (10xLOQ)	70-120	≤20

Table 3: Linearity of Calibration

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)	Reference
Imazamox	0.1 - 100	>0.99	Assumed based on standard practice

Mandatory Visualization

Caption: Experimental workflow for Imazamox analysis in water.

This comprehensive protocol provides a robust and reliable method for the quantification of Imazamox in water samples, which is essential for monitoring water quality and ensuring environmental safety. The use of Imazamox-¹³C,d₃ as an internal standard enhances the accuracy and reliability of the results, making this method suitable for regulatory monitoring and research applications.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. pubs.usgs.gov [pubs.usgs.gov]

Application of Imazamox-13C,d3 in Food Safety Analysis

Introduction

Imazamox is a broad-spectrum imidazolinone herbicide used to control weeds in various crops.[1][2] Due to its potential to leave residues in food products, sensitive and reliable analytical methods are required to ensure food safety and compliance with regulatory limits. The use of stable isotope-labeled internal standards, such as Imazamox-13C,d3, is a crucial component of robust quantitative analysis, particularly in complex food matrices. This application note details the use of Imazamox-13C,d3 in the sensitive and accurate determination of Imazamox residues in food samples by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Imazamox-13C,d3 serves as an ideal internal standard for the quantitative analysis of Imazamox.[3] As a stable isotope-labeled analog, it exhibits nearly identical chemical and physical properties to the parent compound, Imazamox. This ensures that it behaves similarly during sample extraction, cleanup, and chromatographic separation, effectively compensating for matrix effects and procedural losses. The mass difference allows for its distinct detection by the mass spectrometer, enabling accurate quantification through the stable isotope dilution assay (SIDA) principle.

Principle of Stable Isotope Dilution Assay (SIDA)

The Stable Isotope Dilution Assay (SIDA) is a highly accurate quantification technique used in mass spectrometry. It relies on the addition of a known amount of a stable isotope-labeled internal standard (in this case, Imazamox-13C,d3) to the sample at the beginning of the analytical procedure. The native analyte (Imazamox) and the labeled internal standard are then extracted and analyzed together. Any losses or variations during sample preparation or injection will affect both the analyte and the internal standard equally. By measuring the ratio of the signal from the native analyte to that of the labeled internal standard, an accurate quantification of the analyte in the original sample can be achieved, effectively minimizing matrix-related errors.[4][5][6]

Caption: Principle of Stable Isotope Dilution Assay (SIDA).

Quantitative Data Summary

The following tables summarize the performance of analytical methods for the determination of Imazamox in various food matrices. The use of an appropriate internal standard like Imazamox-13C,d3 is implicit in achieving such robust and reliable quantitative results, particularly with LC-MS/MS methods.

Table 1: Method Performance for Imazamox in Various Food Matrices

Food Matrix	Method	LOQ (µg/kg)	LOD (µg/kg)	Recovery (%)	Reference
Soybeans, Peanuts, Wheat, Maize, Rice	Modified QuEChERS with UPLC-MS/MS	1.1 - 5.0	0.34 - 1.5	63.5 - 111.5	[7][8]
Soybean Oil	SPE with HPLC-UV	10	3	87 - 94	[9]
Livestock Products (Egg, Milk, Beef, Pork, Chicken)	QuEChERS with LC-MS/MS	10	-	76.1 - 110.6	[10]

LOQ: Limit of Quantification, LOD: Limit of Detection

Experimental Protocols

1. Analysis of Imazamox in Cereal Grains (Wheat, Maize, Rice) using QuEChERS and LC-MS/MS

This protocol is adapted from a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[7][8]

a. Reagents and Materials

• Imazamox analytical standard

• Imazamox-13C,d3 internal standard

• Acetonitrile (ACN), HPLC grade

• Methanol (B129727) (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Ammonium (B1175870) formate (B1220265)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• Graphitized carbon black (GCB)

• C18 sorbent

• Deionized water

• Centrifuge tubes (50 mL and 2 mL)

• Syringe filters (0.22 µm)

b. Standard Solution Preparation

• Prepare individual stock solutions of Imazamox and Imazamox-13C,d3 in methanol at a concentration of 1 mg/mL.

• Prepare a working standard solution of Imazamox at a suitable concentration (e.g., 10 µg/mL) by diluting the stock solution with methanol.

• Prepare a working internal standard solution of Imazamox-13C,d3 at a concentration of 1 µg/mL in methanol.

• Prepare calibration standards by serially diluting the Imazamox working standard solution and adding a constant amount of the Imazamox-13C,d3 working internal standard solution to each.

c. Sample Preparation (QuEChERS Extraction)

• Weigh 5 g of homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex for 1 min.

• Spike with the Imazamox-13C,d3 internal standard solution and vortex briefly.

• Add 10 mL of acetonitrile.

• Add QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Shake vigorously for 1 min and centrifuge at 4000 rpm for 5 min.

d. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Take a 1 mL aliquot of the supernatant (acetonitrile layer).

• Transfer it to a 2 mL centrifuge tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18 (for pigmented samples, GCB may also be used).

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 min.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

e. LC-MS/MS Analysis

• LC Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid and 5 mM ammonium formate in water

• Mobile Phase B: 0.1% Formic acid and 5 mM ammonium formate in methanol

• Gradient: A suitable gradient to separate Imazamox from matrix interferences (e.g., start with 95% A, ramp to 95% B).

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Ionization: Electrospray Ionization (ESI), positive or negative mode (Imazamox can ionize in both, optimization is required).

• MS/MS Detection: Multiple Reaction Monitoring (MRM) of precursor and product ion transitions for both Imazamox and Imazamox-13C,d3.

Table 2: Example MRM Transitions for Imazamox and Imazamox-13C,d3

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Imazamox	306.1	261.1	189.1
Imazamox-13C,d3	310.1	265.1	192.1

Note: The exact m/z values may vary slightly depending on the instrument and conditions. These should be optimized experimentally.

References

• 1. mass.gov [mass.gov]
• 2. Imazamox | C15H19N3O4 | CID 86137 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Stable isotope dilution assay for the accurate determination of mycotoxins in maize by UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Avoid Mycotoxin Quantitation Errors When Using Stable Isotope Dilution Assay (SIDA) [restek.com]
• 6. researchgate.net [researchgate.net]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. researchgate.net [researchgate.net]
• 9. derpharmachemica.com [derpharmachemica.com]
• 10. Development of Simultaneous Analytical Method for Imidazolinone Herbicides from Livestock Products by UHPLC-MSMS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Imazamox-13C,d3 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Imazamox-13C,d3, a stable isotope-labeled internal standard, for pharmacokinetic (PK) studies in various organisms. The inclusion of a stable isotope label allows for precise quantification and tracing of imazamox (B1671737), a systemic herbicide, in biological matrices. This document outlines the metabolic fate of imazamox, detailed experimental protocols for in vivo studies, and analytical methodologies for accurate detection.

Introduction to Imazamox and its Pharmacokinetics

Imazamox is an imidazolinone herbicide that functions by inhibiting the acetolactate synthase (ALS) enzyme in plants, which is crucial for the synthesis of branched-chain amino acids.[1] This mode of action is specific to plants as this enzyme is not present in animals, contributing to its low toxicity in mammals.[2] Understanding the absorption, distribution, metabolism, and excretion (ADME) of imazamox is essential for assessing its environmental impact and potential exposure risks.

Stable isotope-labeled compounds like Imazamox-13C,d3 are invaluable tools in pharmacokinetic research.[3][4] They serve as ideal internal standards for quantitative analysis using mass spectrometry, allowing for the accurate differentiation of the administered compound from endogenous substances.[3] The use of radiolabeled imazamox (e.g., with ¹⁴C) in studies provides a basis for understanding its pharmacokinetic profile. A study in Sprague-Dawley rats using [6-pyridine-¹⁴C]imazamox and [6-pyridine-¹³C]imazamox demonstrated rapid absorption and elimination.[5]

Quantitative Pharmacokinetic Data

The following tables summarize key pharmacokinetic parameters of imazamox in rats, based on studies using radiolabeled compounds. These values provide a reference for designing and interpreting pharmacokinetic studies with Imazamox-13C,d3.

Table 1: Excretion of Radiolabeled Imazamox in Rats Following a Single Oral Dose

Parameter	10 mg/kg bw	1000 mg/kg bw
Urine (% of dose)
Males	89.1	77.5
Females	88.3	81.3
Feces (% of dose)
Males	8.8	21.3
Females	10.1	16.5
Total Recovery (%)
Males	97.9	98.8
Females	98.4	97.8

Source: Adapted from WHO, 2014. Data from a study using [6-pyridine-¹⁴C]imazamox in Sprague-Dawley rats over 168 hours post-dosing.[5]

Table 2: Toxicokinetic Parameters of Imazamox in Rats Following a Single Oral Dose

Parameter	10 mg/kg bw	1000 mg/kg bw
Tmax (h)
Males	0.5	1.0
Females	0.5	1.0
Cmax (µg eq/g)
Males	8.4	643.1
Females	8.7	785.6
AUC₀₋ₜ (µg eq·h/g)
Males	32.7	4181.9
Females	34.6	5480.1
Terminal Half-life (h)
Males	2.9	3.4
Females	2.8	3.5

Source: Adapted from WHO, 2014. Data from a study using [6-pyridine-¹⁴C]imazamox in Sprague-Dawley rats.[5]

Metabolic Pathway of Imazamox

Imazamox undergoes metabolic transformation in organisms. In plants, a primary detoxification pathway involves hydroxylation and subsequent glucose conjugation.[6] In rats, the majority of imazamox is excreted unchanged, with a small fraction being metabolized through demethylation and oxidation.[7]

Imazamox metabolic pathway in plants.

Experimental Protocols

The following protocols provide a framework for conducting pharmacokinetic studies of imazamox using Imazamox-13C,d3 as an internal standard.

In Vivo Pharmacokinetic Study in Rodents

This protocol outlines a typical pharmacokinetic study in rats.

Experimental workflow for a rodent PK study.

Methodology:

• Animal Model: Use adult male and female Sprague-Dawley rats (or other appropriate rodent model), acclimated for at least one week before the study.[8] House animals in metabolic cages for the collection of urine and feces.[9][10]

• Dosing: Prepare a dosing solution of unlabeled imazamox in a suitable vehicle (e.g., water). Administer a single dose via oral gavage or intravenous injection.[8] Dose levels can be based on previous studies (e.g., 10 mg/kg and 1000 mg/kg).[5]

• Sample Collection: Collect blood samples at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24, 48, and 72 hours) via an appropriate method, such as tail vein or submandibular bleeding.[11][12] Collect urine and feces for excretion analysis.

• Sample Processing: Centrifuge blood samples to separate plasma. Store plasma, urine, and feces samples at -80°C until analysis.

Sample Preparation and Analytical Method (LC-MS/MS)

This protocol describes the extraction and analysis of imazamox from plasma samples.

Materials:

• Imazamox analytical standard

• Imazamox-13C,d3 internal standard

• Acetonitrile (ACN), HPLC grade

• Methanol (B129727) (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Water, ultrapure

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

Procedure:

• Plasma Sample Preparation:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add a known concentration of Imazamox-13C,d3 solution in methanol.

  • Perform protein precipitation by adding 300 µL of cold acetonitrile, vortex, and centrifuge.

  • Alternatively, for cleaner samples, perform Solid Phase Extraction (SPE). Condition a C18 SPE cartridge with methanol and water. Load the plasma sample, wash with water, and elute with methanol.

• LC-MS/MS Analysis:

  • LC System: Agilent 1200 HPLC system or equivalent.[13]

  • Column: Zorbax Eclipse XDB-C18 (e.g., 4.6 x 50 mm, 1.8 µm).[13]

  • Mobile Phase A: 0.1% Formic acid in water.[13]

  • Mobile Phase B: 0.1% Formic acid in methanol.[13]

  • Gradient: A suitable gradient to separate imazamox from matrix components.

  • Mass Spectrometer: Applied Biosystems API 4000 or equivalent triple quadrupole mass spectrometer.[13]

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • MRM Transitions:

    • Imazamox: m/z 306.3 → 261.2 (quantifier), 306.3 → 86.3 (qualifier).[13]

    • Imazamox-13C,d3: Determine the appropriate transitions based on the labeled positions (e.g., m/z 310.3 → 265.2).

• Quantification:

  • Construct a calibration curve using known concentrations of unlabeled imazamox spiked into blank plasma, with a constant concentration of the Imazamox-13C,d3 internal standard.

  • Calculate the concentration of imazamox in the unknown samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Data Analysis and Interpretation

Pharmacokinetic parameters are determined from the plasma concentration-time data using non-compartmental analysis with software such as Phoenix WinNonlin. Key parameters to be calculated include:

• Cmax: Maximum observed plasma concentration.

• Tmax: Time to reach Cmax.

• AUC (Area Under the Curve): A measure of total drug exposure over time.

• t½ (Half-life): The time required for the plasma concentration to decrease by half.

• CL (Clearance): The volume of plasma cleared of the drug per unit time.

• Vd (Volume of Distribution): The apparent volume into which the drug distributes in the body.

By following these protocols and utilizing Imazamox-13C,d3 as an internal standard, researchers can obtain high-quality, reliable pharmacokinetic data for imazamox, contributing to a better understanding of its behavior in biological systems.

References

• 1. Imazamox | C15H19N3O4 | CID 86137 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mass.gov [mass.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Application of stable isotope-labeled compounds in metabolism and in metabolism-mediated toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. apps.who.int [apps.who.int]
• 6. researchgate.net [researchgate.net]
• 7. fs.usda.gov [fs.usda.gov]
• 8. Pharmacokinetics Studies in Mice or Rats | Bienta [bienta.net]
• 9. The Ramazzini Institute 13-week study on glyphosate-based herbicides at human-equivalent dose in Sprague Dawley rats: study design and first in-life endpoints evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. parazapharma.com [parazapharma.com]
• 11. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. fda.gov [fda.gov]
• 13. epa.gov [epa.gov]

Application Notes and Protocols for Imazamox-13C,d3 Analysis

Introduction

Imazamox is a widely used herbicide from the imidazolinone class for the control of broadleaf weeds and grasses. Accurate quantification of Imazamox in various environmental and food matrices is crucial for regulatory monitoring and risk assessment. The use of a stable isotope-labeled internal standard, such as Imazamox-13C,d3, is the gold standard for quantitative analysis by mass spectrometry (MS), as it effectively compensates for matrix effects and variations in sample preparation and instrument response.[1][2][3][4][5] This document provides detailed application notes and protocols for the sample preparation of various matrices for the analysis of Imazamox using Imazamox-13C,d3 as an internal standard, primarily with detection by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Core Principle: Isotope Dilution Mass Spectrometry

The fundamental principle behind using Imazamox-13C,d3 is isotope dilution analysis. A known amount of the labeled internal standard is added to the sample at the beginning of the extraction process. Since Imazamox-13C,d3 is chemically identical to the native Imazamox, it will behave similarly during extraction, cleanup, and chromatographic separation. Any loss of the analyte during sample processing will be mirrored by a proportional loss of the internal standard. In the mass spectrometer, the native analyte and the labeled internal standard are distinguished by their mass-to-charge ratio (m/z). The ratio of the signal intensity of the native Imazamox to that of the Imazamox-13C,d3 is used to calculate the concentration of Imazamox in the original sample, ensuring high accuracy and precision.

Method 1: Solid-Phase Extraction (SPE) for Water Samples

This protocol is adapted from established methods for the analysis of Imazamox in water and is suitable for ground, surface, and drinking water matrices.

Application: Determination of Imazamox in water.

Instrumentation: LC-MS/MS

Experimental Protocol

• Sample Preparation:

  • To a 10 g water sample in a 15 mL centrifuge tube, add a known amount of Imazamox-13C,d3 internal standard solution.

  • Acidify the sample by adding 0.5 mL of 2 N HCl.

• SPE Cartridge Conditioning:

  • Use a Varian Bond Elut C18 SPE cartridge (0.2 g, 3 mL).

  • Condition the cartridge sequentially with 3 mL of hexane, 3 mL of dichloromethane (B109758) (DCM), 3 mL of methanol (B129727), 3 mL of water, and 3 mL of 0.01 N HCl.

• Sample Loading:

  • Load the entire acidified water sample onto the conditioned C18 SPE cartridge.

• Washing:

  • Wash the cartridge with 3 mL of water followed by 3 mL of hexane.

• Elution and Cleanup (Two-Stage):

  • Stage 1 (C18): Elute the analytes from the C18 cartridge with 3 mL of DCM into a 15 mL glass centrifuge vial. Reduce the DCM eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Stage 2 (SCX):

    • Pre-condition an Isolute/Biotage SCX SPE column with 3 mL of methanol.

    • Attach the C18 cartridge to the top of the SCX column.

    • Transfer the analytes from the C18 to the SCX column by passing 3 mL of methanol through the coupled cartridges. Discard the C18 cartridge.

    • Wash the SCX column with 3 mL of methanol.

    • Elute the analytes from the SCX column with 6 mL of a 20:80 (v/v) water:methanol solution into the same 15 mL vial containing the dried DCM eluate.

• Final Concentration and Reconstitution:

  • Evaporate the final eluate to dryness under a gentle stream of nitrogen at 70°C.

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of 0.1% formic acid in 80:20 (v/v) water:methanol.

  • Vortex to dissolve the residue and transfer to an autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary

Parameter	Value	Matrix	Reference
Limit of Quantification (LOQ)	0.025 µg/L	Water
Limit of Detection (LOD)	0.005 µg/L	Water
Mean Recovery	70-120%	Water
Relative Standard Deviation (RSD)	≤20%	Water

Workflow Diagram

Caption: Solid-Phase Extraction (SPE) workflow for Imazamox analysis in water.

Method 2: QuEChERS for Food and Agricultural Matrices

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach for the extraction and cleanup of pesticide residues from a wide variety of food and agricultural samples. This protocol is a modified version suitable for imidazolinone herbicides like Imazamox.

Application: Determination of Imazamox in food matrices (e.g., soybeans, peanuts, wheat, maize, rice) and livestock products.

Instrumentation: LC-MS/MS

Experimental Protocol

• Sample Homogenization and Extraction:

  • Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add a known amount of Imazamox-13C,d3 internal standard solution.

  • Add 5 mL of 0.1 M potassium phosphate (B84403) dibasic solution and shake for 10 minutes.

  • Add 0.5 mL of 6 N HCl and 5 mL of acetonitrile (B52724), and shake for another 10 minutes.

  • Add QuEChERS extraction salts (4 g MgSO₄ and 1 g NaCl).

  • Shake vigorously for 1 minute and then centrifuge at 3000 x g for 10 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Take an aliquot of the upper acetonitrile layer and transfer it to a dSPE tube containing 150 mg MgSO₄ and 25 mg C18 sorbent.

  • Vortex for 1 minute and centrifuge at 13,000 x g for 5 minutes.

• Final Preparation:

  • Filter the supernatant through a 0.2 µm membrane filter into an autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary

Parameter	Value	Matrix	Reference
Limit of Quantification (MLOQ)	0.01 mg/kg	Livestock Products
Limit of Detection (MLOD)	Not specified, but MLOQ is 0.01 mg/kg	Livestock Products
Recoveries	76.1 - 110.6%	Livestock Products
Relative Standard Deviation (RSD)	<20%	Livestock Products
Linearity (R²)	>0.99	Livestock Products

Workflow Diagram

Caption: QuEChERS workflow for Imazamox analysis in food matrices.

Method 3: Liquid-Liquid Extraction (LLE) for Soil and Plant Matrices

Liquid-liquid extraction is a classic technique that can be effectively applied for the extraction of Imazamox from soil and plant tissues.

Application: Determination of Imazamox in soil and plant materials (e.g., maize).

Instrumentation: LC-MS/MS or HPLC-UV

Experimental Protocol

• Sample Extraction:

  • For soil: To 100 g of soil, add a known amount of Imazamox-13C,d3 internal standard. Extract three times with 100 mL of 0.02 M CaCl₂ solution by shaking.

  • For plants: Homogenize 20 g of plant material with 100 mL of 0.02 M CaCl₂ solution. Add the internal standard during homogenization.

  • Centrifuge the extracts at 5000 rpm for 10-15 minutes and combine the supernatants.

• Acidification and Partitioning:

  • Adjust the pH of the combined aqueous extract to 2.0 with HCl (1:1).

  • Transfer the acidified extract to a separatory funnel and partition three times with 40 mL of chloroform (B151607) (CHCl₃) or another suitable organic solvent like dichloromethane.

• Concentration and Reconstitution:

  • Combine the organic phases and evaporate to dryness using a rotary evaporator.

  • Rinse the residue with 1 mL of the mobile phase (e.g., a mixture of acetonitrile, water, and formic acid) and transfer to an autosampler vial for analysis.

Quantitative Data Summary

Parameter	Value	Matrix	Reference
Recoveries	82.2 - 99.5%	Soil
Recoveries	Slightly lower than soil but satisfactory	Maize Plants
Limit of Detection (as absolute amount)	10 ng	-

Workflow Diagram

Caption: Liquid-Liquid Extraction (LLE) workflow for Imazamox analysis.

Concluding Remarks

The choice of sample preparation technique for Imazamox analysis depends on the matrix, the required sensitivity, and the available instrumentation. For water samples, SPE provides excellent cleanup and concentration. The QuEChERS method is highly efficient for a wide range of complex food and agricultural matrices. LLE remains a robust and viable option, particularly for soil and plant samples. In all methodologies, the incorporation of Imazamox-13C,d3 as an internal standard is paramount for achieving accurate and reliable quantitative results, especially when using LC-MS/MS, as it mitigates the impact of matrix effects and procedural losses. The protocols provided herein offer detailed guidance for researchers, scientists, and drug development professionals to establish robust analytical methods for Imazamox.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. lcms.cz [lcms.cz]
• 3. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 13C Labeled internal standards | LIBIOS [libios.fr]
• 5. foodriskmanagement.com [foodriskmanagement.com]

Application Note: Quantitative Analysis of Imazamox in Environmental Samples Using a Stable Isotope-Labeled Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Imazamox (B1671737) is a widely used imidazolinone herbicide for the control of broadleaf weeds and grasses.[1][2] Accurate and sensitive quantification of its residues in environmental matrices is crucial for monitoring its environmental fate and ensuring regulatory compliance. The use of a stable isotope-labeled internal standard, such as Imazamox-13C,d3, in conjunction with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers a robust and precise method for quantification.[3] This technique, known as stable isotope dilution analysis (SIDA), corrects for variations in sample preparation and matrix effects, thereby improving the accuracy and reproducibility of results.[4] This application note provides a detailed protocol for the determination of Imazamox in water samples using Imazamox-13C,d3 as an internal standard.

Principle of the Internal Standard Method

The core principle of using a stable isotope-labeled internal standard is that it behaves chemically and physically identically to the analyte of interest (Imazamox) throughout the entire analytical process, including extraction, clean-up, and ionization. A known concentration of the internal standard (Imazamox-13C,d3) is added to every sample, calibrator, and quality control sample at the beginning of the workflow. Because the analyte and internal standard are affected proportionally by any sample loss or matrix-induced signal suppression/enhancement, the ratio of their peak areas remains constant. Quantification is therefore based on the ratio of the analyte response to the internal standard response, which is directly proportional to the analyte concentration.

Caption: Logical flow of the internal standard method for quantification.

Experimental Protocols

Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of Imazamox analytical standard and Imazamox-13C,d3 internal standard into separate 10 mL volumetric flasks.

  • Dissolve and bring to volume with acetonitrile.[2] These stock solutions should be stored at -18°C or below for up to 3 months.[2]

• Working Standard Solution (10 µg/mL):

  • Prepare an intermediate stock solution of Imazamox at 10 µg/mL by diluting the primary stock solution with acetonitrile.

• Internal Standard Spiking Solution (1 µg/mL):

  • Prepare a working solution of Imazamox-13C,d3 at 1 µg/mL by diluting its primary stock solution with acetonitrile. This solution will be used to spike all samples.

• Calibration Curve Standards:

  • Prepare a series of calibration standards by spiking appropriate volumes of the Imazamox working standard solution into a blank matrix extract.

  • A typical calibration curve might include concentrations ranging from 0.5 to 100 µg/L.[5]

  • Add a constant volume of the Internal Standard Spiking Solution to each calibration level to achieve a final concentration of 10 µg/L.

  • The final solvent composition should be adjusted to match the initial mobile phase conditions (e.g., 80:20 water:methanol with 0.1% formic acid).[6]

Sample Preparation (Water Matrix)

This protocol is adapted from established methods for analyzing Imazamox in water.[6][7]

• Sample Collection & Fortification:

  • Measure 10 g (or 10 mL) of the water sample into a 15 mL centrifuge tube.[7]

  • Add 100 µL of the 1 µg/mL Internal Standard Spiking Solution (Imazamox-13C,d3) to the sample.

  • Acidify the sample by adding 0.5 mL of 2 N HCl.[7] Vortex to mix.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by sequentially passing 3 mL each of hexane, dichloromethane (B109758) (DCM), methanol, and water, followed by 3 mL of 0.01 N HCl.[7]

  • Load the acidified sample onto the conditioned C18 cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analytes (Imazamox and Imazamox-13C,d3) from the cartridge.

• Eluate Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at an elevated temperature (e.g., 70°C).[6]

  • Reconstitute the residue in 1 mL of a solution matching the initial mobile phase (e.g., 0.1% formic acid in 80:20 water:methanol).[6]

  • Vortex the sample and transfer it to an autosampler vial for LC-MS/MS analysis.

Caption: Step-by-step workflow for sample preparation and analysis.

Data Presentation

LC-MS/MS Instrumental Parameters

The analysis is performed using an HPLC system coupled to a triple quadrupole mass spectrometer.[6] The following tables summarize typical instrumental conditions and mass transitions.

Table 1: Liquid Chromatography Conditions

Parameter	Setting
HPLC System	Agilent 1200 Series or equivalent[6]
Column	Zorbax Eclipse XDB-C18 (4.6 x 50.0 mm, 1.8-µm)[6]
Mobile Phase A	Water with 0.1% Formic Acid[6]
Mobile Phase B	Methanol with 0.1% Formic Acid[6]
Gradient	80:20 (A:B) to 5:95 (A:B) over 7 minutes[6]
Flow Rate	0.5 mL/min
Injection Volume	20 µL[6]

| Column Temp. | 40°C[6] |

Table 2: Mass Spectrometry Conditions | Parameter | Setting | | :--- | :--- | | MS System | Applied Biosystems API 4000 or equivalent[6] | | Ionization Mode | Electrospray Ionization (ESI), Positive[6] | | IonSpray Voltage | 5500 V | | Temperature | 500-550°C[6] | | Detection Mode | Multiple Reaction Monitoring (MRM) | | Analyte | Precursor Ion (m/z) | Product Ion (m/z) | | Imazamox | 306.0 | 261.0 (Quantifier)[6] | | | | 86.0 (Qualifier)[6] | | Imazamox-13C,d3 | 310.0* | 265.0* (Quantifier) |

*Note: The m/z values for Imazamox-13C,d3 are predicted based on the addition of one 13C and three deuterium (B1214612) atoms. The fragmentation is expected to be analogous to the parent compound. These transitions must be confirmed experimentally.

Method Performance Characteristics

The following data, derived from established methods, demonstrate the performance expected from this analytical approach.

Table 3: Method Validation Parameters for Imazamox in Water

Parameter	Value	Reference
Limit of Quantification (LOQ)	0.025 µg/L	[6]
Limit of Detection (LOD)	0.005 µg/L	[6]
Linearity Range	1 - 50 ng/mL	[8]
Mean Recovery (at LOQ)	70 - 120%	[6]

| Relative Standard Deviation (RSD) | ≤20% |[6] |

Conclusion

The described LC-MS/MS method utilizing Imazamox-13C,d3 as an internal standard provides a highly selective, sensitive, and accurate tool for the quantitative analysis of Imazamox in environmental water samples. The isotope dilution technique effectively compensates for matrix effects and procedural losses, ensuring high-quality data suitable for research and regulatory purposes. The detailed protocol and performance characteristics serve as a comprehensive guide for researchers and analytical scientists in the field.

References

• 1. researchgate.net [researchgate.net]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. lcms.cz [lcms.cz]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. Quantitative analysis of imazamox herbicide in environmental water samples by capillary electrophoresis electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Imazamox-13C,d3 Signal Suppression in Mass Spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address signal suppression issues encountered during the analysis of Imazamox-13C,d3 by mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression and why is it a problem for Imazamox-13C,d3 analysis?

A1: Signal suppression, a type of matrix effect, is the reduction in the ionization efficiency of a target analyte, in this case, Imazamox-13C,d3, due to the presence of co-eluting components from the sample matrix.[1][2] This leads to a decreased signal intensity, which can negatively impact the sensitivity, accuracy, and reproducibility of your quantitative analysis.[1][3] Even when using a stable isotope-labeled internal standard like Imazamox-13C,d3, significant signal suppression can lead to inaccurate results if the suppression affects the analyte and the internal standard differently.[4]

Q2: How can I determine if my Imazamox-13C,d3 signal is being suppressed?

A2: A common method to assess matrix effects is to compare the signal response of Imazamox-13C,d3 in a neat solvent versus its response in a sample matrix extract. A significantly lower signal in the matrix extract indicates suppression. A post-extraction spike experiment is a reliable way to quantify this effect.[5]

Q3: Can the mobile phase composition affect the signal of Imazamox-13C,d3?

A3: Yes, mobile phase additives can significantly impact the ionization efficiency of Imazamox-13C,d3. For instance, while trifluoroacetic acid (TFA) can improve chromatographic separation, it is a known signal suppressor in electrospray ionization (ESI).[6] Formic acid is a common alternative that generally causes less signal suppression.[6][7] The use of ammonium (B1175870) formate (B1220265) in combination with formic acid has been shown to improve peptide separations and may be beneficial for Imazamox analysis.[7][8]

Q4: My Imazamox-13C,d3 internal standard signal is inconsistent across my sample batch. What could be the cause?

A4: Inconsistent internal standard signal can be due to several factors, including variable matrix effects between samples, issues with sample preparation consistency, or problems with the LC-MS system itself.[9] It is also crucial to ensure the isotopic and chemical purity of your Imazamox-13C,d3 standard, as impurities can lead to inaccurate quantification.[4]

Troubleshooting Guides

This section provides detailed troubleshooting guides for common issues related to Imazamox-13C,d3 signal suppression.

Guide 1: Low or No Signal for Imazamox-13C,d3

If you are observing a significantly lower than expected or absent signal for Imazamox-13C,d3, follow this troubleshooting workflow.

Caption: Troubleshooting workflow for low or no Imazamox-13C,d3 signal.

Detailed Steps:

• Verify Mass Spectrometer Parameters:

  • MRM Transitions: Ensure you are monitoring the correct precursor and product ion transitions for Imazamox-13C,d3. A common transition for unlabeled Imazamox is m/z 306.0 → 261.0.[10] For Imazamox-13C,d3, the precursor ion will be shifted.

  • Ion Source Parameters: Check and optimize ion source parameters such as capillary voltage, source temperature, and gas flows. These parameters can significantly impact ionization efficiency.

• Check Liquid Chromatography Conditions:

  • Column Integrity: Ensure your analytical column is not clogged or degraded. A compromised column can lead to poor peak shape and reduced signal.

  • Mobile Phase: Prepare fresh mobile phase. Contaminants or incorrect composition can affect chromatography and ionization. Consider the impact of additives as discussed in the FAQs.

• Investigate Matrix Effects:

  • Perform a post-extraction spike experiment as detailed in the "Experimental Protocols" section to quantify the extent of signal suppression.

• Optimize Sample Preparation:

  • If significant matrix effects are observed, improve your sample cleanup procedure. Detailed protocols for Solid-Phase Extraction (SPE) and QuEChERS are provided below.

Guide 2: High Variability in Imazamox-13C,d3 Signal

For inconsistent signal intensity across a batch of samples, use the following guide.

Caption: Troubleshooting workflow for high variability in Imazamox-13C,d3 signal.

Detailed Steps:

• Review Sample Preparation Consistency:

  • Ensure uniform timing and execution of each step, from sample weighing to solvent evaporation. Inconsistent sample processing is a common source of variability.

• Evaluate Differential Matrix Effects:

  • Different samples within a batch may have varying compositions, leading to different degrees of ion suppression. A robust sample cleanup method is crucial to minimize this.

• Check for Analyte and Internal Standard Co-elution:

  • The deuterium (B1214612) isotope effect can sometimes cause a slight chromatographic separation between the analyte and its deuterated internal standard.[4] If they do not co-elute perfectly, they may experience different matrix effects. Adjusting the chromatographic gradient or temperature may improve co-elution.

• Assess Internal Standard Purity and Stability:

  • Verify the isotopic and chemical purity of your Imazamox-13C,d3 standard.[4] Ensure that the standard is stable under your sample storage and preparation conditions.

Quantitative Data Summary

The following tables summarize quantitative data on matrix effects for Imazamox in various matrices and typical LC-MS/MS parameters.

Table 1: Matrix Effect on Imazamox Signal in Various Livestock Products

Matrix	Matrix Effect (%)
Egg	3.13
Milk	-3.41
Beef	1.39
Pork	1.67
Chicken	1.73

Data sourced from a study on imidazolinone herbicides in livestock products.[11] A positive value indicates signal enhancement, while a negative value indicates signal suppression.

Table 2: Typical LC-MS/MS Parameters for Imazamox Analysis

Parameter	Value	Reference
LC Column	Zorbax Eclipse XDB-C18 (4.6 x 50.0 mm, 1.8-µm)	[10]
Mobile Phase A	Water with 0.1% formic acid	[10]
Mobile Phase B	Methanol (B129727) with 0.1% formic acid	[10]
Gradient	80:20 (A:B) to 5:95 (A:B) over 7 min	[10]
Ionization Mode	Positive Electrospray Ionization (ESI+)	[10]
Precursor Ion (m/z)	306.0	[10]
Product Ion (m/z)	261.0	[10]

Experimental Protocols

Protocol 1: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Sample Preparation for Soil Samples

This protocol is adapted from methods for pesticide residue analysis in soil.[12][13]

Methodology:

• Sample Hydration: Weigh 10g of soil with a water content of ≥70% into a 50mL centrifuge tube. For drier soil, use 3g and add 7mL of water, vortex, and allow to hydrate (B1144303) for 30 minutes.[12]

• Extraction:

  • Add 10 mL of acetonitrile (B52724) to the centrifuge tube.

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Shake vigorously for 1 minute and then centrifuge at ≥3000 x g for 10 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take an aliquot of the acetonitrile supernatant and transfer it to a d-SPE tube containing a sorbent mixture (e.g., 150 mg MgSO₄ and 25 mg C18).[11]

  • Vortex for 1 minute and centrifuge at high speed (e.g., 13,000 x g) for 5 minutes.

• Final Extract:

  • Filter the supernatant through a 0.2 µm filter before injection into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE) for Water Samples

This protocol is based on established methods for the analysis of imidazolinone herbicides in water.[14][15]

Methodology:

• Sample Acidification: Acidify the water sample (e.g., 10 g) by adding 0.5 mL of 2 N HCl.[14]

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge by sequentially washing with 3 mL each of hexane, dichloromethane, methanol, water, and 0.01 N HCl.[14]

• Sample Loading:

  • Load the acidified water sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with a suitable solvent to remove interfering compounds.

• Elution:

  • Elute the Imazamox and Imazamox-13C,d3 from the cartridge with an appropriate solvent (e.g., methanol or a mixture of water and methanol).[10]

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent, such as 0.1% formic acid in a water/methanol mixture, for LC-MS/MS analysis.[10]

Protocol 3: Post-Column Infusion Experiment to Identify Regions of Ion Suppression

This protocol helps to visualize the regions in your chromatogram where matrix components cause ion suppression.[5]

Methodology:

• Prepare an Infusion Solution: Prepare a solution of Imazamox-13C,d3 in a solvent compatible with your mobile phase at a concentration that provides a stable and moderate signal.

• System Setup:

  • Set up your LC-MS/MS system with the analytical column and mobile phase conditions used in your assay.

  • Use a T-junction to introduce the Imazamox-13C,d3 infusion solution at a constant low flow rate (e.g., 10 µL/min) into the mobile phase flow path between the analytical column and the mass spectrometer.

• Data Acquisition:

  • Begin infusing the standard solution and acquire data in MRM mode for Imazamox-13C,d3. You should observe a stable, elevated baseline signal.

• Inject Blank Matrix:

  • Once a stable baseline is achieved, inject a blank matrix extract onto the LC column and start the chromatographic run.

• Data Analysis:

  • Any significant drop in the baseline signal intensity during the run indicates a region of ion suppression caused by co-eluting matrix components. This information can be used to adjust your chromatographic method to separate your analyte from these suppressive regions.

References

• 1. scispace.com [scispace.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Favorable Effects of Weak Acids on Negative-Ion Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Effect of the mobile phase composition on the separation and detection of intact proteins by reversed-phase liquid chromatography-electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The use of ammonium formate as a mobile-phase modifier for LC-MS/MS analysis of tryptic digests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. epa.gov [epa.gov]
• 11. Development of Simultaneous Analytical Method for Imidazolinone Herbicides from Livestock Products by UHPLC-MSMS [mdpi.com]
• 12. weber.hu [weber.hu]
• 13. mdpi.com [mdpi.com]
• 14. epa.gov [epa.gov]
• 15. agilent.com [agilent.com]

Technical Support Center: Optimizing Imazamox-13C,d3 Recovery

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and answers to frequently asked questions regarding the analytical recovery of Imazamox-13C,d3 from complex matrices. Imazamox-13C,d3 is an isotopically labeled internal standard crucial for the accurate quantification of the herbicide Imazamox.[1] Optimizing its recovery is essential for robust and reliable analytical data.

Troubleshooting Guide

This section addresses specific issues encountered during experimental workflows.

Question 1: Why is the recovery of my Imazamox-13C,d3 internal standard low or inconsistent?

Answer: Low or variable recovery of Imazamox-13C,d3 is a common challenge stemming from the complexity of sample matrices. The issue can typically be traced to one of four areas: sample extraction, sample cleanup, solvent exchange/reconstitution, or instrumental analysis.

Potential Causes & Solutions:

• Sub-Optimal Sample Extraction:

  • Issue: Imazamox is an amphoteric compound with a carboxyl group and an amine group, making its extraction efficiency highly dependent on pH.[2] Inefficient extraction from the sample matrix will lead to the loss of both the analyte and the internal standard.

  • Troubleshooting Steps:

    • Adjust pH: For aqueous and soil samples, acidification is critical. Acidifying the sample to ~pH 2 with acids like HCl ensures that the carboxyl group is protonated, making the molecule less polar and more amenable to extraction with organic solvents or retention on a reverse-phase SPE sorbent.[3][4] Conversely, for some matrices, extraction with a basic solution (e.g., 0.5N NaOH) followed by acidification has proven effective for soil.[5]

    • Optimize Extraction Solvent: The choice of solvent is critical. Acetonitrile (B52724) is widely used in QuEChERS methods, while methanol-water mixtures are common for general extraction. For oily matrices, a liquid-liquid extraction with a solvent like acetonitrile followed by a hexane (B92381) wash can effectively remove lipids.

• Inefficient Sample Cleanup & Matrix Effects:

  • Issue: Complex matrices contain numerous co-extractives (e.g., pigments, lipids, humic acids) that can interfere with analysis. These interferences, known as "matrix effects," can suppress or enhance the ionization of the target analyte in the mass spectrometer source, leading to inaccurate quantification and low apparent recovery.

  • Troubleshooting Steps:

    • Solid-Phase Extraction (SPE): Use SPE for effective cleanup. C18 cartridges are commonly used for Imazamox. Ensure the cartridge is properly conditioned (e.g., with methanol (B129727) and acidified water) before loading the sample. A wash step with a non-polar solvent like hexane can help remove lipids.

    • QuEChERS with d-SPE: The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is highly effective for food and agricultural matrices. After the initial extraction, a dispersive SPE (d-SPE) cleanup step using a combination of sorbents like C18 (for non-polar interferences) and graphitized carbon black (GCB) or primary secondary amine (PSA) (for pigments and polar interferences) can significantly reduce matrix effects.

    • Dilute the Extract: If matrix effects are still suspected, diluting the final extract can mitigate the issue. While this may raise the limit of quantification (LOQ), it often improves accuracy.

• Analyte Loss During Evaporation and Reconstitution:

  • Issue: After cleanup, extracts are often evaporated to dryness and reconstituted in a smaller volume of a desired solvent. Imazamox can be lost during this step if the temperature is too high or if it adsorbs to the glassware.

  • Troubleshooting Steps:

    • Control Evaporation: Use a gentle stream of nitrogen at a controlled temperature (e.g., below 70°C) for evaporation. Avoid complete dryness if possible.

    • Reconstitution Solvent: Reconstitute the residue in a solvent that is compatible with your chromatographic mobile phase, such as a mixture of water and methanol with 0.1% formic acid. Ensure the residue is fully dissolved by vortexing or sonicating.

Frequently Asked Questions (FAQs)

Q1: What are "matrix effects" and how do they specifically impact Imazamox-13C,d3 analysis?

A1: Matrix effects are the alteration (suppression or enhancement) of the ionization of a target analyte in an LC-MS system due to co-eluting compounds from the sample matrix. While the isotopically labeled internal standard (Imazamox-13C,d3) is designed to co-elute with the native Imazamox and experience the same matrix effects, thereby correcting for signal variations, severe signal suppression can reduce the signal-to-noise ratio for both compounds. This can push the measurement below the reliable limit of quantification (LOQ), leading to poor precision and the appearance of low recovery.

Q2: Which extraction method (SPE vs. QuEChERS) is better for my sample type?

A2: The optimal method depends on the matrix.

• For Water (Groundwater, Surface Water): Solid-Phase Extraction (SPE) is highly effective and widely documented. It allows for the concentration of the analyte from a large sample volume, achieving very low detection limits.

• For Soil: Both SPE and traditional liquid-solid extraction methods are used. Extraction often begins with a basic or acidic solution to release the Imazamox from soil particles.

• For Plant and Food Matrices (Crops, Oils): The QuEChERS method is generally preferred due to its high throughput and effectiveness in removing a wide range of interferences like fats, sugars, and pigments. For high-fat matrices like soybean oil, a preliminary liquid-liquid extraction may be combined with SPE.

Q3: My internal standard recovery is consistently low (e.g., 40%) but very precise across runs. Can I simply apply a recovery correction factor?

A3: Applying a recovery correction factor is not recommended. Consistently low recovery, even if precise, indicates a systematic problem in the analytical method (e.g., incomplete extraction, significant analyte loss during cleanup, or severe matrix effects). Masking this issue with a correction factor compromises the integrity of the method. The proper course of action is to investigate and resolve the root cause to achieve a method with acceptable recovery, typically within the 70-120% range.

Q4: What are the most critical parameters to optimize in a Solid-Phase Extraction (SPE) method for Imazamox?

A4: The most critical parameters for SPE optimization are:

• Sample Pre-treatment: Adjusting the sample pH to ~2 is crucial for ensuring Imazamox is in a non-ionized form, which enhances its retention on C18 (reverse-phase) sorbents.

• Sorbent Conditioning: Properly wetting the sorbent with a solvent like methanol and then equilibrating it with acidified water is essential for consistent interaction with the analyte.

• Wash Step: An effective wash step (e.g., with water followed by hexane) removes polar and non-polar interferences without eluting the Imazamox.

• Elution Solvent: The elution solvent must be strong enough to desorb the analyte completely from the sorbent. A common choice is methanol or a mixture of water and methanol.

Quantitative Data Summary

The following table summarizes Imazamox recovery data from various matrices using different analytical methods, as reported in scientific literature.

Matrix	Analytical Method	Fortification Level(s)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Soybean Oil	SPE & HPLC-UV	0.01 µg/mL & 0.1 µg/mL	87 - 94%	< 3%
Water (Ground & Surface)	SPE & LC-MS/MS	0.025 µg/L & 0.25 µg/L	70 - 120% (Guideline)	< 20%
Food Crops (Soybean, Peanut, Wheat, etc.)	Modified QuEChERS & UPLC-MS/MS	Not Specified	63.5 - 111.5%	≤ 22.7%
Livestock Products (Milk, Egg, Meat)	Modified QuEChERS & UHPLC-MS/MS	0.01 - 0.5 mg/kg	76.1 - 110.6%	< 20%
Peas, Soil, Water	Liquid Extraction & GLC	Not Specified	76.2 - 84.7%	Not Specified

Experimental Protocols

Protocol 1: SPE Cleanup for Imazamox in Water (Based on EPA Method)

• Sample Preparation: Take 10 g of the water sample in a centrifuge tube. Acidify with 0.5 mL of 2 N HCl. Spike with Imazamox-13C,d3 internal standard.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 200 mg, 3 mL) by sequentially passing 3 mL each of hexane, dichloromethane, methanol, DI water, and finally 0.01 N HCl.

• Sample Loading: Load the entire acidified water sample onto the conditioned C18 cartridge.

• Washing: Wash the cartridge sequentially with 3 mL of DI water and 3 mL of hexane to remove interferences.

• Analyte Elution: Elute the Imazamox and Imazamox-13C,d3 from the cartridge using 6 mL of a water:methanol (20:80, v/v) mixture.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 70°C. Reconstitute the residue in 1 mL of 0.1% formic acid in water:methanol (80:20, v/v).

• Analysis: Analyze the final extract using LC-MS/MS.

Protocol 2: Modified QuEChERS for Plant Matrices (Based on Published Methods)

• Sample Homogenization: Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

• Spiking: Spike with Imazamox-13C,d3 internal standard.

• Extraction: Add 10 mL of acidified methanol (e.g., with 1% acetic acid) or acetonitrile. Shake vigorously for 10 minutes.

• Salting Out: Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl). Shake vigorously for 1 minute and centrifuge at >3000 x g for 10 minutes.

• Dispersive SPE (d-SPE) Cleanup: Transfer an aliquot of the supernatant (e.g., 1 mL) to a d-SPE tube containing 150 mg MgSO₄ and 25-50 mg of a cleanup sorbent (e.g., C18 or a combination of PSA and GCB).

• Final Centrifugation: Vortex the d-SPE tube for 1 minute and centrifuge at high speed (e.g., >12,000 x g) for 5 minutes.

• Analysis: Take the final supernatant, filter if necessary, and analyze by LC-MS/MS.

Visualizations

Caption: A logical workflow for troubleshooting low internal standard recovery.

Caption: Key steps in a Solid-Phase Extraction (SPE) workflow for Imazamox.

Caption: A simplified workflow for the QuEChERS extraction and cleanup method.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Development of Simultaneous Analytical Method for Imidazolinone Herbicides from Livestock Products by UHPLC-MSMS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. researchgate.net [researchgate.net]
• 5. agriculture.basf.com [agriculture.basf.com]

Technical Support Center: Mitigating Matrix Effects with Imazamox-13C,d3 in LC-MS Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Imazamox-13C,d3 as an internal standard to address matrix effects in LC-MS/MS analysis of Imazamox.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect my Imazamox analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting compounds from the sample matrix.[1] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), compromising the accuracy, precision, and reproducibility of your quantitative results for Imazamox.[2] These effects are a significant challenge in LC-MS/MS, especially with complex matrices like soil, plant tissues, or biological fluids.[1]

Q2: How does using Imazamox-13C,d3 help in addressing matrix effects?

A2: Imazamox-13C,d3 is a stable isotope-labeled internal standard (SIL-IS). Since it is chemically identical to the native Imazamox, it co-elutes and experiences the same ionization suppression or enhancement. By adding a known amount of Imazamox-13C,d3 to every sample, standard, and blank at the beginning of the sample preparation process, you can use the ratio of the analyte's peak area to the internal standard's peak area for quantification. This ratio remains constant even if the absolute signal intensity of both compounds fluctuates due to matrix effects, thus correcting for variations and improving data accuracy.

Q3: When should I add the Imazamox-13C,d3 internal standard to my samples?

A3: The internal standard should be added as early as possible in the sample preparation workflow. For optimal results, add Imazamox-13C,d3 to your samples before any extraction, cleanup, or derivatization steps. This ensures that the internal standard accounts for any analyte loss during the entire sample preparation process, in addition to correcting for matrix effects during LC-MS analysis.

Q4: Can I use a different internal standard that is not an isotopic analog of Imazamox?

A4: While structural analogs can be used as internal standards, they are not as effective as a SIL-IS like Imazamox-13C,d3. Structural analogs may have different chromatographic retention times and ionization efficiencies, meaning they will not experience the exact same matrix effects as Imazamox. This can lead to incomplete correction and less accurate quantification. A SIL-IS is the preferred choice for minimizing measurement uncertainty in LC-MS analysis.

Q5: What should I do if I see a chromatographic peak for my analyte but not for Imazamox-13C,d3?

A5: This could indicate several issues. First, verify that the internal standard was indeed added to the sample. Second, check your mass spectrometer settings to ensure you are monitoring the correct precursor and product ion transitions for Imazamox-13C,d3. Finally, severe ion suppression specific to the internal standard's concentration could be a factor, though this is less likely if the analyte is observed.

Troubleshooting Guide

This guide addresses specific issues that you may encounter during the LC-MS/MS analysis of Imazamox using its isotopically labeled internal standard.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing, Fronting, or Splitting) for both Imazamox and Imazamox-13C,d3	1. Column Overloading: Injecting too high a concentration of the analyte. 2. Column Contamination: Buildup of matrix components on the column frit or stationary phase. 3. Inappropriate Injection Solvent: Sample is dissolved in a solvent significantly stronger than the initial mobile phase. 4. Column Void: A void has formed at the head of the analytical column.	1. Dilute the sample or reduce the injection volume. 2. Implement a guard column and change it regularly. If the problem persists, reverse-flush the analytical column or replace it. 3. Reconstitute the final sample extract in a solvent that is the same or weaker than the initial mobile phase composition. 4. Replace the column.
High Variability in Analyte/IS Peak Area Ratios Across Replicate Injections	1. Incomplete Equilibration: The internal standard has not fully mixed with the sample. 2. Instrumental Instability: Fluctuations in the LC pump flow rate or mass spectrometer performance. 3. Precipitation in Autosampler: Analyte or matrix components precipitating out of solution in the sample vial.	1. Ensure thorough vortexing or mixing after adding the internal standard and before any extraction step. 2. Allow the LC-MS system to fully stabilize before starting the analytical run. Monitor system pressure and spray stability. 3. Check the solubility of your final extract in the reconstitution solvent. If needed, adjust the solvent composition.
Analyte and IS Peaks Do Not Co-elute Perfectly	1. Isotope Effect: Deuterium-labeled standards can sometimes elute slightly earlier than their non-labeled counterparts in reversed-phase chromatography. 2. Chromatographic Issues: A problem with the column or mobile phase is affecting the separation.	1. This is a known phenomenon and a small shift is often acceptable. The key is that the shift is consistent across all samples and standards. If the shift is large and inconsistent, it may indicate that the analyte and IS are experiencing different matrix effects. 2. Prepare fresh mobile phase and re-equilibrate the system. If the problem persists, it may indicate column degradation.
Significant Signal Suppression is Still Observed Despite Using the Internal Standard	1. Extremely High Matrix Load: The concentration of co-eluting matrix components is so high that it suppresses the signal of both the analyte and the internal standard to a point where detection is compromised. 2. Differential Matrix Effects: In rare cases, the matrix might affect the analyte and the IS slightly differently, especially if their retention times are not perfectly aligned.	1. Dilute the Sample: Diluting the final extract (e.g., 1:5 or 1:10 with mobile phase) can significantly reduce the concentration of matrix components and alleviate severe suppression. This was a recommendation from an independent lab that observed matrix effects for Imazamox in groundwater. 2. Improve Sample Cleanup: Incorporate additional cleanup steps (e.g., different SPE sorbents) to remove more of the interfering matrix components. 3. Optimize Chromatography: Adjust the LC gradient to better separate Imazamox from the highly suppressive region of the chromatogram.

Data Presentation: The Impact of Imazamox-13C,d3

The use of Imazamox-13C,d3 significantly improves the accuracy and precision of quantification across various matrices. The following table illustrates the typical performance improvement when analyzing Imazamox in complex matrices with and without an internal standard.

Table 1: Quantitative Analysis of Imazamox (10 µg/kg) in Various Matrices

Matrix	Analysis Method	Mean Recovery (%)	Relative Standard Deviation (RSD, %)	Comments
Groundwater	External Calibration (No IS)	65%	25%	Significant signal suppression observed.
Isotope Dilution (with Imazamox-13C,d3)	98%	< 5%	Excellent correction for matrix effects.
Soil (Clay Loam)	External Calibration (No IS)	145%	30%	Signal enhancement and high variability from complex organic matter.
Isotope Dilution (with Imazamox-13C,d3)	102%	< 7%	Accurate quantification despite complex matrix.
Soybean Extract	External Calibration (No IS)	55%	28%	Severe ion suppression from oils and other co-extractives.
Isotope Dilution (with Imazamox-13C,d3)	97%	< 6%	Reliable results in a challenging matrix.

Note: Data is representative of typical performance improvements seen when using a stable isotope-labeled internal standard to correct for matrix effects.

Experimental Protocols

Protocol 1: Analysis of Imazamox in Water

This protocol is based on the validated method described in EPA MRID 50105408.

1. Sample Preparation (Solid Phase Extraction - SPE) a. To 10 g of water in a 15 mL centrifuge tube, add 0.5 mL of 2 N HCl. b. Spike with the required amount of Imazamox-13C,d3 internal standard solution. c. Condition a C18 SPE column (e.g., Varian Bond Elut) with 3 mL each of hexane, DCM, methanol, water, and 0.01 N HCl. d. Load the acidified water sample onto the C18 SPE column. e. Wash the column with appropriate solvents to remove interferences. f. Elute the analytes with 6 mL of water:methanol (20:80, v:v). g. Evaporate the eluate to dryness under a gentle stream of nitrogen at 70°C. h. Reconstitute the residue in 1 mL of 0.1% formic acid in water:methanol (80:20, v:v) for LC-MS/MS analysis.

2. LC-MS/MS Parameters

• LC Column: Zorbax Eclipse XDB-C18, 4.6 x 50.0 mm, 1.8-µm

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Methanol with 0.1% formic acid

• Gradient: 20% B to 95% B over several minutes (gradient should be optimized for your system)

• Injection Volume: 20 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • Imazamox: m/z 306.0 → 261.0 (Quantifier), m/z 306.0 → 86.0 (Qualifier)

  • Imazamox-13C,d3: Select appropriate transitions based on the labeling pattern (e.g., m/z 310 → 265)

Visualizations

Experimental Workflow

Caption: Workflow for Imazamox analysis using isotope dilution.

Logic of Matrix Effect Compensation

Caption: How a SIL-IS compensates for ion suppression.

References

• 1. benchchem.com [benchchem.com]
• 2. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]

improving peak shape and resolution for Imazamox-13C,d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic analysis of Imazamox-13C,d3. The focus is on improving peak shape and resolution for more accurate and reliable quantitative results.

Troubleshooting Guide

This section addresses common issues encountered during the analysis of Imazamox-13C,d3, offering potential causes and solutions in a question-and-answer format.

Q1: My Imazamox-13C,d3 peak is showing significant tailing. What are the likely causes and how can I improve the peak shape?

A1: Peak tailing for Imazamox-13C,d3, an acidic compound, is often due to secondary interactions with the stationary phase or issues with the mobile phase.

• Cause 1: Silanol (B1196071) Interactions: Residual silanol groups on silica-based C18 columns can interact with the polar functional groups of Imazamox, leading to peak tailing.

  • Solution:

    • Mobile Phase pH Adjustment: Imazamox is a weak acid. Adjusting the mobile phase pH can suppress the ionization of both the analyte and residual silanols, minimizing unwanted interactions. Using a mobile phase with a low pH, for example, by adding 0.1% formic acid, is a common practice.[1] For acidic compounds, a lower pH generally leads to better peak shape.

    • Column Selection: Employ a column with end-capping or a modern stationary phase designed to shield residual silanols.

• Cause 2: Mobile Phase Composition: An inappropriate mobile phase composition can lead to poor peak shape.

  • Solution:

    • Organic Modifier: While acetonitrile (B52724) is a common choice, methanol (B129727) can sometimes offer different selectivity and improved peak shape for certain compounds. Experimenting with the organic modifier can be beneficial.

    • Additive Concentration: Ensure an adequate concentration of an acidic modifier like formic acid (e.g., 0.1%) to maintain a consistent low pH and improve peak symmetry.

• Cause 3: Column Overload: Injecting too high a concentration of the analyte can lead to peak tailing.

  • Solution: Dilute the sample and reinject.

Q2: I am observing peak fronting for my Imazamox-13C,d3 peak. What could be the reason?

A2: Peak fronting is less common than tailing but can occur under specific circumstances.

• Cause 1: Sample Overload: Injecting a highly concentrated sample can saturate the stationary phase, leading to a distorted peak shape where the front is less steep than the back.

  • Solution: Dilute your sample and re-analyze.

• Cause 2: Incompatible Sample Solvent: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause the analyte to travel through the beginning of the column too quickly, resulting in a fronting peak.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase. If a different solvent must be used, ensure it is weaker than or of similar strength to the mobile phase. Reconstituting the final extract in a water-rich solvent like 80:20 (v/v) water:methanol with 0.1% formic acid is a good practice.[1]

Q3: My Imazamox-13C,d3 peak is broad, leading to poor resolution from other components. How can I make the peak sharper?

A3: Broad peaks can be caused by several factors related to the chromatographic conditions.

• Cause 1: Sub-optimal Flow Rate: The flow rate of the mobile phase affects the efficiency of the separation.

  • Solution: Optimize the flow rate. A lower flow rate generally increases the number of theoretical plates and leads to sharper peaks, but at the cost of longer run times. Perform a flow rate optimization study to find the best balance between peak width and analysis time.

• Cause 2: High Column Temperature: While higher temperatures can decrease viscosity and improve efficiency, excessively high temperatures can sometimes lead to peak broadening for certain analytes.

  • Solution: Optimize the column temperature. A typical starting point for Imazamox analysis is 40°C.[1] Experiment with temperatures in the range of 30-50°C to find the optimal condition for your specific column and mobile phase.

• Cause 3: Extra-Column Volume: Excessive tubing length or internal diameter between the injector, column, and detector can contribute to band broadening.

  • Solution: Minimize the length and internal diameter of all connecting tubing. Ensure all fittings are properly connected to avoid dead volumes.

Q4: I am seeing split peaks for Imazamox-13C,d3. What is the cause and how can I resolve this?

A4: Split peaks can be indicative of a few different problems.

• Cause 1: Column Contamination or Void: A blocked frit or a void at the head of the column can cause the sample to be distributed unevenly, leading to a split peak.

  • Solution:

    • First, try back-flushing the column.

    • If the problem persists, replace the column frit or the entire column if a void has formed.

    • To prevent this, always filter your samples and mobile phases.

• Cause 2: Co-elution with an Interfering Compound: The peak may appear split if another compound with a very similar retention time is co-eluting with your analyte.

  • Solution: Adjust the mobile phase composition (e.g., change the organic modifier or the gradient profile) or try a column with a different selectivity to resolve the two compounds.

• Cause 3: Sample Injection Issues: Injecting the sample in a solvent that is too strong can cause peak distortion, including splitting.

  • Solution: As mentioned for peak fronting, ensure your sample solvent is compatible with the mobile phase.

Frequently Asked Questions (FAQs)

Q: What is a good starting point for an LC-MS/MS method for Imazamox-13C,d3?

A: A good starting point is a validated method, such as the one described in EPA MRID 50105408.[1] The key parameters are:

• Column: Zorbax Eclipse XDB-C18, 4.6 x 50.0 mm, 1.8-µm

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Methanol with 0.1% formic acid

• Gradient: A time-programmed gradient can be optimized for your specific separation needs.

• Column Temperature: 40°C

• Injection Volume: 20 µL (can be optimized)

Q: How does the mobile phase pH affect the retention and peak shape of Imazamox-13C,d3?

A: Imazamox is a weak acid, so the mobile phase pH has a significant impact on its retention and peak shape. At a low pH (e.g., with 0.1% formic acid, pH ~2.7), the carboxylic acid group is protonated, making the molecule less polar and more retained on a C18 column. This also helps to suppress the ionization of residual silanol groups on the column, leading to a more symmetrical peak shape. As the pH increases towards the pKa of Imazamox, the compound will become more ionized, leading to reduced retention and potentially poorer peak shape due to increased interaction with the stationary phase.

Q: Can I use acetonitrile instead of methanol as the organic modifier?

A: Yes, acetonitrile can be used as the organic modifier. Acetonitrile and methanol have different selectivities, and one may provide better resolution or peak shape than the other for your specific sample matrix. If you are experiencing co-elution or poor peak shape with methanol, it is worthwhile to evaluate acetonitrile.

Data Presentation

The following tables summarize the expected impact of key chromatographic parameters on peak shape and resolution for Imazamox-13C,d3 based on established chromatographic principles and published methods for similar compounds.

Table 1: Effect of Mobile Phase pH on Peak Asymmetry

Mobile Phase Additive	Approximate pH	Expected Peak Asymmetry Factor	Rationale
0.1% Formic Acid	~2.7	1.0 - 1.3	Suppresses ionization of Imazamox and silanols, minimizing secondary interactions.
10 mM Ammonium (B1175870) Acetate (B1210297)	~6.8	> 1.5	Imazamox is ionized, leading to potential interactions with residual silanols and peak tailing.

Table 2: Effect of Column Temperature on Theoretical Plates and Resolution

Column Temperature	Expected Change in Theoretical Plates	Expected Change in Resolution	Rationale
30°C	Baseline	Baseline	Lower temperature increases mobile phase viscosity.
40°C	Increase	May Improve	Reduced viscosity improves mass transfer, leading to sharper peaks and potentially better resolution.[1]
50°C	May Decrease	May Decrease	Higher temperatures can sometimes negatively impact selectivity for closely eluting compounds.

Experimental Protocols

Protocol 1: Baseline LC-MS/MS Method for Imazamox-13C,d3

This protocol is adapted from a validated method and serves as a good starting point for analysis.

• Chromatographic System: Agilent 1200 HPLC system or equivalent.

• Mass Spectrometer: Applied Biosystems API 4000 mass spectrometer or equivalent.

• Column: Zorbax Eclipse XDB-C18, 4.6 x 50.0 mm, 1.8-µm particle size.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient Elution:

  • 0.0 - 0.5 min: 20% B

  • 3.0 min: 50% B

  • 7.0 - 10.0 min: 95% B

  • 10.1 - 15.0 min: 20% B (re-equilibration)

• Flow Rate: 0.4 mL/min (can be optimized).

• Column Temperature: 40°C.

• Injection Volume: 20 µL.

• Sample Preparation: Reconstitute the final sample extract in an 80:20 (v/v) mixture of Mobile Phase A and Mobile Phase B.

Protocol 2: Troubleshooting Peak Tailing by Adjusting Mobile Phase pH

• Prepare two sets of mobile phases:

  • Set 1 (Low pH): Mobile Phase A: Water with 0.1% formic acid. Mobile Phase B: Methanol with 0.1% formic acid.

  • Set 2 (Near-Neutral pH): Mobile Phase A: 10 mM ammonium acetate in water. Mobile Phase B: Methanol.

• Equilibrate the LC system with Set 1 mobile phases.

• Inject a standard solution of Imazamox-13C,d3 and record the chromatogram.

• Calculate the peak asymmetry factor.

• Thoroughly flush the system and equilibrate with Set 2 mobile phases.

• Inject the same standard solution and record the chromatogram.

• Calculate the peak asymmetry factor and compare it to the result from the low pH mobile phase.

Visualizations

Caption: Troubleshooting logic for common peak shape issues.

Caption: Workflow for optimizing chromatographic parameters.

References

• 1. epa.gov [epa.gov]

Technical Support Center: Imazamox-13C,d3 Analytical Methods

Welcome to the technical support center for Imazamox-13C,d3. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing stability issues encountered during analytical method development and execution.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for Imazamox-13C,d3 when used as an internal standard?

A1: The main stability concerns for Imazamox-13C,d3 revolve around the potential for deuterium-hydrogen (D-H) exchange and photodegradation.[1] Deuterium (B1214612) exchange can lead to a mass shift in the internal standard, compromising the accuracy of quantitative analyses.[1][2] Photodegradation, particularly in aqueous solutions exposed to light, is a known degradation pathway for Imazamox and is expected to affect the labeled analog similarly.[3][4]

Q2: Under what conditions is deuterium-hydrogen exchange most likely to occur?

A2: Deuterium-hydrogen exchange is most influenced by the solvent type and the pH of the solution. Protic solvents, such as water, methanol, and ethanol, contain easily exchangeable hydrogen atoms and are the primary drivers of D-H exchange. The exchange can be catalyzed by both acids and bases, with the rate of exchange being minimal at a low pH (approximately 2.5). Neutral and basic conditions can significantly accelerate deuterium loss.

Q3: Is the 13C label on Imazamox-13C,d3 susceptible to exchange or degradation?

A3: No, the 13C label is stable and not subject to chemical exchange under typical analytical conditions. This is a significant advantage of using compounds labeled with heavy isotopes of carbon or nitrogen.

Q4: What are the recommended storage conditions for Imazamox-13C,d3 stock and working solutions?

A4: Proper storage is critical to maintaining the integrity of your Imazamox-13C,d3 internal standard. The following storage conditions are recommended:

Solution Type	Storage Temperature	Duration
Powder	-20°C	3 years
Powder	4°C	2 years
Stock Solution in Solvent	-80°C	6 months
Stock Solution in Solvent	-20°C	1 month

This data is based on general recommendations for Imazamox and its labeled analogs.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of Imazamox-13C,d3 in analytical methods.

Issue 1: Inconsistent Internal Standard Response

Symptoms:

• High variability in the internal standard peak area across a sample batch.

• Drifting internal standard response during the analytical run.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Deuterium-Hydrogen Exchange	1. Solvent Check: If using protic solvents (e.g., methanol, water), consider switching to aprotic solvents (e.g., acetonitrile) for sample preparation and storage.2. pH Adjustment: Ensure the final sample solution is acidic, ideally around pH 2.5, to minimize exchange.3. Temperature Control: Keep samples cool (e.g., on ice or in a cooled autosampler) to slow down the exchange rate.
Degradation of Imazamox-13C,d3	1. Light Protection: Protect samples from light, especially UV light, at all stages of the experiment. Use amber vials or cover sample trays.2. Temperature: Avoid prolonged exposure to high temperatures.
Inconsistent Sample Preparation	1. Pipetting Accuracy: Verify the accuracy and precision of pipettes used for adding the internal standard.2. Mixing: Ensure thorough vortexing or mixing after adding the internal standard to each sample.

Issue 2: Appearance of a Peak at the Mass of Unlabeled Imazamox in the Internal Standard Solution

Symptoms:

• A small peak is observed at the m/z of unlabeled Imazamox when injecting a pure solution of Imazamox-13C,d3.

• The isotopic purity of the internal standard appears to be decreasing over time.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Isotopic Impurity of the Standard	1. Check Certificate of Analysis (CoA): Review the CoA for the stated isotopic purity of the Imazamox-13C,d3 lot.2. Contact Supplier: If the impurity is higher than specified, contact the supplier.
In-source Back-Exchange	1. Mass Spectrometer Conditions: While less common, some mass spectrometer source conditions can promote back-exchange. Consult your instrument manual or a specialist to see if source parameters can be optimized to minimize this.
Deuterium-Hydrogen Exchange	1. Follow recommendations in Issue 1 to minimize D-H exchange in your solutions.

Experimental Protocols

Protocol 1: Assessment of Imazamox-13C,d3 Stability in Different Solvents

Objective: To determine the stability of Imazamox-13C,d3 in various solvents commonly used in LC-MS analysis.

Methodology:

• Prepare Stock Solution: Prepare a stock solution of Imazamox-13C,d3 in a stable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

• Prepare Test Solutions: Dilute the stock solution to a working concentration (e.g., 1 µg/mL) in the following solvents:

  • Acetonitrile (aprotic control)

  • Methanol (protic)

  • Water (protic)

  • 50:50 Acetonitrile:Water

  • 50:50 Methanol:Water

• Time Points: Analyze the solutions at the following time points: 0, 2, 4, 8, 24, and 48 hours.

• Storage Conditions: Store the test solutions at room temperature and protected from light.

• Analysis: Analyze the samples by LC-MS/MS, monitoring the peak area of Imazamox-13C,d3.

• Data Evaluation: Plot the peak area of Imazamox-13C,d3 against time for each solvent. A significant decrease in peak area indicates instability.

Protocol 2: Evaluation of pH Effects on Imazamox-13C,d3 Stability

Objective: To assess the impact of pH on the stability of Imazamox-13C,d3 in aqueous solutions.

Methodology:

• Prepare Buffer Solutions: Prepare buffers at the following pH values: 2.5, 4, 7, and 9.

• Prepare Test Solutions: Spike Imazamox-13C,d3 into each buffer solution to a final concentration of 1 µg/mL.

• Time Points: Analyze the solutions at 0, 4, 8, 24, and 48 hours.

• Storage Conditions: Store the test solutions at room temperature, protected from light.

• Analysis: Analyze the samples by LC-MS/MS. Monitor for a decrease in the Imazamox-13C,d3 peak area and the appearance of peaks corresponding to potential degradation products.

• Data Evaluation: Compare the stability of Imazamox-13C,d3 at different pH values.

Data Summary

Table 1: Stability of Unlabeled Imazamox under Various Conditions

The following table summarizes the known stability of unlabeled Imazamox, which can serve as a guide for the expected stability of Imazamox-13C,d3.

Condition	Stability/Half-Life	Reference
Hydrolysis	Stable at pH 4, 7, and 9
Aqueous Photolysis	Half-life of 0.3 days	Mass.gov
Soil (Aerobic)	Half-life of 27 days (sandy loam)	Mass.gov
Soil (Anaerobic)	Does not degrade	Mass.gov
Soil Photodegradation	Half-life of 65 days	Mass.gov
Soil Degradation vs. pH	Faster in neutral soils than acidic soils (half-life can range from 2 to >120 days)

Visualizations

Caption: Troubleshooting workflow for inconsistent Imazamox-13C,d3 response.

Caption: Key factors that influence the rate of deuterium-hydrogen exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. air.unimi.it [air.unimi.it]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of the Photodegradation of the Imidazolinone Herbicides Imazamox, Imazapic, Imazaquin, and Imazamethabenz-methyl in Aqueous Solution. | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Overcoming Imazamox-13C,d3 Contamination

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming Imazamox-13C,d3 contamination in laboratory equipment.

Frequently Asked Questions (FAQs)

Q1: What is Imazamox-13C,d3 and why is it used in our laboratory?

A1: Imazamox-13C,d3 is a stable isotope-labeled version of Imazamox. Imazamox is a systemic herbicide that functions by inhibiting the acetolactate synthase (ALS) enzyme in plants, which is crucial for the biosynthesis of essential amino acids.[1][2] In the laboratory, Imazamox-13C,d3 is primarily used as an internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).[2] Its isotopic labeling allows it to be distinguished from the non-labeled Imazamox, ensuring accurate quantification in complex matrices.

Q2: What are the common sources of Imazamox-13C,d3 contamination in the lab?

A2: Contamination can originate from several sources, including:

• Aerosol Generation: Pipetting, vortexing, or sonicating solutions containing Imazamox-13C,d3 can create aerosols that settle on surrounding surfaces and equipment.

• Cross-Contamination: Reusing pipette tips, glassware, or other lab consumables without proper cleaning can transfer the compound between samples and experiments.

• Spills: Accidental spills of stock solutions or samples containing Imazamox-13C,d3 can lead to widespread contamination if not cleaned up promptly and effectively.

• Improper Waste Disposal: Incorrect disposal of contaminated materials can lead to the spread of the compound within the laboratory environment.

• Ventilation Systems: Contaminated fumes or aerosols can be drawn into and circulated by laboratory ventilation systems, depositing the compound on various surfaces.

Q3: What are the physical and chemical properties of Imazamox relevant to decontamination?

A3: Understanding the properties of Imazamox is crucial for effective decontamination. Key properties are summarized in the table below.

Property	Value	Implication for Decontamination
Water Solubility	4,160 ppm (mg/L) at 20°C	High water solubility suggests that aqueous-based cleaning solutions should be effective.[1]
Solubility in Organic Solvents ( g/100 mL)	Methanol (B129727): 6.68, Acetonitrile (B52724): 1.85, Acetone (B3395972): 2.93, Dichloromethane: 14.3	Good solubility in common lab solvents indicates they can be effective for cleaning.[1]
Photodegradation	Rapid in water with a half-life of about 6.8 hours under light.[3]	Exposure to UV light can be a method for degrading residual contamination.
Stability	Stable in frozen storage (-20°C or -80°C) for extended periods.[2][4]	Contamination on surfaces is likely to be persistent if not actively removed.
Chemical Class	Imidazolinone	Decontamination procedures for other imidazolinone herbicides may be applicable.[1]

Troubleshooting Guides

Issue 1: I am observing unexpected peaks corresponding to Imazamox-13C,d3 in my blank samples analyzed by LC-MS.

This is a classic sign of carryover or system contamination. Follow this troubleshooting workflow to identify and resolve the issue.

Caption: Troubleshooting workflow for LC-MS contamination.

Issue 2: We suspect widespread Imazamox-13C,d3 contamination on our laboratory benchtops and equipment.

A systematic approach to decontamination is required. The following guide provides a step-by-step procedure.

Decontamination Protocols

1. General Surface Decontamination (Glass, Stainless Steel, Plastic)

This protocol is based on the known solubility of Imazamox and general laboratory cleaning procedures.

Materials:

• Personal Protective Equipment (PPE): Lab coat, safety glasses, and nitrile gloves.

• Low-lint wipes or paper towels.

• Cleaning Solution 1: 70% Isopropanol (B130326) or Ethanol (B145695).

• Cleaning Solution 2: 1% solution of a laboratory-grade detergent (e.g., Alconox, Liquinox) in deionized water.

• Deionized water for rinsing.

Procedure:

• Initial Wipe-Down: Wearing appropriate PPE, perform a preliminary wipe-down of the contaminated surface with a dry, low-lint wipe to remove any visible powder or residues.

• Solvent Wash: Moisten a fresh wipe with 70% isopropanol or ethanol and wipe the surface in a single direction, slightly overlapping each pass. This step helps to dissolve and remove the bulk of the organic-soluble contaminant.

• Detergent Wash: Prepare a 1% solution of a laboratory-grade detergent in deionized water. Moisten a new wipe with the detergent solution and thoroughly wash the surface. The detergent will help to solubilize and lift any remaining Imazamox.

• Rinse: Thoroughly rinse the surface with deionized water using a fresh wipe to remove any detergent residue. Repeat this rinsing step at least twice.

• Final Solvent Rinse: Perform a final rinse with 70% isopropanol or ethanol to aid in drying and remove any remaining traces of contamination.

• Drying: Allow the surface to air dry completely or use a clean, dry wipe.

• Verification (Optional but Recommended): Perform a swipe test on the decontaminated surface and analyze the swipe by LC-MS to verify the effectiveness of the cleaning procedure.

2. Decontamination of Volumetric Glassware

• Initial Rinse: Rinse the glassware three times with a solvent in which Imazamox is highly soluble, such as methanol or dichloromethane. Collect the rinsate for proper disposal.

• Soaking: Prepare a 1-2% solution of a laboratory-grade detergent in a sonicator bath. Submerge the glassware in the solution and sonicate for at least 30 minutes.

• Scrubbing: If necessary, use a non-abrasive brush to scrub the interior surfaces of the glassware.

• Rinsing: Rinse the glassware thoroughly with tap water, followed by at least three rinses with deionized water.

• Final Rinse: Perform a final rinse with methanol or acetone to facilitate drying.

• Drying: Dry the glassware in an oven at an appropriate temperature or allow it to air dry.

3. Decontamination via Photodegradation (for transparent containers or surfaces)

Given that Imazamox degrades under UV light, this can be used as a supplementary decontamination step.[3]

Procedure:

• After performing the general surface decontamination protocol, place the item in a UV crosslinker or under a UV lamp (e.g., 254 nm).

• Expose the surface to UV light for a minimum of 1-2 hours. The exact time may vary depending on the intensity of the UV source and the level of contamination.

Experimental Protocols

Protocol 1: Detection of Imazamox-13C,d3 Contamination by Swipe Test and LC-MS/MS Analysis

This protocol details how to sample a surface for contamination and analyze it.

Caption: Workflow for detecting surface contamination.

LC-MS/MS Parameters for Imazamox-13C,d3 Detection:

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions: The protonated molecular ion for Imazamox-13C,d3 is m/z 310.3. Specific fragment ions will depend on the instrument but can be predicted based on the structure of Imazamox.

Data Presentation: Example Contamination Levels

The following table illustrates how to present quantitative data from swipe tests.

Location	Surface Material	Contamination Level (ng/cm²)
Fume Hood Sash	Glass	15.2
Analytical Balance	Stainless Steel	8.9
Pipettor Barrel	Plastic	25.6
Benchtop	Epoxy Resin	12.1

This technical support guide provides a starting point for addressing Imazamox-13C,d3 contamination. For persistent contamination issues, it is recommended to consult with your institution's environmental health and safety office and the instrument manufacturer.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. agriculture.basf.com [agriculture.basf.com]
• 4. derpharmachemica.com [derpharmachemica.com]

Technical Support Center: Enhancing Low-Level Imazamox Detection with Imazamox-13C,d3

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the sensitive detection of Imazamox using its stable isotope-labeled internal standard, Imazamox-13C,d3.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using Imazamox-13C,d3 for quantitative analysis?

A1: The primary advantage of using a stable isotope-labeled internal standard like Imazamox-13C,d3 is its ability to compensate for variations during sample preparation and analysis.[1][2] Because it is chemically identical to Imazamox, it behaves similarly during extraction, chromatography, and ionization, but is distinguishable by its mass. This allows for more accurate and precise quantification by correcting for matrix effects and other sources of variability.[3][4][5]

Q2: What is the mechanism of action for Imazamox?

A2: Imazamox is a systemic herbicide that functions by inhibiting the acetolactate synthase (ALS) enzyme in plants. This enzyme is crucial for the biosynthesis of branched-chain amino acids. Inhibition of ALS leads to a cessation of plant growth and eventual death.[1]

Q3: What are the typical instrument parameters for Imazamox analysis using LC-MS/MS?

A3: While specific conditions should be optimized for your instrumentation and matrix, a common starting point for LC-MS/MS analysis of Imazamox involves a C18 reversed-phase column with a gradient elution using a mobile phase of water and methanol, both containing a small percentage of formic acid to improve ionization. Detection is typically performed using a triple quadrupole mass spectrometer in positive ion mode, monitoring specific precursor-to-product ion transitions (MRM).[6]

Troubleshooting Guides

This section provides solutions to common issues encountered during the analysis of Imazamox using Imazamox-13C,d3.

Issue 1: Low or No Signal from Imazamox-13C,d3 Internal Standard

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Improper Storage/Handling	Verify that the Imazamox-13C,d3 standard has been stored according to the manufacturer's recommendations (e.g., correct temperature, protection from light). Prepare fresh working solutions to rule out degradation.
Pipetting or Dilution Errors	Double-check all calculations for the preparation of spiking solutions. Calibrate pipettes to ensure accurate dispensing of the internal standard.
Degradation in Matrix	Perform a stability experiment by incubating the internal standard in the sample matrix at various time points and temperatures prior to extraction to assess its stability.
Inefficient Ionization	Optimize ion source parameters (e.g., temperature, gas flows, voltage) for the specific m/z of Imazamox-13C,d3. Ensure the mobile phase composition and pH are suitable for efficient ionization.
Instrumental Issues	If the signal is lost for all samples in a run, this may indicate a systemic problem. Check the LC-MS system for leaks, ensure the autosampler is injecting correctly, and verify that the mass spectrometer is functioning properly.[6]

Issue 2: High Variability in Internal Standard Signal Across a Batch

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Inconsistent Sample Preparation	This is a primary cause of signal variability.[6] Ensure consistent and reproducible extraction procedures for all samples. Thoroughly vortex samples after adding the internal standard to ensure complete mixing.
Matrix Effects	Differential matrix effects between samples can cause signal suppression or enhancement.[6] While Imazamox-13C,d3 is designed to compensate for this, extreme matrix differences may still have an impact. Evaluate the need for further sample cleanup or dilution.
Autosampler Malfunction	Inconsistent injection volumes will lead to variable internal standard signals. Perform an injection precision test to assess the performance of the autosampler.
Incomplete Co-elution	For the internal standard to effectively compensate for matrix effects, it must co-elute with the analyte.[7] If chromatographic conditions cause a separation between Imazamox and Imazamox-13C,d3, they may experience different degrees of ion suppression or enhancement. Adjust the chromatographic method to ensure co-elution.

Issue 3: Suspected Isotopic Interference or Cross-Contribution

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Natural Isotope Abundance	At high concentrations of Imazamox, the natural abundance of heavy isotopes (e.g., 13C) in the analyte can contribute to the signal of the internal standard, leading to a non-linear calibration curve.[8]
Assessing Cross-Contribution	To assess this, analyze a sample containing only the unlabeled Imazamox at the upper limit of quantification and monitor the mass transition of the internal standard. The signal should be negligible. Conversely, analyze a sample with only the internal standard and monitor the analyte's mass transition.[8][9]
Optimizing Internal Standard Concentration	Select an internal standard concentration that is high enough to provide a stable signal but not so high that it significantly contributes to the analyte signal or vice versa.

Experimental Protocols

Sample Preparation (General Guideline for Water Samples)

• To a 10 mL water sample, add a known amount of Imazamox-13C,d3 working solution.

• Acidify the sample to pH 2 with hydrochloric acid.

• Perform a liquid-liquid extraction with an appropriate organic solvent (e.g., chloroform) three times.

• Combine the organic phases and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small volume of the initial mobile phase.

• Filter the reconstituted sample through a 0.22 µm syringe filter before injection into the LC-MS/MS system.

LC-MS/MS Analysis

The following table provides a starting point for LC-MS/MS method development. Optimization is crucial for achieving the best performance.

Parameter	Condition
LC Column	C18 Reversed-Phase (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Methanol with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Imazamox	306.1	260.1
Imazamox-13C,d3	310.1	264.1

Note: The exact m/z values may vary slightly depending on the instrument and adduct formation. These should be confirmed by direct infusion of the standards.

Data Presentation

The use of a stable isotope-labeled internal standard significantly improves the accuracy and precision of quantification. Below is a conceptual table illustrating the impact of using an internal standard to correct for matrix effects.

Table 1: Impact of Imazamox-13C,d3 on Quantification in Different Matrices

Matrix	Spiked Imazamox Conc. (ng/mL)	Calculated Conc. without IS (ng/mL)	% Recovery without IS	Calculated Conc. with IS (ng/mL)	% Recovery with IS
Reagent Water	5.0	4.9	98%	5.0	100%
Surface Water	5.0	3.8	76%	4.9	98%
Wastewater Effluent	5.0	2.5	50%	5.1	102%

Visualizations

Caption: Experimental workflow for Imazamox analysis.

Caption: Troubleshooting logic for Imazamox analysis.

References

• 1. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 2. nebiolab.com [nebiolab.com]
• 3. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Imazamox-13C,d3 Calibration Curve Issues

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with Imazamox-13C,d3 calibration curves in LC-MS/MS analyses.

Troubleshooting Guides and FAQs

This section addresses common problems encountered during the development and use of calibration curves for Imazamox with its stable isotope-labeled internal standard, Imazamox-13C,d3.

Q1: My calibration curve for Imazamox is non-linear, particularly at higher concentrations. What are the potential causes?

A1: Non-linearity in the upper range of the calibration curve is a common issue in LC-MS/MS analysis. Several factors can contribute to this phenomenon:

• Detector Saturation: At high analyte concentrations, the mass spectrometer detector can become overwhelmed, leading to a plateau in the signal response. This is a frequent cause of non-linearity at the upper end of the calibration range.

• Ionization Saturation/Suppression: The electrospray ionization (ESI) source has a finite capacity to generate ions. At high concentrations, the analyte and its internal standard can compete for ionization, leading to a non-proportional response.[1][2][3][4]

• Matrix Effects: Components in the sample matrix can co-elute with Imazamox and Imazamox-13C,d3, interfering with their ionization and causing signal suppression or enhancement that may not be consistent across the entire concentration range.[5][6]

• Analyte or Internal Standard Concentration: An inappropriately high concentration of the Imazamox-13C,d3 internal standard can contribute to detector or ionization saturation.[7]

Q2: My calibration curve shows poor precision and accuracy, even though the R² value is acceptable (>0.99). What should I investigate?

A2: A high R² value alone does not guarantee a reliable calibration curve. Poor precision and accuracy, often observed as high %RSD (Relative Standard Deviation) for replicate standards or high %RE (Relative Error) from the nominal concentration, can be caused by:

• Inconsistent Sample and Standard Preparation: Errors in pipetting, dilution, or reconstitution can introduce significant variability. Ensure that calibrated pipettes and consistent procedures are used for preparing all standards and samples.

• Instability of Imazamox or Imazamox-13C,d3: Degradation of the analyte or internal standard in the stock solutions, working solutions, or prepared samples can lead to inaccurate results. It is recommended to prepare fresh solutions regularly and store them under appropriate conditions (e.g., -20°C or -80°C for stock solutions).[8]

• Variable Matrix Effects: Inconsistent matrix effects between different calibration standards or between standards and quality control samples (QCs) can lead to poor accuracy. This can be particularly problematic if the matrix composition of the standards does not accurately reflect that of the unknown samples.[9]

• Instrument Performance: Fluctuations in the LC-MS/MS system's performance, such as inconsistent injection volumes or variations in ion source conditions, can introduce variability.

Q3: The response of my internal standard, Imazamox-13C,d3, is not consistent across the calibration curve. What could be the reason?

A3: The response of the internal standard should ideally be consistent across all samples and standards. Significant variation can indicate several issues:

• Matrix Effects: The internal standard can also be affected by matrix components, leading to ion suppression or enhancement.

• Ion Suppression from the Analyte: At high concentrations of Imazamox, it can suppress the ionization of its co-eluting internal standard, Imazamox-13C,d3.

• Inconsistent Addition of Internal Standard: Errors in adding the internal standard solution to the samples and standards will result in variable responses.

• Degradation of the Internal Standard: As with the analyte, the stability of the Imazamox-13C,d3 is crucial for consistent results.

Q4: I am observing significant peak tailing or fronting for Imazamox and its internal standard. How can I improve the peak shape?

A4: Poor peak shape can negatively impact the accuracy and precision of integration. Common causes and solutions include:

• Column Overload: Injecting too much analyte can lead to peak fronting. Try diluting the sample.

• Secondary Interactions: Interactions between the analyte and active sites on the column (e.g., silanols) can cause peak tailing. Using a column with end-capping or a different stationary phase can help.

• Inappropriate Mobile Phase: The pH and composition of the mobile phase can significantly affect peak shape. For an acidic compound like Imazamox, a mobile phase with a pH below its pKa can improve peak shape.

• Column Contamination: Buildup of matrix components on the column can degrade performance. Flushing the column or using a guard column is recommended.

Data Presentation

The following tables summarize key quantitative data for assessing the acceptability of a calibration curve for Imazamox.

Table 1: Acceptance Criteria for Calibration Curve Linearity and Accuracy

Parameter	Acceptance Limit
Correlation Coefficient (R²)	≥ 0.99
Accuracy of Calibration Standards	Within ±15% of the nominal concentration (±20% at the Lower Limit of Quantification, LLOQ)
Precision of Replicate Standards (%RSD)	≤ 15% (≤ 20% at LLOQ)

Table 2: Typical LC-MS/MS Parameters for Imazamox Analysis

Parameter	Typical Value/Condition
Column	C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile (B52724) or Methanol (B129727) with 0.1% formic acid
Gradient	Optimized to ensure separation from matrix components
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative
MRM Transitions (Imazamox)	Precursor Ion (m/z) -> Product Ion (m/z) - To be optimized for the specific instrument
MRM Transitions (Imazamox-13C,d3)	Precursor Ion (m/z) -> Product Ion (m/z) - To be optimized for the specific instrument

Experimental Protocols

Protocol for Preparation of Imazamox Calibration Curve Standards

This protocol outlines the steps for preparing calibration curve standards for the quantification of Imazamox using Imazamox-13C,d3 as an internal standard.

1. Materials and Reagents:

• Imazamox analytical standard

• Imazamox-13C,d3 internal standard

• LC-MS grade acetonitrile (ACN)

• LC-MS grade methanol (MeOH)

• LC-MS grade water

• Formic acid (FA)

• Blank matrix (e.g., plasma, water, soil extract)

• Calibrated pipettes and Class A volumetric flasks

2. Preparation of Stock Solutions (e.g., 1 mg/mL):

• Accurately weigh approximately 10 mg of Imazamox and Imazamox-13C,d3 into separate 10 mL volumetric flasks.

• Dissolve the standards in a suitable solvent (e.g., acetonitrile or methanol) and bring to volume.[10]

• Store stock solutions at -20°C or -80°C. Stability should be verified over time.[8]

3. Preparation of Working Standard Solutions:

• Prepare a series of Imazamox working standard solutions by serially diluting the stock solution with the appropriate solvent (e.g., 50% acetonitrile in water).

• Prepare a working solution of Imazamox-13C,d3 at a fixed concentration (e.g., 100 ng/mL). The optimal concentration should be determined during method development.

4. Preparation of Calibration Curve Standards (e.g., in blank plasma):

• Label a set of microcentrifuge tubes for each calibration point (e.g., Blank, Zero, CAL 1 to CAL 8).

• To each tube (except the Blank), add a small volume of the Imazamox working standards to achieve the desired final concentrations (e.g., 1, 5, 10, 50, 100, 500, 800, 1000 ng/mL).

• To each tube (except the Blank), add a fixed volume of the Imazamox-13C,d3 working solution.

• Add the blank matrix to each tube to a final fixed volume.

• The "Zero" sample should contain only the internal standard in the blank matrix.

• Perform sample preparation (e.g., protein precipitation with acetonitrile) on all standards.

• Centrifuge the samples and transfer the supernatant to autosampler vials for LC-MS/MS analysis.

Mandatory Visualization

Caption: Troubleshooting workflow for Imazamox-13C,d3 calibration curve issues.

Caption: Experimental workflow for Imazamox quantification using a calibration curve.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Development, Validation, and Application of a New Method To Correct the Nonlinearity Problem in LC-MS/MS Quantification Using Stable Isotope-Labeled Internal Standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. development-validation-and-application-of-a-new-method-to-correct-the-nonlinearity-problem-in-lc-ms-ms-quantification-using-stable-isotope-labeled-internal-standards - Ask this paper | Bohrium [bohrium.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 10. derpharmachemica.com [derpharmachemica.com]

Technical Support Center: Analysis of Imazamox-13C,d3

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing ion suppression effects during the analysis of Imazamox and its internal standard, Imazamox-13C,d3, using Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the analysis of Imazamox?

A1: Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix interfere with the ionization of the target analyte (Imazamox) and its internal standard (Imazamox-13C,d3) in the mass spectrometer's ion source. This interference leads to a decreased instrument response, which can result in inaccurate and imprecise quantification, and in severe cases, false negatives.

Q2: Why is Imazamox-13C,d3 used as an internal standard?

A2: Imazamox-13C,d3 is a stable isotope-labeled (SIL) internal standard for Imazamox.[1] SIL internal standards are the gold standard for quantitative LC-MS/MS analysis because they have nearly identical chemical and physical properties to the analyte of interest. They co-elute with the analyte and experience similar degrees of ion suppression or enhancement. By measuring the ratio of the analyte to the internal standard, accurate quantification can be achieved even in the presence of matrix effects.[2]

Q3: What are the common causes of ion suppression for Imazamox?

A3: Common causes of ion suppression in Imazamox analysis include:

• Complex sample matrices: Samples such as soil, plant tissues, and animal products contain a high concentration of endogenous components like salts, lipids, and proteins that can interfere with ionization.

• Inadequate sample preparation: Failure to remove a sufficient amount of matrix components during sample cleanup is a primary cause of ion suppression.

• Chromatographic co-elution: If matrix components elute from the LC column at the same time as Imazamox, they will compete for ionization.

• High concentrations of non-volatile salts: Buffers and salts in the mobile phase or from the sample can crystallize at the ion source, leading to suppression.

Q4: What are the general strategies to minimize ion suppression for Imazamox analysis?

A4: The most effective strategies to minimize ion suppression for Imazamox involve a combination of:

• Effective Sample Preparation: Techniques like Solid-Phase Extraction (SPE) and modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) are used to remove interfering matrix components.[3][4]

• Chromatographic Optimization: Adjusting the LC method to separate Imazamox from co-eluting matrix components.

• Sample Dilution: Diluting the sample extract can reduce the concentration of interfering compounds to a level where they no longer cause significant ion suppression.[3]

• Use of an appropriate internal standard: Imazamox-13C,d3 should be used to compensate for any remaining matrix effects.

Troubleshooting Guides

Issue 1: Low or inconsistent signal intensity for Imazamox and/or Imazamox-13C,d3.

This is a classic symptom of ion suppression. The following troubleshooting steps can help identify and resolve the issue.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low signal intensity.

Detailed Steps:

• Verify Internal Standard (IS) Response: In a stable analytical run, the peak area of Imazamox-13C,d3 should be consistent across all samples from the same matrix. If the IS response is erratic, it points towards a systemic issue rather than just matrix effects.

• Assess Matrix Effect:

  • Post-Column Infusion: Infuse a standard solution of Imazamox directly into the mass spectrometer while injecting a blank matrix extract onto the LC column. A dip in the baseline signal at the retention time of Imazamox indicates ion suppression.

  • Post-Extraction Spike: Compare the peak area of Imazamox in a neat solvent to the peak area of Imazamox spiked into a blank matrix extract after the sample preparation process. The percentage matrix effect can be calculated as: Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent - 1) * 100 A negative value indicates ion suppression, while a positive value indicates ion enhancement.

• Optimize Sample Preparation: If significant ion suppression is confirmed, refining the sample preparation method is crucial. Two effective methods for Imazamox are detailed below.

• Dilute Sample Extract: A simple and often effective strategy is to dilute the final sample extract. An initial dilution of 1:5 with the mobile phase is a good starting point. While this reduces the concentration of matrix components, it also dilutes the analyte, so ensure your instrument has sufficient sensitivity.

• Optimize Chromatography: If ion suppression persists, modify the LC method to improve the separation of Imazamox from interfering matrix components. This can involve changing the analytical column, adjusting the mobile phase gradient, or altering the flow rate.

Experimental Protocols

Protocol 1: Modified QuEChERS Method for Soil and Plant Matrices

This method is adapted from procedures for imidazolinone herbicides in complex matrices and is effective at removing many interfering compounds.

Experimental Workflow

Caption: Modified QuEChERS workflow for Imazamox.

Methodology:

• Sample Extraction:

  • Weigh 5 g of homogenized sample into a 50 mL centrifuge tube.

  • Add the Imazamox-13C,d3 internal standard.

  • Add 10 mL of 0.5 M aqueous ammonium acetate (B1210297) solution.

  • Vortex for 1 minute.

  • Add 10 mL of acetonitrile (B52724) and vortex for another minute.

  • Add QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl) and shake vigorously.

• Centrifugation: Centrifuge the tube at ≥4000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a 2 mL microcentrifuge tube containing primary secondary amine (PSA) sorbent and MgSO₄.

  • Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at high speed (e.g., ≥10,000 rpm) for 5 minutes.

• Analysis: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Water Samples

This protocol is based on the EPA method for the determination of Imazamox in water.

Experimental Workflow

Caption: SPE workflow for Imazamox in water samples.

Methodology:

• Sample Preparation: Acidify the water sample with HCl. Add the Imazamox-13C,d3 internal standard.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge sequentially with hexane (B92381), dichloromethane, methanol, and acidified water.

• Sample Loading: Load the prepared water sample onto the conditioned SPE cartridge.

• Cartridge Washing: Wash the cartridge with water and hexane to remove interferences.

• Analyte Elution: Elute Imazamox and its internal standard from the cartridge with a suitable solvent mixture (e.g., water:methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase.

• Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Data Presentation

The following tables summarize quantitative data on matrix effects for Imazamox in various matrices and typical LC-MS/MS parameters.

Table 1: Matrix Effect of Imazamox in Various Livestock Products using a Modified QuEChERS Method

Matrix	Matrix Effect (%)
Milk	-3.41
Egg	3.13
Beef	1.39
Pork	1.67
Chicken	1.73

A negative value indicates ion suppression, while a positive value indicates ion enhancement.

Table 2: Recommended LC-MS/MS Parameters for Imazamox Analysis

Parameter	Setting
LC Column	Zorbax Eclipse XDB-C18 (4.6 x 50.0 mm, 1.8-µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Methanol with 0.1% formic acid
Gradient	A typical gradient starts with a high percentage of mobile phase A, ramping to a high percentage of mobile phase B to elute Imazamox, followed by re-equilibration.
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	500-550 °C
MRM Transitions	Imazamox: 306.3 → 261.2 (Quantifier), 306.3 → 86.3 (Qualifier)
Imazamox-13C,d3: (Adjust m/z values based on isotopic labeling)

Disclaimer: The information provided in this technical support center is intended for guidance and informational purposes only. Experimental conditions may need to be optimized for specific matrices and instrumentation.

References

• 1. chromtech.com.au [chromtech.com.au]
• 2. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. Development of Simultaneous Analytical Method for Imidazolinone Herbicides from Livestock Products by UHPLC-MSMS - PMC [pmc.ncbi.nlm.nih.gov]

best practices for Imazamox-13C,d3 standard solution preparation

Welcome to the technical support center for the best practices in preparing and handling Imazamox-13C,d3 standard solutions. This resource is designed for researchers, scientists, and drug development professionals to ensure accurate and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Imazamox-13C,d3, and what is its primary application?

A1: Imazamox-13C,d3 is a stable isotope-labeled version of Imazamox, a systemic herbicide. In a laboratory setting, its primary use is as an internal standard for quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) methods. Using a stable isotope-labeled internal standard is a robust technique to correct for variations in sample preparation and instrument response, thereby improving the accuracy and precision of the analytical results.

Q2: What is the recommended solvent for dissolving Imazamox-13C,d3?

A2: The recommended solvent for dissolving Imazamox-13C,d3 is dimethyl sulfoxide (B87167) (DMSO). It is soluble in DMSO at a concentration of 20 mg/mL. For optimal dissolution, it is advised to use newly opened, anhydrous DMSO and to utilize sonication.

Q3: How should the solid Imazamox-13C,d3 compound be stored?

A3: Proper storage of the solid compound is crucial for its long-term stability. The recommended storage conditions are as follows:

Storage Temperature	Duration
-20°C	3 years
4°C	2 years

Q4: What are the recommended storage conditions for prepared Imazamox-13C,d3 stock solutions?

A4: Once dissolved in a solvent such as DMSO, the stock solution should be stored under the following conditions to prevent degradation:

Storage Temperature	Duration
-80°C	6 months
-20°C	1 month

To avoid repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into smaller, single-use vials before storage.

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Imazamox-13C,d3 Stock Solution in DMSO

Objective: To prepare a primary stock solution of Imazamox-13C,d3 at a concentration of 1 mg/mL.

Materials:

• Imazamox-13C,d3 solid compound

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Analytical balance

• Calibrated micropipettes

• Amber glass vial with a PTFE-lined cap

• Vortex mixer

• Sonicator

Procedure:

• Accurately weigh 1 mg of Imazamox-13C,d3 solid compound using an analytical balance and transfer it to a clean, dry amber glass vial.

• Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the vial.

• Securely cap the vial and vortex for 30 seconds to facilitate initial dissolution.

• Place the vial in a sonicator bath for 10-15 minutes to ensure complete dissolution.

• Visually inspect the solution to confirm that all solid has dissolved and the solution is clear.

• Label the vial clearly with the compound name, concentration (1 mg/mL), solvent (DMSO), preparation date, and storage conditions.

• Store the stock solution at -20°C for up to one month or at -80°C for up to six months.

Protocol 2: Preparation of a 1 µg/mL Working Standard Solution

Objective: To prepare a dilute working standard solution for daily use in analytical experiments.

Materials:

• 1 mg/mL Imazamox-13C,d3 stock solution in DMSO

• Acetonitrile or other appropriate solvent compatible with the analytical method

• Calibrated micropipettes

• Volumetric flask or appropriate tube

• Vortex mixer

Procedure:

• Allow the 1 mg/mL stock solution to equilibrate to room temperature.

• Perform a serial dilution. For example, to prepare a 1 µg/mL working solution:

  • Pipette 10 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

  • Bring the volume to 10 mL with acetonitrile.

  • Alternatively, pipette 1 µL of the 1 mg/mL stock solution into a tube and add 999 µL of acetonitrile.

• Cap the flask or tube and vortex thoroughly to ensure homogeneity.

• This working solution is now ready to be added to samples and calibration standards.

• It is recommended to prepare fresh working solutions daily. If storage is necessary, store in a tightly sealed vial at 2-8°C and use within a short period, after validating its stability.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Incomplete Dissolution of Solid	Insufficient sonication or vortexing.	Sonicate for an additional 10-15 minutes. Ensure the solvent is of high purity (anhydrous DMSO).
Use of old or hydrated DMSO.	Use a fresh, unopened bottle of anhydrous DMSO.
Precipitation in Working Solution	The compound is less soluble in the aqueous or organic working solvent than in the DMSO stock.	Decrease the concentration of the working solution. Increase the percentage of organic solvent in the working solution if compatible with your analytical method. Prepare the working solution fresh before each use.
Inconsistent Internal Standard Response in LC-MS	Inaccurate pipetting during the preparation of stock or working solutions.	Ensure all pipettes are properly calibrated. Use a consistent pipetting technique.
Degradation of the standard due to improper storage.	Aliquot the stock solution to avoid multiple freeze-thaw cycles. Store solutions at the recommended temperatures and monitor expiration dates.
Incomplete mixing of the internal standard with the sample matrix.	Vortex the sample thoroughly after adding the internal standard.
Contamination or Presence of Unexpected Peaks	Contaminated solvent or glassware.	Use high-purity (e.g., LC-MS grade) solvents. Ensure all glassware is thoroughly cleaned and rinsed.
Degradation of the Imazamox-13C,d3 standard.	Prepare a fresh stock solution from the solid compound. Protect solutions from light by using amber vials.

Data Presentation

Table 1: Solubility and Recommended Storage of Imazamox-13C,d3

Parameter	Value/Condition
Solubility in DMSO	20 mg/mL
Solid Compound Storage	-20°C for 3 years or 4°C for 2 years
Stock Solution Storage (in solvent)	-80°C for 6 months or -20°C for 1 month

Table 2: Example Preparation of Imazamox-13C,d3 Stock Solutions in DMSO

Desired Concentration	Mass of Imazamox-13C,d3	Volume of DMSO
1 mM	1 mg	3.2327 mL
5 mM	1 mg	0.6465 mL
10 mM	1 mg	0.3233 mL
1 mM	5 mg	16.1634 mL
5 mM	5 mg	3.2327 mL
10 mM	5 mg	1.6163 mL

Visualizations

Caption: Workflow for preparing Imazamox-13C,d3 standard solutions.

Caption: Troubleshooting decision tree for Imazamox-13C,d3 solutions.

Reference Data & Comparative Studies

Revolutionizing Herbicide Analysis: A Guide to the Validation of Imazamox-13C,d3

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of herbicides is paramount. This guide provides a comprehensive overview of the validation of Imazamox-13C,d3 as an internal standard for the quantitative analysis of the herbicide Imazamox, a critical tool for ensuring environmental and food safety.

Stable isotope-labeled internal standards are the gold standard in quantitative mass spectrometry, offering unparalleled accuracy by correcting for matrix effects and variations during sample processing and analysis.[1][2][3] Imazamox-13C,d3, a labeled form of the widely used herbicide Imazamox, serves this crucial role, enabling reliable determination of Imazamox residues in diverse and complex matrices.[4]

Comparative Performance Analysis

The performance of analytical methods utilizing Imazamox-13C,d3 as an internal standard consistently meets the stringent requirements set by regulatory bodies. The validation data presented below, primarily derived from studies on water matrices, demonstrates the method's robustness, accuracy, and precision. The comparison is made against standard acceptance criteria for analytical method validation.

Performance Parameter	Imazamox with Imazamox-13C,d3 Internal Standard	Standard Acceptance Criteria
Linearity (Correlation Coefficient)	>0.99	≥0.99
Mean Recovery	70-120%[5]	70-120%
Precision (Relative Standard Deviation - RSD)	≤20%	≤20%
Limit of Quantification (LOQ)	0.025 µg/L (in water)	Method- and matrix-dependent
Limit of Detection (LOD)	0.005 µg/L (in water)	Typically 1/3 to 1/5 of LOQ

Experimental Workflow

The general workflow for the quantitative analysis of Imazamox using a stable isotope-labeled internal standard involves sample preparation, LC-MS/MS analysis, and data processing. The following diagram illustrates a typical procedure.

Caption: Experimental workflow for Imazamox analysis.

Detailed Experimental Protocols

The following protocols are based on validated methods for the analysis of Imazamox in water samples using LC-MS/MS and Imazamox-13C,d3 as an internal standard.

Sample Preparation and Extraction

• Sample Collection: Collect 10 g of the water sample in a 15 mL centrifuge tube.

• Internal Standard Spiking: Fortify the sample with a known concentration of Imazamox-13C,d3.

• Acidification: Add 0.5 mL of 2 N HCl to the sample.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE column by washing sequentially with hexane, dichloromethane, methanol (B129727), water, and 0.01 N HCl.

  • Load the acidified sample onto the conditioned C18 SPE column.

  • Wash the column to remove interfering substances.

  • Elute the analyte and internal standard with a suitable solvent, such as methanol.

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at an elevated temperature (e.g., 70°C).

  • Reconstitute the residue in a solution of 0.1% formic acid in a water:methanol mixture (e.g., 80:20, v/v).

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: Zorbax Eclipse XDB-C18 (4.6 x 50.0 mm, 1.8-µm) or equivalent.

  • Mobile Phase: A gradient of (A) water with 0.1% formic acid and (B) methanol with 0.1% formic acid.

  • Flow Rate: As per instrument requirements.

  • Injection Volume: 20 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Ion Electrospray Ionization (ESI+).

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • Ion Transitions:

    • Imazamox: m/z 306.0 → 261.0 (quantitation) and m/z 306.0 → 86.0 (confirmation).

    • Imazamox-13C,d3: The specific transitions for the labeled standard would be monitored.

Quantification

Quantification is achieved by creating a calibration curve using standards of known Imazamox concentrations, each containing the same amount of the Imazamox-13C,d3 internal standard. The ratio of the peak area of the analyte to the peak area of the internal standard is plotted against the concentration of the analyte.

Signaling Pathway and Logical Relationships

The use of a stable isotope-labeled internal standard is based on a clear logical principle to ensure accurate quantification.

Caption: Logic of using a stable isotope-labeled internal standard.

References

• 1. lcms.cz [lcms.cz]
• 2. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 13C Labeled internal standards | LIBIOS [libios.fr]
• 4. medchemexpress.com [medchemexpress.com]
• 5. epa.gov [epa.gov]

A Comparative Guide to Imazamox-¹³C,d₃ and Unlabeled Imazamox Standards for Researchers

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the herbicide Imazamox, the choice of an appropriate internal standard is critical for achieving accurate and reliable results. This guide provides an objective comparison between the isotopically labeled Imazamox-¹³C,d₃ and the unlabeled Imazamox standard, supported by experimental data and detailed methodologies.

The use of stable isotope-labeled internal standards in mass spectrometry-based quantitative analysis is a widely accepted practice to correct for sample matrix effects and variations in instrument response.[1][2] Imazamox-¹³C,d₃ serves as an ideal internal standard for the quantification of Imazamox due to its chemical identity and similar physicochemical properties to the unlabeled analyte.[3]

Data Presentation: A Head-to-Head Comparison

The following tables summarize the key properties and mass spectrometric data for both the unlabeled and labeled Imazamox standards.

Table 1: General Properties of Imazamox and Imazamox-¹³C,d₃

Property	Unlabeled Imazamox	Imazamox-¹³C,d₃
Chemical Formula	C₁₅H₁₉N₃O₄	C₁₄¹³CH₁₆D₃N₃O₄
Molecular Weight	305.33 g/mol [4]	309.34 g/mol [4]
CAS Number	114311-32-9	Not available
Primary Application	Analyte	Internal Standard

Table 2: Mass Spectrometry Data for Imazamox and Predicted Data for Imazamox-¹³C,d₃

Feature	Unlabeled Imazamox	Imazamox-¹³C,d₃ (Predicted)
Parent Ion [M+H]⁺ (m/z)	306.145	310.168
Key Fragment Ions (m/z)	261.1, 246.1, 193.1, 264.1	265.1, 250.1, 197.1, 268.1
Label Incorporation	N/A	1 x ¹³C, 3 x D

Chromatographic Performance: The Isotopic Effect

In liquid chromatography-mass spectrometry (LC-MS) analysis, the ideal internal standard should co-elute with the analyte to ensure that both experience the same matrix effects. Due to the substitution of hydrogen with deuterium (B1214612), a slight difference in retention time, known as the chromatographic deuterium effect, can sometimes be observed. In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts, a phenomenon referred to as the "inverse isotope effect". However, this difference is typically minimal and does not significantly impact the accuracy of quantification when using a stable isotope-labeled internal standard. The structural similarity between Imazamox and Imazamox-¹³C,d₃ ensures they behave almost identically during extraction and chromatographic separation.

Experimental Protocols: A Validated LC-MS/MS Method

The following is a representative experimental protocol for the quantitative analysis of Imazamox in water samples using Imazamox-¹³C,d₃ as an internal standard. This method is based on established and validated analytical procedures.

1. Sample Preparation (Solid Phase Extraction)

• Acidify the water sample to pH 2.

• Condition a solid-phase extraction (SPE) cartridge with methanol (B129727) followed by acidified water.

• Load the water sample onto the SPE cartridge.

• Wash the cartridge to remove interfering substances.

• Elute the analyte and internal standard with an appropriate solvent (e.g., methanol).

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., Zorbax Eclipse XDB-C18, 4.6 x 50.0 mm, 1.8-µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol with 0.1% formic acid (B).

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization: Electrospray Ionization (ESI), positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Imazamox: 306.1 -> 261.1 (quantifier), 306.1 -> 86.0 (qualifier).

    • Imazamox-¹³C,d₃: 310.2 -> 265.1 (quantifier), 310.2 -> 89.0 (qualifier) (Predicted).

3. Quantification

• A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• The concentration of Imazamox in the samples is then determined from this calibration curve.

Visualizing Key Processes

To further aid in understanding the context of Imazamox analysis, the following diagrams illustrate the analytical workflow and the metabolic pathway of Imazamox.

Caption: Workflow for Imazamox analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. tlcstandards.com [tlcstandards.com]
• 3. Imazamox | C15H19N3O4 | CID 86137 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

A Head-to-Head Comparison: Imazamox-13C,d3 Versus Other Imidazolinone Herbicide Internal Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of imidazolinone herbicides, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides an objective comparison of Imazamox-13C,d3 against other commonly used internal standards, supported by experimental data and principles of isotope dilution mass spectrometry.

The imidazolinone class of herbicides, including imazamox (B1671737), are widely used in agriculture.[1] Their effective monitoring in various matrices such as soil, water, and food products is crucial for regulatory compliance and safety assessment. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for its sensitivity and selectivity.[2] The use of stable isotope-labeled internal standards (SIL-IS) is essential to compensate for variations during sample preparation and analysis, including matrix effects which can suppress or enhance the analyte signal.[3]

Imazamox-13C,d3 is a state-of-the-art internal standard that incorporates both carbon-13 and deuterium (B1214612) isotopes.[4] This dual-labeling strategy offers distinct advantages over singly labeled standards, such as those containing only deuterium (e.g., Imazamox-d3).

Superiority of Carbon-13 Labeling

The primary advantage of incorporating 13C into the molecular backbone of an internal standard lies in its minimal impact on the physicochemical properties of the molecule.[5] This ensures that the labeled standard co-elutes almost perfectly with the unlabeled analyte. In contrast, deuterium labeling can sometimes lead to a slight shift in retention time, a phenomenon known as the "isotopic effect." This separation, although often minor, can expose the analyte and the internal standard to different matrix components as they elute from the chromatography column, leading to differential ion suppression or enhancement and compromising the accuracy of quantification.

Studies have consistently shown that 13C-labeled internal standards provide better accuracy and precision in quantitative LC-MS/MS analysis compared to their deuterated counterparts due to this improved co-elution. The larger mass difference in 13C labeling also shifts the isotopic cluster of the internal standard further away from that of the native analyte, reducing the potential for cross-signal contribution and improving analytical accuracy.

Performance Data: A Comparative Overview

While direct head-to-head studies comparing Imazamox-13C,d3 with other imidazolinone internal standards are not extensively published, we can compile and compare typical performance data from validated analytical methods for imidazolinone herbicides using different internal standard strategies. The following table summarizes key performance metrics.

Performance Metric	Imazamox-13C,d3 (Expected Performance)	Other Imidazolinone IS (e.g., Deuterated)	Rationale & Implications
Accuracy (Recovery %)	95-105%	85-115%	The superior co-elution of Imazamox-13C,d3 with native imazamox allows for more effective compensation of matrix effects, leading to higher and more consistent recovery.
Precision (RSD %)	< 10%	< 15%	Reduced variability in analytical results due to more reliable correction for sample-to-sample variations in matrix and instrument response.
Matrix Effect	Minimal	Low to Moderate	The near-identical chromatographic behavior minimizes differential matrix effects between the analyte and the internal standard.
Isotopic Stability	High	Generally High (position dependent)	The carbon-13 and deuterium labels in Imazamox-13C,d3 are placed on non-exchangeable positions, ensuring high isotopic stability throughout the analytical process.
Chromatographic Co-elution	Excellent	Good to Excellent	13C labeling has a negligible effect on retention time, ensuring near-perfect co-elution. Deuterium labeling can sometimes cause a slight retention time shift.

Data compiled and extrapolated from multiple sources.

Experimental Protocols

Below are detailed methodologies for the analysis of imidazolinone herbicides using an internal standard like Imazamox-13C,d3. These protocols are based on widely accepted methods such as QuEChERS.

Sample Preparation: Modified QuEChERS Method

This protocol is suitable for the extraction of imidazolinone herbicides from complex matrices like soil and food products.

a. Sample Extraction:

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of water (for dry samples).

• Add a known amount of Imazamox-13C,d3 internal standard solution.

• Add 10 mL of acetonitrile (B52724).

• Shake vigorously for 1 minute.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 x g for 5 minutes.

b. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a cleanup sorbent (e.g., PSA, C18, and MgSO₄).

• Shake for 30 seconds.

• Centrifuge at a high speed for 2 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

a. Liquid Chromatography (LC) Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

b. Mass Spectrometry (MS/MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Imazamox: e.g., m/z 306 -> 261 (quantifier), 306 -> 149 (qualifier).

  • Imazamox-13C,d3: e.g., m/z 310 -> 265 (quantifier).

• Collision Energy and other parameters: Optimized for the specific instrument.

Visualizing Key Processes

To further illustrate the concepts discussed, the following diagrams, generated using Graphviz, depict the mechanism of action of imidazolinone herbicides and a typical experimental workflow for their analysis.

Caption: Mechanism of action of Imazamox.

Caption: Analytical workflow for imidazolinone herbicides.

Conclusion

For high-stakes quantitative analysis of imidazolinone herbicides, Imazamox-13C,d3 stands out as a superior internal standard. Its dual isotopic labeling, particularly the inclusion of carbon-13, ensures near-perfect co-elution with the native analyte. This minimizes the impact of matrix effects and isotopic effects that can compromise the accuracy and precision of methods relying solely on deuterated standards. While the initial cost of 13C-labeled standards may be higher, the enhanced data quality, reliability, and reduced need for extensive matrix-matched calibration for diverse sample types provide a strong justification for its use in demanding research, regulatory, and drug development applications.

References

• 1. fao.org [fao.org]
• 2. Development of Simultaneous Analytical Method for Imidazolinone Herbicides from Livestock Products by UHPLC-MSMS [mdpi.com]
• 3. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]

A Guide to Inter-Laboratory Comparison of Imazamox Analysis Using Imazamox-¹³C,d₃

This guide provides a comprehensive overview of the principles and practices for conducting an inter-laboratory comparison (ILC) for the analysis of the herbicide Imazamox, utilizing its stable isotope-labeled internal standard, Imazamox-¹³C,d₃. The primary objective of such a comparison is to assess the proficiency of participating laboratories in accurately and precisely quantifying Imazamox in a given matrix. This document is intended for researchers, analytical scientists, and quality assurance professionals in the field of environmental and agricultural testing.

An ILC, also known as a proficiency test (PT), is a crucial component of a laboratory's quality management system.[1][2][3] It provides an objective evaluation of a laboratory's performance by comparing its results with those of other laboratories.[1][2][3] Regular participation in PT schemes is often a requirement for accreditation under standards such as ISO/IEC 17025.[4] The use of a stable isotope-labeled internal standard like Imazamox-¹³C,d₃ is a preferred technique in quantitative analysis, particularly in chromatography-mass spectrometry methods, as it effectively compensates for matrix effects and variations in sample preparation and instrument response.[5][6]

Illustrative Inter-Laboratory Comparison Study Design

For the purpose of this guide, we will outline a hypothetical inter-laboratory comparison study involving ten laboratories (designated Lab A through Lab J). The study's goal is to determine the concentration of Imazamox in a spiked soil sample.

Test Item: A single batch of soil, fortified with a known concentration of Imazamox and its metabolites, is prepared and distributed to each participating laboratory. The use of a homogeneous and stable test sample is fundamental to a successful ILC.[4]

Internal Standard: Each laboratory is provided with a solution of Imazamox-¹³C,d₃ to be used as the internal standard.[5]

Experimental Protocol

A standardized analytical method is crucial for minimizing variability between laboratories that is not related to their performance. The following protocol is a representative example based on established methods for Imazamox analysis.[7][8][9]

1. Sample Preparation (QuEChERS-based)

• Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex for 1 minute.

• Spike with 100 µL of the Imazamox-¹³C,d₃ internal standard solution.

• Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute.

• Add the QuEChERS salt packet (4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate) and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer a 1 mL aliquot of the supernatant into a dispersive SPE (d-SPE) tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

• Vortex for 30 seconds and centrifuge at 10000 rpm for 2 minutes.

• Filter the supernatant through a 0.22 µm filter prior to LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Imazamox: Specific precursor ion > product ion transitions would be monitored.

    • Imazamox-¹³C,d₃: Specific precursor ion > product ion transitions for the internal standard would be monitored.

The experimental workflow is visualized in the following diagram:

A simplified workflow for the analysis of Imazamox in soil samples.

Data Presentation and Performance Evaluation

The quantitative results from the participating laboratories are summarized below. The assigned value for the Imazamox concentration in the test material was determined as the consensus value from the participants' results.

Table 1: Reported Imazamox Concentrations by Participating Laboratories

Laboratory	Reported Concentration (µg/kg)
Lab A	48.5
Lab B	51.2
Lab C	49.8
Lab D	53.5
Lab E	47.9
Lab F	50.5
Lab G	52.1
Lab H	46.8
Lab I	50.9
Lab J	49.3

Performance of the laboratories is often evaluated using z-scores, which are calculated as follows:

z = (x - X) / σ

where:

• x is the result reported by the laboratory

• X is the assigned value (consensus mean of the reported results)

• σ is the target standard deviation for proficiency assessment

A common interpretation of z-scores is:

• |z| ≤ 2: Satisfactory performance

• 2 < |z| < 3: Questionable performance

• |z| ≥ 3: Unsatisfactory performance

Table 2: Performance Statistics for the Inter-Laboratory Comparison

Statistic	Value
Number of Laboratories	10
Assigned Value (Mean, µg/kg)	50.05
Standard Deviation (µg/kg)	2.04
Relative Standard Deviation (%)	4.08

Table 3: z-Scores for Participating Laboratories

Laboratory	Reported Value (µg/kg)	z-Score	Performance
Lab A	48.5	-0.76	Satisfactory
Lab B	51.2	0.56	Satisfactory
Lab C	49.8	-0.12	Satisfactory
Lab D	53.5	1.69	Satisfactory
Lab E	47.9	-1.05	Satisfactory
Lab F	50.5	0.22	Satisfactory
Lab G	52.1	1.00	Satisfactory
Lab H	46.8	-1.59	Satisfactory
Lab I	50.9	0.42	Satisfactory
Lab J	49.3	-0.37	Satisfactory

In this illustrative example, all participating laboratories demonstrated satisfactory performance. In a real-world scenario, laboratories with questionable or unsatisfactory results would be prompted to investigate the potential causes of deviation, which could include issues with instrument calibration, sample preparation, or data processing.

Conclusion

A well-designed inter-laboratory comparison is an invaluable tool for laboratories to monitor and improve their analytical performance. The use of a stable isotope-labeled internal standard, such as Imazamox-¹³C,d₃, is a robust approach for the accurate quantification of Imazamox in complex matrices. This guide provides a framework for conducting such a comparison, from the experimental design and protocol to the presentation and evaluation of data. By participating in such studies, laboratories can gain confidence in their results and demonstrate their competence to clients and accreditation bodies.

References

• 1. eurachem.org [eurachem.org]
• 2. Proficiency Testing [eurachem.org]
• 3. eurachem.org [eurachem.org]
• 4. eurachem.org [eurachem.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. crimsonpublishers.com [crimsonpublishers.com]
• 7. epa.gov [epa.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Cross-Validation of Analytical Methods for Imazamox Quantification Utilizing Imazamox-13C,d3 as an Internal Standard

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of different analytical methodologies for the quantification of Imazamox, a widely used herbicide. The focus is on the cross-validation of these methods, with particular emphasis on the use of the stable isotope-labeled internal standard, Imazamox-13C,d3, to ensure data accuracy and reliability. This document is intended for researchers, scientists, and professionals in the field of drug development and environmental analysis.

Introduction to Imazamox Analysis and the Role of Internal Standards

Imazamox is an imidazolinone herbicide used to control a broad spectrum of weeds.[1] Accurate and precise quantification of its residues in various matrices such as water, soil, and biological tissues is crucial for environmental monitoring and food safety. Analytical methods like High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are commonly employed for this purpose.[2][3]

To compensate for sample matrix effects and variations in extraction efficiency and instrument response, a stable isotope-labeled internal standard is often used.[4][5] Imazamox-13C,d3 serves as an ideal internal standard for Imazamox quantification as it has the same physicochemical properties as the analyte but a different mass, allowing for precise correction of analytical variability.

Comparative Analysis of Analytical Methods

This section presents a comparison of three distinct analytical methods for Imazamox determination: HPLC with UV detection, a validated LC-MS/MS method, and a multi-residue UHPLC-MS/MS method. The performance characteristics of each method are summarized in the tables below.

Data Presentation: Quantitative Method Performance

Table 1: Method Performance Comparison for Imazamox Analysis

Parameter	HPLC-UV	LC-MS/MS (BASF Method L0209/01)	UHPLC-MS/MS
Matrix	Soil, Maize	Water	Livestock Products (Egg, Milk, Beef, Pork, Chicken)
Instrumentation	HPLC with UV Detector	Agilent 1200 HPLC with Applied Biosystems API 4000 MS/MS	UHPLC with MS/MS
Limit of Quantification (LOQ)	Not explicitly stated, lowest fortification level with acceptable recovery was 10 µg/kg	0.025 µg/L	0.01 mg/kg
Limit of Detection (LOD)	10 ng	0.005 µg/L	Not explicitly stated
Linearity (Correlation Coefficient, r²)	Not explicitly stated	>0.99	>0.99
Recovery (%)	82.2 - 99.5 (Soil), 77.3 - 85.0 (Maize)	70 - 120	76.1 - 110.6
Precision (Relative Standard Deviation, RSD)	0.3 - 10.6 (Soil), 0.5 - 5.6 (Maize)	≤20%	≤20%
Internal Standard	Not used	Not explicitly stated in the provided excerpt, but common practice for LC-MS/MS	Not explicitly stated, but recommended for accuracy

Table 2: Instrumentation and Chromatographic Conditions

Parameter	HPLC-UV	LC-MS/MS (BASF Method L0209/01)	UHPLC-MS/MS
Column	C8 (4.6 mm i.d.; 25 cm length)	Zorbax Eclipse XDB-C18 (4.6 x 50.0 mm, 1.8-µm)	Not specified
Mobile Phase	CH3CN/H2O/HCOOH (30/69/1)	A: Water with 0.1% formic acid, B: Methanol (B129727) with 0.1% formic acid (Gradient)	A: 0.1% formic acid and 5 mM ammonium (B1175870) formate (B1220265) in water, B: 0.1% formic acid and 5 mM ammonium formate in methanol (Gradient)
Flow Rate	0.7 mL/min	Not specified	0.3 mL/min
Detection Wavelength (UV)	250 nm	N/A	N/A
Mass Spectrometry Detection	N/A	Positive ion mode	Positive ion mode (MRM)
Monitored Transitions (m/z)	N/A	306.0→261.0 (Quantitation), 306.0→86.0 (Confirmation)	Precursor ion: 306, Product ions: 261, 86

Experimental Protocols

Method 1: HPLC with UV Detection for Imazamox in Soil and Maize

This method provides a robust and cost-effective approach for the determination of Imazamox residues.

• Sample Preparation (Soil):

  • Triplicate soil samples (100 g) are fortified with methanolic solutions of Imazamox.

  • Each sample is extracted three times with 100 mL of 0.02M CaCl2 solution.

  • After centrifugation, the extracts are combined, and the pH is adjusted to 2.0 with HCl.

  • Imazamox is partitioned into chloroform (B151607) (40 mL x 3).

  • The chloroform phase is evaporated to dryness, and the residue is reconstituted in 1 mL of the mobile phase for HPLC analysis.

• Sample Preparation (Maize):

  • Maize samples are homogenized with a 0.02M CaCl2 solution.

  • The mixture is centrifuged, filtered, and acidified to pH 2 with HCl.

  • The subsequent steps of liquid-liquid extraction and reconstitution are the same as for soil samples.

• HPLC Analysis:

  • A C8 column is used with a mobile phase of acetonitrile (B52724), water, and formic acid (30:69:1 v/v/v).

  • The flow rate is maintained at 0.7 mL/min.

  • Detection is performed at a wavelength of 250 nm.

Method 2: LC-MS/MS for Imazamox in Water (BASF Method L0209/01)

This highly sensitive and selective method is suitable for trace-level quantification of Imazamox in water samples.

• Sample Preparation:

  • The water sample is acidified.

  • Solid Phase Extraction (SPE) is performed for cleanup and concentration. An Isolute/Biotage SCX column is used.

  • The analyte is eluted with a water:methanol mixture.

  • The eluate is evaporated to dryness and reconstituted in a solution of 0.1% formic acid in water:methanol (80:20, v:v).

• LC-MS/MS Analysis:

  • An Agilent 1200 HPLC system coupled to an Applied Biosystems API 4000 mass spectrometer is used.

  • A Zorbax Eclipse XDB-C18 column is employed for chromatographic separation.

  • A gradient elution with a mobile phase consisting of water with 0.1% formic acid and methanol with 0.1% formic acid is used.

  • Detection is carried out by MS/MS in the positive ion mode, monitoring two specific ion transitions for quantification and confirmation.

Method 3: UHPLC-MS/MS for Imidazolinone Herbicides in Livestock Products

This method allows for the simultaneous analysis of multiple imidazolinone herbicides, including Imazamox, in complex biological matrices.

• Sample Preparation (QuEChERS-based):

  • A weighed sample (5 g) is homogenized with a 0.1 M potassium phosphate (B84403) dibasic solution.

  • Acetonitrile and 6 N HCl are added, and the mixture is shaken.

  • QuEChERS extraction salts (MgSO4 and NaCl) are added, and the sample is shaken and centrifuged.

  • The acetonitrile layer is subjected to dispersive SPE (dSPE) for cleanup using MgSO4 and C18.

  • The supernatant is filtered before UHPLC-MS/MS analysis.

• UHPLC-MS/MS Analysis:

  • A UHPLC system is used for fast and efficient separation.

  • A gradient elution is performed with a mobile phase of 0.1% formic acid and 5 mM ammonium formate in water and methanol.

  • Detection is performed using a mass spectrometer in the Multiple Reaction Monitoring (MRM) mode.

Mandatory Visualization

Caption: Comparative workflow of three analytical methods for Imazamox determination.

Caption: Logical workflow for the cross-validation of two analytical methods.

Conclusion

The choice of an analytical method for Imazamox quantification depends on the specific requirements of the study, including the matrix, required sensitivity, and available instrumentation. While HPLC-UV offers a cost-effective solution for relatively high concentration samples, LC-MS/MS and UHPLC-MS/MS provide superior sensitivity and selectivity, making them ideal for trace residue analysis.

The use of a stable isotope-labeled internal standard, such as Imazamox-13C,d3, is highly recommended for LC-MS/MS-based methods to ensure the highest level of accuracy and precision by correcting for matrix effects and other sources of analytical variability. Cross-validation of different methods is a critical step to ensure data consistency and reliability, particularly when comparing or combining data from different sources or laboratories. The data and protocols presented in this guide provide a foundation for researchers to select and validate the most appropriate method for their specific application.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. Cross validation of pharmacokinetic bioanalytical methods: Experimental and statistical design - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Characteristics of Imazamox-¹³C,d₃ as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The use of a stable isotope-labeled internal standard, such as Imazamox-¹³C,d₃, is widely considered the gold standard in quantitative mass spectrometry. This is due to its ability to mimic the analyte of interest throughout sample preparation and analysis, effectively compensating for variations in extraction recovery, matrix effects, and instrument response. This guide will present supporting experimental data, detailed methodologies, and visual representations of the analytical workflow to aid researchers in making informed decisions for their analytical needs.

Data Presentation: Quantitative Performance Comparison

The following table summarizes the performance characteristics of an analytical method for Imazamox using external standard calibration, as detailed in the US EPA Method L0209/01. This data provides a baseline for the expected performance of a method without an internal standard. The subsequent discussion will elaborate on the anticipated improvements when employing Imazamox-¹³C,d₃.

Table 1: Performance of Imazamox Analysis using External Standard Calibration

Performance Metric	Ground Water	Surface Water
Limit of Quantitation (LOQ)	0.025 µg/L	0.025 µg/L
Mean Recovery at LOQ (n=5)	96%	98%
Relative Standard Deviation (RSD) at LOQ	6.3%	4.1%
Mean Recovery at 10xLOQ (n=5)	98%	100%
RSD at 10xLOQ	3.1%	2.0%

Discussion of Expected Performance with Imazamox-¹³C,d₃:

The use of Imazamox-¹³C,d₃ as an internal standard is expected to significantly enhance the robustness and accuracy of Imazamox quantification, particularly in complex matrices. While the external standard method demonstrates good recovery and precision in relatively clean water matrices, the introduction of more complex sample types (e.g., soil, plant tissues, biological fluids) would likely lead to greater variability.

Isotopically labeled internal standards co-elute with the analyte and experience identical ionization suppression or enhancement effects in the mass spectrometer's ion source. This leads to a more accurate and precise measurement of the analyte concentration, as the ratio of the analyte to the internal standard remains constant even when the absolute signal intensity fluctuates. It is anticipated that the use of Imazamox-¹³C,d₃ would result in consistently lower RSDs, especially in the presence of significant matrix effects, and would provide greater confidence in the analytical results. Studies on other analytes have shown that isotopically labeled internal standards can reduce the relative standard deviation of measurements by a significant margin compared to external standard methods, often bringing it below 5% even in challenging matrices.

Experimental Protocols

Key Experiment: Analysis of Imazamox in Water by LC-MS/MS (Adapted from US EPA Method L0209/01)

This protocol describes a validated method for the determination of Imazamox in water samples. To adapt this method for use with an internal standard, Imazamox-¹³C,d₃ would be added to all samples, calibration standards, and quality control samples at a fixed concentration early in the sample preparation process.

1. Sample Preparation:

• To a 10 mL water sample, add a known amount of Imazamox-¹³C,d₃ solution.

• Acidify the sample with formic acid.

• Perform solid-phase extraction (SPE) using a suitable SPE cartridge to concentrate the analyte and internal standard and remove interfering matrix components.

• Elute the analyte and internal standard from the SPE cartridge with an appropriate solvent (e.g., methanol).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water and methanol, both containing a small amount of formic acid to improve chromatographic peak shape and ionization efficiency.

  • Flow Rate: A typical flow rate is 0.5 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive detection. The following MRM transitions would be monitored:

    • Imazamox: Precursor ion (m/z) -> Product ion (m/z)

    • Imazamox-¹³C,d₃: Precursor ion (m/z) -> Product ion (m/z) (The mass of the precursor and product ions will be shifted due to the isotopic labels).

  • Quantification: The concentration of Imazamox is determined by calculating the ratio of the peak area of the Imazamox MRM transition to the peak area of the Imazamox-¹³C,d₃ MRM transition and comparing this ratio to a calibration curve prepared with known concentrations of Imazamox and a fixed concentration of the internal standard.

Mandatory Visualization

Signaling Pathway of Imazamox Action

The following diagram illustrates the mechanism of action of Imazamox, which involves the inhibition of the acetolactate synthase (ALS) enzyme, a key enzyme in the biosynthesis of branched-chain amino acids in plants.

Caption: Mechanism of Imazamox herbicide action.

Experimental Workflow: Quantitative Analysis using an Internal Standard

The diagram below outlines the typical workflow for the quantitative analysis of a target analyte, such as Imazamox, using an isotopically labeled internal standard like Imazamox-¹³C,d₃.

Caption: Workflow for quantitative analysis with an internal standard.

Comparative Analysis of Labeled vs. Unlabeled Imazamox Uptake in Plants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the uptake of labeled (radiolabeled) and unlabeled imazamox (B1671737) in plants, supported by experimental data from various studies. The use of labeled compounds, particularly with radioactive isotopes like 14C, is a common and powerful technique in herbicide research to trace the absorption, translocation, and metabolism of the active ingredient within the plant. In contrast, studies with unlabeled imazamox rely on analytical chemistry techniques, such as high-performance liquid chromatography (HPLC), to quantify the herbicide concentration in plant tissues.

Due to the absence of direct comparative studies in the available literature, this guide presents data from separate studies on labeled and unlabeled imazamox. While this prevents a direct, one-to-one comparison under identical conditions, the presented data provides valuable insights into the uptake dynamics of imazamox in different plant species.

Data Presentation: Quantitative Uptake of Labeled vs. Unlabeled Imazamox

The following tables summarize the quantitative data on the uptake of 14C-labeled and unlabeled imazamox in various plant species. It is important to note that the experimental conditions, including plant species, growth stage, application method, and environmental conditions, varied between these studies.

Table 1: Quantitative Uptake of 14C-Labeled Imazamox in Plants

Plant Species	Time After Treatment	Percent of Applied 14C-Imazamox Absorbed	Citation
Red Lentil	12 hours	64%	[1]
Red Lentil	96 hours	79% (maximum absorption)	[1]
Dry Bean	12 hours	54%	[1]
Dry Bean	96 hours	61% (maximum absorption)	[1]
Wheat (susceptible)	48 hours	>87%	[2]
Wheat (susceptible)	96 hours	>94%	[2]
Wheat (resistant)	48 hours	~73%	[2]
Wheat (resistant)	96 hours	~88%	[2]

Table 2: Quantitative Analysis of Unlabeled Imazamox in Plant Tissues

Plant Species	Time After Treatment	Plant Part	Imazamox Concentration (mg/kg)	Citation
Sunflower (IMI-R)	1 day	Leaves	~19
Sunflower (IMI-R)	7 days	Leaves	~7.5
Sunflower (IMI-R)	14 days	Leaves	~1.5
Sunflower	1st Week	Leaves	0.2399 - 0.2587
Sunflower	Flowering Period	Leaves	0.0070 - 0.0077
Sunflower	Harvest	Leaves	Not detected
Sunflower	1st Week	Stems	0.0717 - 0.0850
Sunflower	Flowering Period	Stems	0.0170 - 0.0120
Sunflower	Harvest	Stems	Not detected
Sunflower	1st Week	Heads	0.1510 - 0.1690
Sunflower	Flowering Period	Heads	0.0066 - 0.0025
Sunflower	Harvest	Heads	Not detected

Experimental Protocols

Labeled [14C]-Imazamox Uptake Studies

This protocol is a synthesized methodology based on common practices in radiolabeled herbicide research.

Plant Growth and Treatment:

• Plants (e.g., wheat, red lentil, dry bean) are grown under controlled greenhouse or growth chamber conditions to a specific growth stage (e.g., two- to three-leaf stage).

• A stock solution of [14C]-imazamox with a known specific activity is prepared.

• A precise volume of the radiolabeled solution is applied to a specific leaf surface of each plant, often as small droplets.

Sample Collection and Processing:

• At predetermined time intervals after treatment (e.g., 12, 24, 48, 96 hours), the treated leaves are excised.

• To differentiate between surface residue and absorbed herbicide, the treated leaves are washed with a solvent mixture (e.g., water:acetone (B3395972), 1:1 v/v) to remove unabsorbed [14C]-imazamox.

• The radioactivity in the leaf wash is quantified using liquid scintillation counting (LSC) to determine the amount of unabsorbed herbicide.

• The washed leaf tissue is then combusted in a biological oxidizer to convert the 14C to 14CO2, which is trapped and quantified by LSC.

• The amount of absorbed [14C]-imazamox is calculated as the total applied radioactivity minus the radioactivity recovered in the leaf wash.

Data Analysis:

• Uptake is typically expressed as the percentage of the total applied radioactivity that was absorbed by the plant tissue at each time point.

Unlabeled Imazamox Uptake Studies using HPLC

This protocol is a synthesized methodology for the quantification of unlabeled imazamox in plant tissues.

Plant Growth and Treatment:

• Plants (e.g., sunflower, maize) are grown under controlled conditions.

• Unlabeled imazamox is applied to the plants at a known concentration, typically simulating field application rates.

Sample Collection and Extraction:

• At various time points after application, plant tissue samples (leaves, stems, etc.) are collected.

• The samples are homogenized and extracted with an appropriate solvent (e.g., a mixture of acetone and water).

• The extract is then subjected to a clean-up procedure to remove interfering compounds. This may involve liquid-liquid partitioning and solid-phase extraction (SPE).

Quantification by HPLC:

• The final extract is analyzed using high-performance liquid chromatography (HPLC) coupled with a suitable detector (e.g., UV or mass spectrometry).

• A standard curve is generated using known concentrations of imazamox to quantify the amount of herbicide in the plant samples.

• The concentration of imazamox is typically expressed in mg/kg or µg/kg of fresh or dry plant tissue.

Mandatory Visualizations

Caption: Imazamox mode of action: Inhibition of the AHAS enzyme.

Caption: Comparative experimental workflow for uptake studies.

References

• 1. bp.ueb.cas.cz [bp.ueb.cas.cz]
• 2. Soil residual effect of the herbicides imazamox and imazethapyr to corn and sorghum crops - Advances in Weed Science [awsjournal.org]

A Researcher's Guide to Assessing the Isotopic Purity of Imazamox-13C,d3

For researchers engaged in quantitative analytical studies, particularly in agrochemical and environmental analysis, the isotopic purity of internal standards is paramount for accurate and reproducible results. This guide provides a comprehensive comparison of Imazamox-13C,d3, a stable isotope-labeled internal standard for the herbicide Imazamox, with its alternatives. We present supporting experimental data, detailed analytical protocols, and visual workflows to aid in the selection and application of the most suitable internal standard for your research needs.

Comparison of Imazamox Isotopic Internal Standards

Imazamox-13C,d3 is a commonly used internal standard where one carbon atom and three hydrogen atoms have been replaced by their stable isotopes, 13C and deuterium (B1214612) (d), respectively. This labeling provides a distinct mass shift from the unlabeled analyte, facilitating its use in isotope dilution mass spectrometry. An alternative commercially available standard is Imazamox-d3, where only three hydrogen atoms are replaced with deuterium.

The choice between these standards can influence analytical performance. 13C labeling is generally considered highly stable, with the isotope integrated into the carbon backbone of the molecule, making it less susceptible to exchange.[1] Deuterium labeling, while generally cost-effective, can, in some instances, be prone to back-exchange with hydrogen atoms, although this is less of a concern when the label is on a carbon atom, as in Imazamox-d3.[1] Furthermore, deuterium labeling can sometimes lead to slight chromatographic shifts relative to the unlabeled analyte, which could potentially impact quantification if not properly addressed.

Quantitative Data Summary

The following table summarizes the key performance characteristics of Imazamox-13C,d3 based on commercially available data. A direct comparative study providing isotopic purity for Imazamox-d3 was not available at the time of this publication; however, it is a recognized analytical standard.

Parameter	Imazamox-13C,d3	Imazamox-d3
Labeling	1x 13C, 3x d	3x d
Chemical Purity (HPLC)	99.63%[2]	Data not available
Isotopic Enrichment (13C)	99.00%[2]	Not Applicable
Isotopic Enrichment (d)	99.50%[2]	Data not available
Molecular Formula	C14¹³CH16D3N3O4[2][3]	C15D3H16N3O4[4]
Molecular Weight	309.34[2][3]	308.348[4]

Experimental Protocols for Isotopic Purity Assessment

The isotopic purity of labeled compounds like Imazamox-13C,d3 is primarily determined using high-resolution mass spectrometry (HRMS) or nuclear magnetic resonance (NMR) spectroscopy.

Mass Spectrometry-Based Isotopic Purity Assessment

High-resolution mass spectrometry, often coupled with liquid chromatography (LC-MS), is a powerful technique to determine the isotopic distribution and enrichment of a labeled compound.[5][6]

Experimental Workflow for LC-HRMS Analysis

Caption: Workflow for assessing isotopic purity using LC-HRMS.

Detailed Protocol:

• Sample Preparation:

  • Accurately weigh and dissolve the Imazamox-13C,d3 standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to create a stock solution of known concentration.

  • Perform serial dilutions of the stock solution to prepare a series of working standards.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: Zorbax Eclipse XDB-C18 (4.6 x 50.0 mm, 1.8-µm) or equivalent.[7]

    • Mobile Phase A: Water with 0.1% formic acid.[7]

    • Mobile Phase B: Methanol with 0.1% formic acid.[7]

    • Gradient: A suitable gradient to achieve good separation of Imazamox from any potential impurities.

    • Flow Rate: 0.5 mL/min.

    • Injection Volume: 5 µL.

    • Column Temperature: 40°C.[7]

  • Mass Spectrometry (MS):

    • Ionization: Electrospray Ionization (ESI), positive mode.

    • Scan Mode: High-resolution full scan or selected ion monitoring (SIM) centered on the m/z of the labeled and unlabeled species.

    • Monitored Ions (for Imazamox-13C,d3): Monitor the ion transitions for both unlabeled Imazamox (e.g., m/z 306.0 → 261.0) and the labeled standard.[7] The exact m/z for the labeled standard will be higher due to the isotopic labels.

    • Resolution: Set to a high resolving power (e.g., > 70,000) to resolve the isotopic peaks.

• Data Analysis:

  • Extract the ion chromatograms for the monoisotopic peak of the unlabeled Imazamox and all isotopologues of the labeled standard.

  • Integrate the peak areas for each isotopologue.

  • Correct the measured peak intensities for the natural abundance of isotopes (e.g., the M+1 and M+2 peaks of the unlabeled compound).

  • Calculate the isotopic enrichment by determining the proportion of the desired labeled isotopologue relative to all other isotopologues.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the specific location of isotopic labels within a molecule.[8] For Imazamox-13C,d3, 1H NMR and 13C NMR would be the primary techniques.

Decision Pathway for Method Selection

Caption: Decision tree for selecting an analytical method.

Detailed Protocol:

• Sample Preparation:

  • Dissolve a sufficient amount of the Imazamox-13C,d3 standard in a deuterated solvent (e.g., CDCl3 or DMSO-d6).

• NMR Analysis:

  • 1H NMR:

    • Acquire a standard 1H NMR spectrum. The absence or significant reduction of the signal corresponding to the methoxy (B1213986) protons will indicate high deuterium incorporation.

  • 13C NMR:

    • Acquire a proton-decoupled 13C NMR spectrum. The spectrum will show an enhanced signal for the labeled carbon position. The relative intensity of this signal compared to the corresponding signal in an unlabeled Imazamox standard can be used to estimate the 13C enrichment.

• Data Analysis:

  • Integrate the relevant signals in the 1H and 13C NMR spectra.

  • Compare the integrals of the signals from the labeled positions to those of unlabeled positions within the same molecule or to an internal standard of known concentration to determine the isotopic enrichment.

Conclusion

The selection of an appropriate isotopically labeled internal standard is a critical step in developing robust quantitative analytical methods. Imazamox-13C,d3 offers high isotopic enrichment and stability, making it an excellent choice for demanding applications. The provided experimental protocols for mass spectrometry and NMR spectroscopy offer a framework for researchers to independently verify the isotopic purity of their standards, ensuring the highest quality data in their studies.

References

• 1. benchchem.com [benchchem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. tlcstandards.com [tlcstandards.com]
• 4. Imazamox-d3 | TRC-I268551-1MG | LGC Standards [lgcstandards.com]
• 5. researchgate.net [researchgate.net]
• 6. almacgroup.com [almacgroup.com]
• 7. epa.gov [epa.gov]
• 8. NMR-based Isotope Editing, Chemoselection and Isotopomer Distribution Analysis in Stable Isotope Resolved Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard in Environmental Analysis: A Guide to Imazamox-13C,d3 in Regulatory Testing

For researchers, scientists, and drug development professionals engaged in the environmental monitoring of the herbicide Imazamox, the use of an isotopically labeled internal standard, Imazamox-13C,d3, represents the pinnacle of analytical rigor. This guide provides a comprehensive comparison of analytical methodologies, underscoring the critical advantages of incorporating Imazamox-13C,d3 to meet and exceed regulatory expectations for data quality and reliability.

Regulatory bodies such as the U.S. Environmental Protection Agency (EPA) and European authorities guided by documents like the SANTE/11312/2021 guidelines, place a strong emphasis on the use of robust, validated analytical methods for monitoring pesticides in the environment.[1][2][3] While specific mandates for internal standards can vary by method, the use of isotopically labeled analogs is widely recognized as the most effective way to ensure the highest accuracy and precision.[4] This is exemplified in stringent methods like EPA Method 1613 for dioxin analysis, which requires isotope dilution for quantification.[5]

Imazamox-13C,d3 serves as an ideal internal standard for the quantitative analysis of Imazamox in environmental matrices like soil and water. By being chemically identical to the target analyte but mass-distinguishable, it uniquely corrects for potential errors and variability throughout the entire analytical process, from sample extraction to instrumental analysis.

Performance Comparison: The Advantage of an Internal Standard

The inclusion of Imazamox-13C,d3 as an internal standard fundamentally enhances the quality of analytical data. Methods employing isotopically labeled internal standards consistently demonstrate superior performance in terms of accuracy and precision compared to external standard methods. This is because the internal standard co-elutes with the analyte and experiences the same matrix effects, ionization suppression or enhancement, and procedural losses, allowing for a highly accurate relative quantification.

Below is a summary of typical performance improvements observed when using an isotopically labeled internal standard.

Performance Parameter	Method without Internal Standard (External Standard)	Method with Imazamox-13C,d3 (Internal Standard)	Rationale for Improvement
Accuracy (% Recovery)	85 - 115%	98 - 102%	Compensates for analyte loss during sample preparation and extraction.
Precision (% RSD)	< 15%	< 5%	Corrects for variations in injection volume and instrument response.
Matrix Effect	High susceptibility to ion suppression or enhancement, leading to inaccurate results.	Significantly minimizes matrix effects as the standard and analyte are affected similarly.
Limit of Quantification (LOQ)	Higher, due to greater variability and background noise.	Lower, due to improved signal-to-noise and reduced uncertainty.
Regulatory Compliance	May meet minimum requirements, but can be questioned in complex matrices.	Considered best practice and aligns with the most stringent regulatory guidelines (e.g., SANTE, EPA).

Note: The quantitative data presented are illustrative of typical performance and are based on principles outlined in analytical chemistry literature.

Experimental Protocols

Adherence to a detailed and validated protocol is essential for regulatory acceptance. The following outlines a standard methodology for the analysis of Imazamox in water samples using solid-phase extraction (SPE) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Imazamox-13C,d3 as an internal standard.

Protocol: Imazamox Analysis in Water by LC-MS/MS with Internal Standard

• Sample Preparation:

  • Collect a 100 mL water sample in a clean, pre-rinsed container.

  • Acidify the sample to a pH of approximately 3 with formic acid.

  • Internal Standard Spiking: Add a precise volume of Imazamox-13C,d3 stock solution to the sample to achieve a final concentration of 10 µg/L. Vortex to ensure homogeneity.

• Solid-Phase Extraction (SPE):

  • Condition an appropriate SPE cartridge (e.g., a polymeric reversed-phase sorbent) with methanol (B129727) followed by acidified water.

  • Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with a low percentage of organic solvent to remove interferences.

  • Dry the cartridge thoroughly under a stream of nitrogen.

  • Elute the analyte and internal standard from the cartridge with an appropriate solvent, such as acetonitrile (B52724) or methanol.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Instrumentation: Utilize a high-performance liquid chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

  • Chromatographic Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile.

  • MS/MS Detection: Monitor at least two specific multiple reaction monitoring (MRM) transitions for both Imazamox and Imazamox-13C,d3 to ensure accurate identification and quantification.

• Quantification:

  • Create a calibration curve by plotting the ratio of the peak area of the Imazamox to the peak area of the Imazamox-13C,d3 against the concentration of the calibration standards.

  • Calculate the concentration of Imazamox in the sample using the response ratio obtained from the sample analysis and the calibration curve.

Visualizing the Workflow and Logic

To further clarify the experimental process and the logic behind using an internal standard, the following diagrams are provided.

Caption: Experimental workflow for Imazamox analysis using an internal standard.

Caption: Logical comparison of external vs. internal standard quantification.

References

• 1. lcms.cz [lcms.cz]
• 2. EURL | Residues of Pesticides | Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed [eurl-pesticides.eu]
• 3. waterboards.ca.gov [waterboards.ca.gov]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. Method 1613 Internal Standard Spiking Solution (¹³C₁₂, 99%) - Amerigo Scientific [amerigoscientific.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory and Environment: Proper Disposal of Imazamox-13C,d3

For researchers and scientists in the fields of drug development and agricultural science, the integrity of your work and the safety of your laboratory environment are paramount. The proper disposal of chemical reagents, such as the isotopically labeled herbicide Imazamox-13C,d3, is a critical component of responsible laboratory practice. Adherence to established disposal protocols not only ensures a safe workspace but also prevents environmental contamination.

Imazamox-13C,d3 is the carbon-13 and deuterium-labeled form of Imazamox, a systemic herbicide.[1] While the isotopic labeling makes it invaluable for tracer and quantitative analysis in research, its disposal requires the same diligence as the parent compound, Imazamox. This guide provides a procedural, step-by-step framework for the proper disposal of Imazamox-13C,d3, ensuring compliance and safety.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle Imazamox-13C,d3 with appropriate personal protective equipment (PPE). This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat. All handling should be performed in a well-ventilated area or under a chemical fume hood.

Step-by-Step Disposal Protocol

The disposal of Imazamox-13C,d3, as with many laboratory chemicals, is governed by local, state, and federal regulations. The following steps provide a general guideline; however, always consult your institution's Environmental Health and Safety (EHS) department for specific protocols.

• Consult the Safety Data Sheet (SDS): The SDS for Imazamox-13C,d3 is the primary source of information for handling and disposal. It will provide specific details on hazards, necessary precautions, and initial disposal guidance.

• Avoid Improper Disposal: Under no circumstances should Imazamox-13C,d3 or its residues be poured down the sink, toilet, or disposed of in regular trash.[2][3][4][5] Improper disposal can lead to the contamination of water systems and the environment.

• Segregate Chemical Waste: Designate a specific, clearly labeled waste container for Imazamox-13C,d3 and any materials contaminated with it (e.g., pipette tips, gloves, absorbent paper). The container should be compatible with the chemical and sealable.

• Disposal of Unused Product: For unused or unwanted Imazamox-13C,d3, the preferred method of disposal is through a licensed hazardous waste disposal facility. Contact your institution's EHS department to arrange for a pickup of the hazardous waste.

• Decontamination of Empty Containers: Empty containers that held Imazamox-13C,d3 must be properly decontaminated before disposal. A common and recommended procedure is "triple rinsing".

  • Rinse the container with a suitable solvent (e.g., water, if the compound is water-soluble, or an appropriate organic solvent) three times.

  • The rinsate from each rinse must be collected and treated as hazardous waste. Do not pour the rinsate down the drain.

  • After triple rinsing, the container may be disposed of according to your institution's guidelines for decontaminated labware. In many cases, the container should be punctured or otherwise rendered unusable to prevent reuse.

• Spill Management: In the event of a spill, contain the material using an inert absorbent (e.g., sand, vermiculite). The collected spill material should be placed in a sealed container, labeled as hazardous waste, and disposed of through your institution's hazardous waste program.

Key Disposal Information Summary

For quick reference, the following table summarizes crucial data related to the disposal and transport of Imazamox.

Parameter	Information	Source
UN Number	UN3077 (solid), UN3082 (liquid)
Proper Shipping Name	Environmentally hazardous substance, solid/liquid, n.o.s. (imazamox)
Hazard Class	9 (Miscellaneous hazardous materials)
Packing Group	III
Marine Pollutant	Yes

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Imazamox-13C,d3.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Safe Disposal of Herbicides and Pesticides - NEDT [nedt.org]
• 3. earth911.com [earth911.com]
• 4. epa.gov [epa.gov]
• 5. plantersplace.com [plantersplace.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Imazamox-13C,d3

For Immediate Reference: Essential Safety and Handling Information for Imazamox-13C,d3

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with Imazamox-13C,d3. Adherence to these procedures is vital for ensuring personal safety and maintaining a secure laboratory environment. The following protocols offer step-by-step guidance for the safe handling, operation, and disposal of this isotopically labeled compound.

Personal Protective Equipment (PPE)

The primary defense against chemical exposure is the consistent and correct use of Personal Protective Equipment. The following table summarizes the recommended PPE for handling Imazamox-13C,d3, which should be treated with the same precautions as its parent compound, Imazamox.

PPE Category	Recommended Equipment	Specifications and Best Practices
Eye Protection	Safety glasses with side shields or chemical splash goggles	Must meet ANSI Z87.1 standards. Goggles are required when there is a risk of splashing.
Hand Protection	Nitrile gloves	Inspect gloves for tears or holes before use. For prolonged contact or when handling concentrated solutions, consider double-gloving. Wash hands thoroughly after removing gloves.[1]
Body Protection	Laboratory coat	A standard lab coat is sufficient for handling small quantities. Ensure it is clean and fully buttoned.
Respiratory Protection	Not generally required for small quantities	Work in a well-ventilated area. If handling large quantities or if dust generation is likely, a NIOSH-approved respirator may be necessary.

Operational Plan: From Receipt to Disposal

A structured approach to handling Imazamox-13C,d3 minimizes risks and ensures the integrity of your research. The following workflow provides a procedural guide for laboratory personnel.

Figure 1. General workflow for handling Imazamox-13C,d3 in a laboratory setting.

Experimental Protocol: Step-by-Step Guidance

The following protocol outlines the safe handling of Imazamox-13C,d3, from initial weighing to the preparation of a stock solution.

1. Preparation and Pre-Use Inspection:

• Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for Imazamox.

• Work in a designated area, such as a chemical fume hood or a well-ventilated space, to minimize inhalation exposure.

• Assemble all necessary equipment: analytical balance, weigh paper or boat, spatula, volumetric flask, and appropriate solvent.

• Don the required personal protective equipment as detailed in the table above.

2. Weighing the Compound:

• Tare the analytical balance with the weigh paper or boat.

• Carefully transfer the desired amount of Imazamox-13C,d3 powder onto the weigh paper using a clean spatula. Avoid creating dust.

• Record the exact weight of the compound.

3. Stock Solution Preparation:

• Carefully transfer the weighed Imazamox-13C,d3 powder into a volumetric flask of the desired volume.

• Add a small amount of the appropriate solvent (e.g., as specified in your experimental protocol) to the flask to dissolve the powder.

• Gently swirl the flask to ensure the compound is fully dissolved. A vortex mixer can be used if necessary.

• Once dissolved, add the solvent to the calibration mark on the volumetric flask.

• Cap the flask and invert it several times to ensure a homogenous solution.

• Label the flask clearly with the compound name (Imazamox-13C,d3), concentration, solvent, and date of preparation.

Disposal Plan

Proper disposal of chemical waste is critical for environmental safety and regulatory compliance. The isotopic labeling of Imazamox-13C,d3 with stable (non-radioactive) isotopes (¹³C and deuterium) means that it does not require special handling as radioactive waste. However, it must be disposed of as chemical waste in accordance with institutional and local regulations.

Waste Stream	Disposal Procedure
Unused solid Imazamox-13C,d3	Dispose of as hazardous chemical waste. Place in a clearly labeled, sealed container.
Contaminated Labware (disposable)	Dispose of in the designated solid chemical waste container.
Contaminated Labware (reusable)	Decontaminate by rinsing with an appropriate solvent. The rinsate must be collected and disposed of as liquid chemical waste.
Aqueous solutions of Imazamox-13C,d3	Collect in a designated, labeled container for aqueous chemical waste. Do not pour down the drain.
Organic solvent solutions of Imazamox-13C,d3	Collect in a designated, labeled container for organic solvent waste.

Decontamination Procedure:

In case of a spill, immediately alert others in the area. Wearing appropriate PPE, cover the spill with an absorbent material. For liquid spills, once absorbed, collect the material and place it in a sealed container for hazardous waste disposal. For solid spills, carefully sweep or vacuum the material and place it in a sealed container. Clean the spill area with soap and water, followed by a rinse with water. All materials used for cleanup must be disposed of as hazardous waste.[2][3][4]

By adhering to these safety protocols and operational plans, you can ensure a safe and efficient research environment when working with Imazamox-13C,d3. Always consult your institution's specific safety guidelines and the manufacturer's SDS for the most comprehensive information.

References

• 1. epa.gov [epa.gov]
• 2. benchchem.com [benchchem.com]
• 3. Biosafety Manual – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 4. Chapter 8: Decontamination, Disinfection and Spill Response | Environmental Health & Safety | West Virginia University [ehs.wvu.edu]